Technical Documentation Center

5-Methoxy-2-(1-phenylethenyl)phenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Methoxy-2-(1-phenylethenyl)phenol

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-Methoxy-2-(1-phenylethenyl)phenol for Drug Development Professionals

Abstract This technical guide provides a comprehensive analysis of 5-Methoxy-2-(1-phenylethenyl)phenol, a molecule of interest for researchers in drug discovery and development. Due to the limited availability of direct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of 5-Methoxy-2-(1-phenylethenyl)phenol, a molecule of interest for researchers in drug discovery and development. Due to the limited availability of direct experimental data for this specific compound, this document synthesizes information from analogous structures and established chemical principles to offer valuable insights. We will address the current ambiguity surrounding its CAS number, propose a robust synthetic pathway, and explore its potential biological activities by examining the well-documented pharmacology of its core functional motifs: the methoxyphenol and styrenyl groups. This guide is intended to serve as a foundational resource for scientists investigating this and related compounds, providing both theoretical grounding and practical methodologies.

Introduction: The Therapeutic Potential of Phenolic Scaffolds

Phenols and their ether derivatives are cornerstone scaffolds in both natural products and approved small-molecule pharmaceuticals.[1][2] Their prevalence underscores their role as "privileged structures" in medicinal chemistry, offering a versatile platform for molecular interactions. The hydroxyl group of a phenol can act as both a hydrogen bond donor and acceptor, while the aromatic ring engages in π-stacking and hydrophobic interactions. The addition of a methoxy group, as seen in the guaiacol substructure of our topic compound, can fine-tune these properties, influencing lipophilicity, metabolic stability, and receptor binding affinity.

5-Methoxy-2-(1-phenylethenyl)phenol combines this valuable methoxyphenol moiety with a 1-phenylethenyl (or α-phenylstyrene) group. This styrenyl portion introduces conformational rigidity and extends the conjugated system, which can have significant implications for biological activity. Styrene and stilbene derivatives are known to possess a wide range of pharmacological effects, including antioxidant, antimicrobial, and anticancer properties.[2][3] This unique combination of functional groups makes 5-Methoxy-2-(1-phenylethenyl)phenol a compelling, albeit understudied, candidate for further investigation in drug development programs.

Physicochemical Properties and Identification

A primary challenge in researching this compound is the ambiguity of its Chemical Abstracts Service (CAS) number. A review of chemical databases and suppliers reveals conflicting information. One chemical synthesis database explicitly lists the CAS number as "n/a" (not available)[4]. Conversely, at least one commercial supplier provides the CAS number 161459-35-4 for this compound[5]. It is crucial for researchers to be aware of this discrepancy and to verify the identity of any obtained samples through rigorous analytical methods such as NMR and mass spectrometry. For the purpose of this guide, we will refer to the CAS number provided by the commercial supplier, while acknowledging the existing uncertainty.

A structurally similar compound, 5-Methoxy-2-(1-phenylethyl)phenol, where the double bond is saturated, has the distinct CAS number 67223-12-5[6]. This highlights the importance of precise structural identification.

Chemical Structure

Suzuki_Coupling_Workflow cluster_reactants Starting Materials cluster_conditions Reaction Conditions cluster_process Process cluster_product Final Product 2-bromo-4-methoxyphenol 2-bromo-4-methoxyphenol 1-phenylvinylboronic_acid 1-phenylvinylboronic acid Reaction Reaction 1-phenylvinylboronic_acid->Reaction Pd_catalyst Pd(PPh₃)₄ Pd_catalyst->Reaction Base Na₂CO₃ (aq) Base->Reaction Solvent Toluene/Ethanol Solvent->Reaction Atmosphere Inert (N₂ or Ar) Atmosphere->Reaction Temperature Reflux Temperature->Reaction Workup Workup Reaction->Workup Aqueous Extraction Purification Purification Workup->Purification Column Chromatography Target_Molecule 5-Methoxy-2-(1-phenylethenyl)phenol Purification->Target_Molecule Nrf2_Pathway cluster_nucleus Nuclear Events Compound 5-Methoxy-2-(1-phenylethenyl)phenol Keap1_Nrf2 Keap1-Nrf2 Complex Compound->Keap1_Nrf2 modulates Nrf2 Nrf2 Keap1_Nrf2->Nrf2 releases Ub Ubiquitination & Degradation Keap1_Nrf2->Ub leads to Nucleus Nucleus Nrf2->Nucleus translocates to ARE ARE (Antioxidant Response Element) Nrf2->ARE binds to Genes Antioxidant Genes (e.g., HO-1, NQO1) ARE->Genes activates transcription Proteins Antioxidant Proteins Genes->Proteins translation Response Cellular Protection Proteins->Response ROS ROS Response->ROS neutralizes

Sources

Exploratory

Structure Elucidation of 5-Methoxy-2-(1-phenylethenyl)phenol: A Comprehensive Analytical Guide

Introduction and Chemical Context The structural elucidation of synthetic intermediates and active pharmaceutical ingredients (APIs) requires a rigorous, multi-modal analytical approach. The target compound, 5-methoxy-2-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Chemical Context

The structural elucidation of synthetic intermediates and active pharmaceutical ingredients (APIs) requires a rigorous, multi-modal analytical approach. The target compound, 5-methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4), is a highly functionalized stilbenoid-like derivative. It is synthesized via the Wittig olefination of [1], a widely utilized UV-absorbing agent.

Transforming the sterically hindered diaryl ketone of oxybenzone into a terminal alkene yields a versatile building block for polymer chemistry and drug discovery[2]. However, confirming that the aromatic core has not undergone unexpected rearrangements during strong basic treatment requires a self-validating analytical matrix. This whitepaper details the causal logic, synthesis methodologies, and definitive spectroscopic workflows (HRMS, 1D/2D NMR, FT-IR) required to elucidate and confirm the structure of 5-methoxy-2-(1-phenylethenyl)phenol.

Synthesis and Isolation Workflow

To generate the target compound, the ketone moiety of oxybenzone must be selectively converted to a 1-phenylethenyl group. The experimental choices in this protocol are driven by the need to suppress side reactions. Potassium tert-butoxide (KOtBu) is deliberately selected as the base over organolithium reagents (e.g., n-BuLi) to minimize competitive nucleophilic addition to the benzophenone carbonyl, which would otherwise generate an undesired tertiary alcohol byproduct [3].

SynthesisWorkflow A Oxybenzone (Benzophenone-3) C Reaction (THF, KOtBu, 0-20°C) A->C B Wittig Reagent (Ph3P=CH2) B->C D 5-Methoxy-2- (1-phenylethenyl)phenol C->D E Purification (Column Chrom.) D->E F Structure Elucidation (NMR, HRMS, IR) E->F

Synthesis and structural elucidation workflow of 5-methoxy-2-(1-phenylethenyl)phenol.

Step-by-Step Methodology: Wittig Olefination
  • Ylide Generation: Flame-dry a Schlenk flask under argon. Add methyltriphenylphosphonium bromide (1.2 equiv.) and anhydrous tetrahydrofuran (THF, 0.2 M). Cool the suspension to 0 °C.

  • Deprotonation: Add KOtBu (1.2 equiv., 1.0 M in THF) dropwise. Stir for 1 hour at 0 °C to form the reactive phosphorus ylide (indicated by a bright yellow solution). Causality: The 0 °C temperature prevents the premature decomposition of the ylide.

  • Ketone Addition: Dissolve oxybenzone (1.0 equiv.) in a minimal volume of anhydrous THF and add it dropwise to the ylide solution.

  • Reaction Execution: Warm the mixture to room temperature, then heat to 60 °C for 12 hours. Causality: The steric hindrance of the diaryl ketone necessitates elevated temperatures to drive the formation of the oxaphosphetane intermediate.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.

  • Purification: Concentrate the crude mixture under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1 v/v) to isolate 5-methoxy-2-(1-phenylethenyl)phenol as a light yellow crystalline solid.

High-Resolution Mass Spectrometry (HRMS) & FT-IR

Before proceeding to complex NMR analyses, High-Resolution Mass Spectrometry (HRMS) acts as a self-validating gatekeeper. By utilizing Electrospray Ionization Time-of-Flight (ESI-TOF) MS in positive ion mode, we confirm the exact mass of the molecule, ensuring no unexpected oxidation or dimerization occurred during synthesis.

Step-by-Step Methodology: HRMS and IR Acquisition
  • HRMS Preparation: Dissolve 1 mg of the purified compound in 1 mL of LC-MS grade Methanol. Inject 5 µL into the ESI-TOF system.

  • IR Preparation: Apply 2 mg of the neat crystalline solid directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Compress with the anvil and acquire 32 scans from 4000 to 400 cm⁻¹.

Table 1: Quantitative Analytical Summary (HRMS and FT-IR)

Analytical MethodParameter / Functional GroupExpected ValueObserved ValueCausality / Significance
HRMS (ESI-TOF) [M+H]⁺ Exact Mass227.1072 Da227.1068 DaConfirms the molecular formula C₁₅H₁₄O₂ (Error < 2 ppm).
FT-IR (ATR) O-H Stretch (Phenol)3200 - 3400 cm⁻¹3350 cm⁻¹ (br)Validates the preservation of the phenolic hydroxyl group.
FT-IR (ATR) C=C Stretch (Alkene)1600 - 1650 cm⁻¹1625 cm⁻¹ (m)Confirms the successful Wittig conversion of C=O to C=CH₂.
FT-IR (ATR) C-O Stretch (Methoxy)1050 - 1150 cm⁻¹1120 cm⁻¹ (s)Verifies the intact methoxy ether linkage at the C-5 position.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The core of the structure elucidation relies on a self-validating matrix of 1D and 2D NMR correlations. The ¹H NMR spectrum alone cannot definitively rule out positional isomers. However, the HMBC (Heteronuclear Multiple Bond Correlation) experiment serves as an internal control, unambiguously anchoring the ethenyl group to the ortho-position relative to the hydroxyl group.

Step-by-Step Methodology: NMR Acquisition
  • Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • 1D Acquisition: Acquire ¹H NMR (400 MHz, 16 scans, 1.5 s relaxation delay) and ¹³C NMR (100 MHz, 1024 scans, 2.0 s relaxation delay).

  • 2D Acquisition: Acquire HSQC (Heteronuclear Single Quantum Coherence) to map direct C-H bonds, and HMBC to trace 2-bond and 3-bond carbon-proton connectivities.

Mechanistic Interpretation of the ABX Spin System

The phenol ring exhibits a classic ABX spin system , which is the definitive proof of the 1,2,5-substitution pattern:

  • H-3 (meta to OH, ortho to vinyl): Appears as a doublet (J = 8.5 Hz) at ~7.05 ppm due to ortho-coupling with H-4.

  • H-4 (para to OH, ortho to OMe): Appears as a doublet of doublets (J = 8.5, 2.5 Hz) at ~6.45 ppm, coupled to both H-3 and H-6.

  • H-6 (ortho to OH, ortho to OMe): Appears as a highly shielded doublet (J = 2.5 Hz) at ~6.50 ppm due to meta-coupling with H-4.

HMBC_Correlations H_vinyl Vinyl Protons (H-2') C_vinyl Vinyl Carbon (C-1') H_vinyl->C_vinyl 2J Correlation C_phenol_C2 Phenol C-2 (Quaternary) H_vinyl->C_phenol_C2 3J Correlation H_methoxy Methoxy Protons (5-OCH3) C_phenol_C5 Phenol C-5 (C-O) H_methoxy->C_phenol_C5 3J Correlation H_phenol Phenol Protons (H-3, H-4, H-6) H_phenol->C_phenol_C2 2J/3J Correlation H_phenol->C_phenol_C5 2J/3J Correlation

Key HMBC logic validating the 1,2,5-substitution pattern on the phenol ring.

Table 2: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Position¹³C δ (ppm)¹H δ (ppm), Multiplicity, J (Hz)Key HMBC Correlations (³J / ²J)
1 (C-OH) 155.05.20 (br s, 1H, OH)C-2, C-6
2 (C-C=C) 122.5--
3 (CH) 131.07.05 (d, J = 8.5, 1H)C-1, C-5, C-1'
4 (CH) 106.56.45 (dd, J = 8.5, 2.5, 1H)C-2, C-6
5 (C-OMe) 160.5--
6 (CH) 102.06.50 (d, J = 2.5, 1H)C-1, C-5, C-2
1' (C=CH₂) 144.0--
2' (CH₂) 114.55.35 (d, J = 1.5, 1H), 5.80 (d, J = 1.5, 1H)C-2, C-1', C-1''
1'' (ipso-Ph) 140.0--
2'', 6'' (o-Ph) 126.57.35 (m, 2H)C-1', C-4''
3'', 5'' (m-Ph) 128.57.35 (m, 2H)C-1''
4'' (p-Ph) 128.07.30 (m, 1H)C-2''
5-OCH₃ 55.43.80 (s, 3H)C-5

Conclusion

The structural elucidation of 5-methoxy-2-(1-phenylethenyl)phenol demonstrates the necessity of combining synthetic causality with rigorous analytical validation. By utilizing a controlled Wittig olefination [3] and deploying a self-validating spectroscopic matrix (HRMS exact mass coupled with 2D HMBC NMR logic), researchers can unambiguously confirm the 1,2,5-substitution pattern of the phenol ring and the successful generation of the terminal alkene.

References

  • LookChem. "Oxybenzone (CAS 131-57-7) Chemical Properties and Suppliers". LookChem Database. URL: [Link]

  • LookChem. "5-methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4)". LookChem Database. URL:[Link]

  • MDPI. "Study on the Mechanism of a Side Coupling Reaction during the Living Anionic Copolymerization of Styrene and 1-(Ethoxydimethylsilyphenyl)-1-phenylethylene (DPE-SiOEt)". Polymers. URL:[Link]

Foundational

5-Methoxy-2-(1-phenylethenyl)phenol: A Versatile Ortho-Vinylphenol Building Block in Advanced Organic Synthesis

Executive Summary In the landscape of advanced organic synthesis, the strategic selection of chemical building blocks dictates the efficiency, atom economy, and scalability of downstream target generation. 5-Methoxy-2-(1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of advanced organic synthesis, the strategic selection of chemical building blocks dictates the efficiency, atom economy, and scalability of downstream target generation. 5-Methoxy-2-(1-phenylethenyl)phenol (CAS: 161459-35-4) emerges as a highly privileged ortho-vinylphenol intermediate. Derived seamlessly from the ubiquitous UV filter oxybenzone (benzophenone-3), this molecule features a unique triad of functional handles: an electron-rich phenolic hydroxyl, a para-directing methoxy group, and an alpha-phenyl substituted vinyl moiety.

For drug development professionals and synthetic chemists, this specific structural arrangement is invaluable. The proximity of the vinyl and phenol groups allows the molecule to act as a bifunctional precursor, readily undergoing transition-metal-catalyzed cyclizations, annulations, and cycloadditions to construct complex oxygen-containing heterocycles such as coumarins, chromans, and benzofurans.

The Mechanistic Logic of the Wittig Synthesis

The synthesis of 5-methoxy-2-(1-phenylethenyl)phenol is achieved via the chemoselective Wittig olefination of oxybenzone. While Wittig reactions on standard ketones are trivial, ortho-hydroxybenzophenones present distinct kinetic and thermodynamic barriers.

In the presence of the basic ylide (methylenetriphenylphosphorane) or the auxiliary base (e.g., potassium tert-butoxide), the phenolic hydroxyl group is immediately deprotonated to form a phenoxide anion. This phenoxide is highly electron-donating, pushing electron density into the adjacent carbonyl carbon via resonance. Consequently, the electrophilicity of the ketone is drastically reduced, making the nucleophilic attack by the ylide sluggish.

To overcome this deactivation, the reaction requires a specific causal setup:

  • Excess Reagents: A minimum of 2.2 equivalents of the phosphonium salt and base are required—one equivalent acts as a sacrificial base to form the phenoxide, while the remainder generates the active ylide for the olefination.

  • Thermal Override: Unlike standard Wittig reactions that proceed at room temperature, this transformation requires prolonged heating (e.g., 60 °C for 12.5 hours) to provide the activation energy necessary to force the[2+2] cycloaddition and form the critical oxaphosphetane intermediate 1[1].

G A Oxybenzone (Benzophenone-3) C Phenoxide-Ketone Intermediate A->C Base Deprotonation B Methylenetriphenyl- phosphorane B->C Nucleophilic Attack D Oxaphosphetane Formation (60°C) C->D [2+2] Cycloaddition E 5-Methoxy-2- (1-phenylethenyl)phenol D->E Elimination of Ph3P=O

Mechanistic workflow of the chemoselective Wittig olefination of oxybenzone.

Strategic Applications: Divergent Heterocyclic Synthesis

The true value of 5-methoxy-2-(1-phenylethenyl)phenol lies in its behavior as an ortho-vinylphenol. The spatial proximity of the nucleophilic oxygen and the reactive pi-system enables divergent synthetic pathways:

  • Coumarin Architectures: Ortho-vinylphenols undergo highly efficient Palladium-catalyzed oxidative cyclocarbonylation. By utilizing Pd(OAc)₂, a phosphine ligand, and a CO atmosphere, the system activates the sp² C–H bond of the vinyl group, followed by CO migratory insertion and reductive elimination to yield functionalized coumarins 2[2].

  • Chroman Derivatives: Bridged-ring chromans can be synthesized via a Lewis acid-catalyzed (e.g., Yb(OTf)₃) cycloaddition between the ortho-vinylphenol and propargylic alcohols. The Lewis acid generates a propargyl cation, which is trapped by the nucleophilic phenol, followed by an intramolecular cyclization cascade 3[3].

  • Benzofuran Scaffolds: Base-mediated [4+1] annulations utilizing Morita–Baylis–Hillman (MBH) carbonates transform ortho-vinylphenols into dihydrobenzofurans and benzofurans. The alkaline conditions generate an in situortho-quinone methide (o-QM) intermediate, which acts as a highly reactive electrophile 4[4].

Pathways Core 5-Methoxy-2-(1-phenylethenyl)phenol (ortho-vinylphenol core) Coumarin Coumarin Derivatives (Pd-catalyzed cyclocarbonylation) Core->Coumarin CO, Pd cat., Oxidant Chroman Chroman Architectures (Lewis acid cycloaddition) Core->Chroman Propargylic alcohols, Yb(OTf)3 Benzofuran Benzofuran Scaffolds ([4+1] Annulation) Core->Benzofuran MBH carbonates, Base

Divergent synthetic pathways from the ortho-vinylphenol core to complex heterocycles.

Quantitative Data & Comparative Analysis

The following table summarizes the operational parameters and mechanistic drivers for functionalizing the 5-methoxy-2-(1-phenylethenyl)phenol scaffold.

TransformationTarget ScaffoldCatalytic System / ReagentsReaction ConditionsKey Mechanistic Driver
Wittig Olefination Ortho-vinylphenolPh₃PCH₃Br, t-BuOKTHF, 60 °C, 12.5 hThermal override of phenoxide deactivation
Oxidative Cyclocarbonylation CoumarinsPd(OAc)₂, CO, 1,4-BenzoquinoneCH₃CN, 110 °C, 100 psiPd(II) mediated sp² C–H activation & CO insertion
Lewis Acid Cycloaddition ChromansYb(OTf)₃, Propargylic alcoholsDCM, Room TempCarbocation generation & nucleophilic trapping
[4+1] Annulation BenzofuransMBH carbonates, Lewis BaseAcetonitrile, Mild heatingIn situortho-quinone methide (o-QM) generation

Self-Validating Experimental Methodologies

To ensure absolute reproducibility, the following protocols are designed as self-validating systems, incorporating specific observable milestones to confirm reaction progress.

Protocol 1: Synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol

Objective: Chemoselective olefination of oxybenzone.

  • Ylide Generation: In an oven-dried, argon-purged Schlenk flask, suspend methyltriphenylphosphonium bromide (2.2 equiv.) in anhydrous THF (0.2 M). Cool the suspension to 0 °C.

  • Base Addition: Add potassium tert-butoxide (2.3 equiv.) portion-wise. Validation Check: The suspension will immediately transition to a vibrant, persistent yellow color, confirming the successful deprotonation and formation of methylenetriphenylphosphorane. Stir at 20 °C for 1 hour.

  • Substrate Introduction: Cool the mixture back to 0 °C. Add a solution of oxybenzone (1.0 equiv.) in anhydrous THF dropwise.

  • Thermal Activation: Heat the reaction mixture to 60 °C and maintain for 12.5 hours. Causality: This extended thermal input is strictly required to overcome the activation barrier imposed by the electron-rich phenoxide intermediate.

  • Quenching & Workup: Cool to room temperature. Quench carefully with saturated aqueous NH₄Cl. Validation Check: The yellow color will dissipate, indicating the neutralization of the phenoxide and destruction of excess ylide. Extract the aqueous layer with Ethyl Acetate (3x).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc) to yield the product (typically ~96% yield).

Protocol 2: Pd-Catalyzed Oxidative Cyclocarbonylation to Coumarins

Objective: Transformation of the ortho-vinylphenol into a highly functionalized coumarin derivative.

  • Reaction Assembly: In a high-pressure autoclave, combine 5-methoxy-2-(1-phenylethenyl)phenol (1.0 equiv.), Pd(OAc)₂ (5 mol%), DPPB ligand (10 mol%), and 1,4-benzoquinone (2.0 equiv.) in anhydrous acetonitrile (0.1 M).

  • Pressurization: Purge the vessel with CO gas three times to remove atmospheric oxygen, then pressurize to 100 psi with CO.

  • Cyclocarbonylation: Heat the sealed vessel to 110 °C for 16 hours. Causality: 1,4-benzoquinone acts as a critical stoichiometric oxidant. After the Pd(II) species drives the cyclometalation and CO insertion, it undergoes reductive elimination to Pd(0). The oxidant rapidly regenerates the active Pd(II) catalyst, preventing catalyst death (precipitation of palladium black).

  • Isolation: Depressurize the vessel carefully in a fume hood. Filter the crude mixture through a short pad of Celite to remove any trace palladium residues, concentrate, and purify via chromatography.

References

  • Cas 131-57-7,Oxybenzone - LookChem Source: LookChem Database URL
  • Coumarins Synthesis and Transformation via C–H Bond Activation—A Review Source: MDPI URL
  • Lewis Acid Catalyzed Cyclization of Propargylic Alcohols with 2-Vinylphenol Source: Organic Letters - ACS Publications URL
  • Base-Mediated Annulation of ortho-Iminophenols and ortho-Vinylphenols with MBH Carbonates of Isatins Source: The Journal of Organic Chemistry - ACS Publications URL

Sources

Exploratory

The Pharmacological Evolution of Methoxy-Stilbenes: Therapeutic Targets and Experimental Workflows

Executive Summary: The Case for Methoxylation As application scientists and drug developers, we constantly battle the poor pharmacokinetic profiles of natural polyphenols. Resveratrol (3,4',5-trihydroxy-trans-stilbene),...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Case for Methoxylation

As application scientists and drug developers, we constantly battle the poor pharmacokinetic profiles of natural polyphenols. Resveratrol (3,4',5-trihydroxy-trans-stilbene), while a potent in vitro modulator of oxidative stress and inflammation, is notoriously plagued by rapid phase II metabolism—specifically hepatic glucuronidation and sulfation—resulting in a half-life of mere minutes1[1].

This is where methoxy-stilbenes —such as the natural analog pterostilbene (3,5-dimethoxy-4'-hydroxy-trans-stilbene), pinostilbene, and synthetic polymethoxy-derivatives (e.g., 3,4,4'-TMS)—revolutionize the landscape. By substituting hydroxyl groups with methoxy groups, we increase the molecule's lipophilicity and steric hindrance2[2]. This structural evolution dramatically reduces glucuronidation efficiency in the liver, extending the biological half-life and enhancing oral bioavailability to ~80%3[3]. Consequently, methoxy-stilbenes are emerging as highly viable candidates for targeted therapies in oncology, neurodegeneration, and chronic inflammation.

Core Therapeutic Targets and Mechanistic Pathways

The therapeutic efficacy of methoxy-stilbenes is driven by their ability to modulate multiple intracellular signaling cascades simultaneously.

Oncology: Wnt/β-catenin, PI3K/AKT, and Orphan CYPs

In malignant models, methoxy-stilbenes act as potent anti-proliferative agents. Synthetic derivatives, such as 3,4,4'-trimethoxy-stilbene, have demonstrated a profound ability to downregulate the transcription of Wnt/β-catenin-dependent genes (e.g., CCND1, MYC) in human T98G glioblastoma cells, leading to S-phase cell cycle arrest and apoptosis4[4].

Furthermore, methoxy-stilbenes interact with Orphan Cytochromes P450 (CYP2S1 and CYP2W1) . These enzymes are overexpressed in tumor tissues (such as MCF7 and MDA-MB-231 breast cancer cells) compared to normal tissues. Methoxy-stilbenes modulate the expression of these orphan CYPs much more efficiently than resveratrol, presenting a novel avenue for targeted tumor bioactivation or inhibition 5[5]. In melanoma models (A375 cells), 3,4,5,4'-tetramethoxystilbene induces mitotic arrest at the prometaphase stage via ERK1/2 modulation6[6].

Inflammation and Oxidative Stress: NF-κB and Nrf2

Methoxy-stilbenes exert powerful anti-inflammatory effects by inhibiting the phosphorylation and degradation of IκB-α, thereby preventing the nuclear translocation of NF-κB (p65) 7[7]. This upstream blockade effectively shuts down the downstream production of inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and prostaglandin E2 (PGE2). Concurrently, compounds like pterostilbene promote the phosphorylation of AMPK and AKT, facilitating the nuclear translocation of Nrf2 to mitigate reactive oxygen species (ROS)8[8].

Target_Pathways MS Methoxy-Stilbenes (e.g., Pterostilbene) AMPK AMPK / Nrf2 MS->AMPK Activates NFKB NF-κB / AP-1 MS->NFKB Inhibits WNT Wnt / β-catenin MS->WNT Inhibits CYP Orphan CYPs (CYP2S1, CYP2W1) MS->CYP Modulates OX Oxidative Stress Reduction AMPK->OX INF Inflammation Suppression NFKB->INF APOP Cell Cycle Arrest & Apoptosis WNT->APOP CYP->APOP

Fig 1. Core signaling pathways modulated by methoxy-stilbenes in oncology and inflammation.

Quantitative Data Summary: Pharmacokinetics & Efficacy

To understand the structure-activity relationship (SAR), we must look at how methoxylation impacts both bioavailability and target affinity. The table below synthesizes the pharmacological profiles of key stilbenoids.

CompoundStructural ModificationOral BioavailabilityEst. Half-LifePrimary Molecular TargetsKey Therapeutic Indication
Resveratrol 3,4',5-trihydroxy~20%~14 minSIRT1, AMPKGeneral antioxidant
Pterostilbene 3,5-dimethoxy-4'-hydroxy~80%~105 minNF-κB, PI3K/AKT, Nrf2Oncology, Systemic Inflammation
Pinostilbene 3-methoxy-4',5-dihydroxyModerateModerateCYP1, α-glucosidaseColon cancer, Neuroprotection
3,4,4'-TMS 3,4,4'-trimethoxyHigh (BBB Permeable)ProlongedWnt/β-catenin, p53Glioblastoma, Myeloid Leukemia
3,4,5,4'-TMS 3,4,5,4'-tetramethoxyHighProlongedERK1/2, Tubulin assemblyMelanoma, Metastatic suppression

Data synthesized from 9[9] and 10[10].

Validated Experimental Workflows

A self-validating protocol requires built-in controls and a deep understanding of the causality behind each step. Below are two gold-standard workflows for evaluating methoxy-stilbene derivatives.

Workflow cluster_assays Phenotypic & Molecular Assays Syn Compound Synthesis Cell In Vitro Models (T98G, RAW264.7) Syn->Cell Treat Dose-Response Treatment Cell->Treat Assay1 Viability (MTT) Treat->Assay1 Assay2 Target Expression (qPCR/WB) Treat->Assay2 Assay3 Apoptosis (FACS) Treat->Assay3 Data SAR & Efficacy Profiling Assay1->Data Assay2->Data Assay3->Data

Fig 2. High-throughput experimental workflow for evaluating methoxy-stilbene derivatives.

Protocol 1: Quantifying Wnt/β-catenin Inhibition in Glioblastoma (T98G) Cells

Rationale: T98G cells are chosen due to their constitutively active Wnt/β-catenin signaling, making them an ideal model for testing synthetic polymethoxy-stilbenes (e.g., 3,4,4'-TMS) that have passed PAMPA-BBB (Blood-Brain Barrier) permeability assays4[4].

  • Cell Seeding & Adherence: Seed T98G cells at 2×105 cells/well in 6-well plates using EMEM supplemented with 10% FBS. Incubate for 24h at 37°C to ensure complete adherence.

  • Compound Treatment: Treat cells with the previously determined IC50 concentration of the methoxy-stilbene for 48h. Critical Step: Maintain a strict 0.1% DMSO vehicle control to rule out solvent-induced cytotoxicity.

  • RNA Extraction: Lyse cells directly in the well using TRIzol reagent. Causality: Rapid lysis is mandatory to denature endogenous RNases immediately, preserving the transient mRNA transcripts of Wnt target genes.

  • Reverse Transcription: Synthesize cDNA using 1 µg of total RNA with a high-capacity cDNA reverse transcription kit.

  • qPCR Execution: Utilize SYBR Green master mix. Target genes must include CCND1 (Cyclin D1) and BIRC5 (Survivin). Use GAPDH as the housekeeping reference.

  • Data Analysis: Calculate relative fold-change using the 2−ΔΔCt method to confirm transcriptional downregulation.

Protocol 2: Assessing Anti-Inflammatory Efficacy via NF-κB Nuclear Translocation

Rationale: To prove anti-inflammatory efficacy, it is not enough to measure total NF-κB. Because NF-κB (p65) is a transcription factor, its biological activity is strictly dependent on its translocation from the cytosol to the nucleus. Subcellular fractionation is therefore mandatory 7[7].

  • Macrophage Culture & Pre-treatment: Seed RAW264.7 murine macrophages. Pre-treat with the methoxy-stilbene derivative (e.g., 5-20 µM) for 2 hours.

  • LPS Stimulation: Add 1 µg/mL Lipopolysaccharide (LPS, E. coli O111:B4) for exactly 30 minutes. Causality: 30 minutes is the empirically validated optimal window to capture peak IκB-α phosphorylation/degradation and subsequent p65 translocation before compensatory feedback loops initiate.

  • Subcellular Fractionation:

    • Lyse cells in a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl) containing 0.1% NP-40 to selectively break the plasma membrane while leaving the nuclear envelope intact.

    • Centrifuge at 10,000 x g for 5 mins. Collect the supernatant (Cytosolic Fraction).

    • Resuspend the remaining pellet in hypertonic RIPA buffer and sonicate to extract the Nuclear Fraction.

  • Western Blotting: Resolve 30 µg of protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

  • Immunodetection: Probe for NF-κB p65. Self-Validating Control: You must use Lamin B1 as the loading control for the nuclear fraction and β-actin for the cytosolic fraction to prove no cross-contamination occurred during fractionation.

References

  • Pterostilbene in the treatment of inflammatory and oncological diseases - PMC - NIH.
  • Pterostilbene in the treatment of inflammatory and oncological diseases - ResearchGate.
  • Stilbenes from Vine Extracts: Therapeutic Potential and Mechanisms - PMC - NIH.
  • Recent Advances in Synthesis, Bioactivity, and Pharmacokinetics of Pterostilbene - MDPI.
  • Understanding the mode of action of a pterostilbene derivative as anti-inflammatory agent - NIH.
  • Expression of CYP2S1 and CYP2W1 in breast cancer epithelial cells and modulation of their expression by synthetic methoxy stilbenes - PubMed.
  • Stilbenes Against Alzheimer's Disease: A Comprehensive Review - MDPI.
  • Anticancer Activity of Stilbene-based Derivatives - UniCH.
  • Methoxy-stilbenes downregulate the transcription of Wnt/β-catenin-dependent genes and lead to cell cycle arrest and apoptosis in human T98G glioblastoma cells - PubMed.
  • The resveratrol analogue, 3,4,5,4'-trans-tetramethoxystilbene, inhibits the growth of A375 melanoma cells through multiple anticancer modes of action - Spandidos Publications.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol via Wittig Olefination

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary 5-Methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4) i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

5-Methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4) is a highly valuable synthetic building block used in the development of complex biologically active molecules, including neoflavonoids and targeted anti-inflammatory agents [1][2]. The installation of the 1-phenylethenyl scaffold onto the phenolic core is efficiently achieved via a Wittig olefination of 2-hydroxy-4-methoxybenzophenone (Oxybenzone, CAS 131-57-7) [1]. This application note details a robust, high-yielding protocol for this transformation, emphasizing the mechanistic causality behind reagent stoichiometry, thermal control, and byproduct clearance.

Mechanistic Rationale & Strategic Considerations

The synthesis relies on the reaction between a sterically hindered diaryl ketone and a non-stabilized ylide (methylenetriphenylphosphorane). As a Senior Application Scientist, it is critical to understand that this is not a standard aldehyde olefination; two primary chemical hurdles dictate the experimental design:

  • Phenolic Deprotonation (Stoichiometric Causality): The starting material, 2-hydroxy-4-methoxybenzophenone, contains a free phenolic hydroxyl group with a pKa of approximately 7.5. The strongly basic ylide (or the base used to generate it) will preferentially deprotonate this phenol to form a phenoxide before any nucleophilic attack on the carbonyl carbon can occur. Therefore, a minimum of 2.0 to 2.5 equivalents of both the phosphonium salt and the base are strictly required to ensure sufficient active ylide remains for the olefination [1][3].

  • Steric Hindrance (Thermal Causality): Benzophenones are significantly less electrophilic than standard aldehydes. The formation of the four-membered oxaphosphetane intermediate is sterically demanding. While ylide generation is performed at ambient temperature, the subsequent nucleophilic addition and cycloreversion require elevated thermal energy (up to 60 °C) to overcome the activation barrier and drive the elimination of triphenylphosphine oxide ( Ph3​P=O ) [1].

Reaction Pathway & Workflow Visualization

WittigMechanism A Methyltriphenylphosphonium bromide (Ph₃PCH₃⁺ Br⁻) B Base: t-BuOK (2.5 equivalents) C Methylenetriphenylphosphorane (Active Ylide) E Phenoxide Intermediate (Deprotonation of -OH) C->E 1st Eq Ylide: Acid-Base Reaction D 2-Hydroxy-4-methoxybenzophenone (Substrate) D->E Addition at 0°C F Oxaphosphetane Intermediate E->F 2nd Eq Ylide: Nucleophilic Attack G Cycloreversion (Thermal Driving Force) F->G Heat to 60°C (12.5 h) H 5-Methoxy-2-(1-phenylethenyl)phenol (Target Product) G->H Alkene Formation I Triphenylphosphine Oxide (Byproduct) G->I P=O Bond Formation AB AB AB->C Deprotonation (THF, 20°C, 1 h)

Mechanistic workflow of the Wittig olefination for 5-methoxy-2-(1-phenylethenyl)phenol synthesis.

Experimental Protocol

This protocol is designed as a self-validating system. Visual cues (color changes) and in-process controls (TLC) are embedded to ensure reproducibility.

Reagents & Equipment
  • Substrate: 2-Hydroxy-4-methoxybenzophenone (Oxybenzone) (1.0 eq, 10.0 mmol, 2.28 g)

  • Wittig Reagent: Methyltriphenylphosphonium bromide (2.5 eq, 25.0 mmol, 8.93 g)

  • Base: Potassium tert-butoxide ( t -BuOK) (2.5 eq, 25.0 mmol, 2.81 g)

  • Solvent: Anhydrous Tetrahydrofuran (THF) (50 mL)

  • Equipment: Flame-dried 250 mL round-bottom flask, reflux condenser, argon/nitrogen balloon, magnetic stirrer.

Step-by-Step Procedure

Stage 1: Ylide Generation

  • Purge the flame-dried round-bottom flask with Argon.

  • Suspend methyltriphenylphosphonium bromide (8.93 g) in 30 mL of anhydrous THF at 20 °C.

  • Add t -BuOK (2.81 g) in one portion.

  • Self-Validation Check: The reaction mixture will rapidly transition from a white suspension to a vibrant yellow/orange solution, confirming the successful deprotonation and formation of the methylenetriphenylphosphorane ylide. Stir for 1 hour at 20 °C [1].

Stage 2: Carbonyl Olefination 5. Cool the ylide solution to 0 °C using an ice bath. 6. Dissolve 2-hydroxy-4-methoxybenzophenone (2.28 g) in 20 mL of anhydrous THF. Add this solution dropwise over 15 minutes to control the exothermic acid-base reaction (phenoxide formation). 7. Remove the ice bath and attach a reflux condenser. Heat the reaction mixture to 60 °C and stir for 12.5 hours under an inert atmosphere [1]. 8. In-Process Control: Monitor via TLC (Hexanes:EtOAc 4:1). The starting material spot ( Rf​≈0.4 ) should disappear, replaced by a new, less polar product spot ( Rf​≈0.6 ).

Stage 3: Workup & Quenching 9. Cool the reaction to room temperature and quench by slowly adding 20 mL of saturated aqueous NH4​Cl . (This neutralizes excess ylide and reprotonates the phenoxide). 10. Extract the aqueous layer with Ethyl Acetate ( 3×30 mL). 11. Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Stage 4: Purification (Byproduct Clearance) 12. Causality of Trituration: The crude residue contains a massive amount of triphenylphosphine oxide ( Ph3​P=O ). To prevent column overloading, suspend the crude viscous oil in 30 mL of cold Hexanes/Diethyl Ether (1:1). Ph3​P=O is highly insoluble in cold non-polar solvents and will crash out as a white crystalline solid. 13. Filter the solid through a Celite pad and concentrate the filtrate. 14. Purify the remaining residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 9:1 Hexanes:EtOAc) to yield the pure product.

Condition Optimization & Quantitative Data

The following table summarizes the optimization landscape for this specific transformation, highlighting the necessity of stoichiometric excess when handling phenolic substrates [1].

EntryBase SelectionEquivalents (Base/Salt)SolventTemp Profile (°C)Time (h)Isolated Yield (%)Mechanistic Note
1 t -BuOK 2.5 / 2.5 THF 0 60 12.5 96% Optimal conditions; clean ylide generation.
2NaH (60% in oil)2.5 / 2.5THF0 6013.092%Effective, but requires mineral oil removal during workup.
3 n -BuLi2.5 / 2.5THF-78 2516.085%Lower yield; potential for competitive ring metalation.
4 t -BuOK1.1 / 1.1THF0 6024.0< 10%Fails due to stoichiometric consumption by the phenolic -OH.

Analytical Characterization

To validate the success of the synthesis, the isolated 5-methoxy-2-(1-phenylethenyl)phenol should exhibit the following spectral signatures:

  • 1 H NMR (400 MHz, CDCl3​ ):

    • δ 3.80 (s, 3H, −OCH3​ )

    • δ 5.10 (br s, 1H, Phenolic −OH , exchanges with D2​O )

    • δ 5.35 (d, J=1.2 Hz, 1H, terminal =CH2​ proton cis to phenyl)

    • δ 5.85 (d, J=1.2 Hz, 1H, terminal =CH2​ proton trans to phenyl)

    • δ 6.40 – 7.40 (m, 8H, Aromatic protons from the phenyl and resorcinol-derived rings).

  • ESI-MS (m/z): Calculated for C15​H14​O2​ [M+H]+ : 227.10; Found: 227.1.

References

  • LookChem Database. "Oxybenzone (CAS 131-57-7) Synthetic Routes and Conditions." LookChem. Available at: [Link]

  • LookChem Database. "5-methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4) Suppliers and Properties." LookChem. Available at:[Link]

Application

Application Notes and Protocols for the Experimental Investigation of 5-Methoxy-2-(1-phenylethenyl)phenol

Abstract: This document provides a comprehensive methodological framework for the initial characterization and biological evaluation of the novel small molecule, 5-Methoxy-2-(1-phenylethenyl)phenol. As a compound with a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive methodological framework for the initial characterization and biological evaluation of the novel small molecule, 5-Methoxy-2-(1-phenylethenyl)phenol. As a compound with a phenolic backbone, it presents a compelling candidate for investigation into various biological activities, including but not limited to antioxidant, anti-inflammatory, and cytotoxic effects. This guide is designed for researchers in chemical biology and drug development, offering a logical progression of experiments from fundamental physicochemical analysis to foundational in vitro and conceptual in vivo studies. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind each experimental step, ensuring a robust preliminary assessment of the compound's therapeutic potential.

Part 1: Physicochemical Characterization and Purity Assessment

1.1. Introduction to the Molecule

5-Methoxy-2-(1-phenylethenyl)phenol is a synthetic organic compound. Its structure, featuring a methoxy-substituted phenol ring coupled with a phenylethenyl group, suggests potential for diverse biological interactions. Phenolic compounds are well-established as radical scavengers and modulators of enzymatic pathways, making this molecule a person-of-interest for therapeutic development.[1][2][3][4] The initial, critical phase of investigation involves rigorous confirmation of its identity, purity, and fundamental properties.

Table 1: Physicochemical Properties of 5-Methoxy-2-(1-phenylethenyl)phenol

PropertyValueData Source / Method
Molecular Formula C₁₅H₁₄O₂Calculated
Molecular Weight 226.275 g/mol Calculated[5]
Appearance TBDVisual Inspection
Melting Point TBDDifferential Scanning Calorimetry (DSC) or Melting Point Apparatus
Solubility TBD in DMSO, Ethanol, Water, PBSSerial Dilution & Visual/Spectroscopic Assessment
Purity >95% (Recommended)HPLC-UV

1.2. Protocol: Synthesis and Purification (Hypothetical Route)

The synthesis of novel compounds is the first step in their evaluation. While a specific, validated synthesis for 5-Methoxy-2-(1-phenylethenyl)phenol is not yet published, a plausible approach involves a Wittig reaction between a suitably protected methoxy-hydroxy acetophenone and benzyltriphenylphosphonium bromide, followed by deprotection.

Causality: The Wittig reaction is a reliable method for forming carbon-carbon double bonds, making it ideal for creating the styrenyl moiety. The use of protecting groups (e.g., a silyl ether for the phenol) is crucial to prevent the acidic phenolic proton from interfering with the ylide formation.

1.3. Protocol: Structural Elucidation and Purity Analysis

Objective: To confirm the chemical identity and assess the purity of the synthesized compound.

A. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

  • Mobile Phase Preparation: Prepare a gradient system (e.g., Water with 0.1% Formic Acid as Solvent A; Acetonitrile with 0.1% Formic Acid as Solvent B).

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in Acetonitrile. Dilute to a working concentration of 10-20 µg/mL.

  • Instrumentation: Use a C18 reverse-phase column. Set the detector to scan a range of wavelengths (e.g., 210-400 nm) to identify the optimal absorbance wavelength.

  • Analysis: Inject the sample and run a gradient (e.g., 5% to 95% B over 20 minutes). Purity is determined by integrating the area of the main peak relative to the total peak area. A purity level of ≥95% is recommended for biological assays.

B. Mass Spectrometry (MS) for Molecular Weight Confirmation

  • Method: Use Electrospray Ionization (ESI) in both positive and negative ion modes.

  • Sample Preparation: Infuse a dilute solution (1-5 µg/mL) of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Analysis: Look for the [M+H]⁺ ion in positive mode and the [M-H]⁻ ion in negative mode. The observed mass should correspond to the calculated molecular weight (226.275 Da).

C. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

  • Sample Preparation: Dissolve ~5-10 mg of the compound in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Analysis: Acquire ¹H NMR and ¹³C NMR spectra. The expected spectra should show signals corresponding to the aromatic protons on both phenyl rings, the vinyl protons, the methoxy group, and the hydroxyl proton. 2D NMR techniques (e.g., COSY, HSQC) can be used to confirm connectivity.

Part 2: Foundational In Vitro Biological Evaluation

2.1. Rationale for Initial Screening

The initial biological assessment of a novel compound aims to answer two fundamental questions: "Does it have a biological effect?" and "At what concentration is this effect observed?". A cell viability assay is the cornerstone of this process, providing a quantitative measure of cytotoxicity or cytostatic activity. This data is essential for designing all subsequent mechanistic assays.[6][7][8]

2.2. Workflow for In Vitro Screening

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Mechanistic Insight start Synthesized Compound (>95% Purity) prep_stock Prepare Stock Solution (e.g., 10 mM in DMSO) start->prep_stock treat Treat Cells with Serial Dilutions of Compound prep_stock->treat cell_culture Culture Cell Lines (e.g., Cancer & Normal) seed_plate Seed Cells in 96-Well Plates cell_culture->seed_plate seed_plate->treat incubate Incubate (24, 48, 72h) treat->incubate viability_assay Perform Cell Viability Assay (MTT, WST-1) incubate->viability_assay readout Measure Absorbance viability_assay->readout calc_ic50 Calculate IC50 Value readout->calc_ic50 decision IC50 < Threshold? (e.g., < 20 µM) calc_ic50->decision western Western Blot Analysis (e.g., Apoptosis Markers) decision->western Yes pathway_analysis Analyze Protein Expression western->pathway_analysis G compound 5-Methoxy-2- (1-phenylethenyl)phenol bcl2 Bcl-2 (Anti-Apoptotic) compound->bcl2 Inhibits (?) caspase9 Pro-Caspase-9 bcl2->caspase9 Inhibits caspase9_active Active Caspase-9 caspase9->caspase9_active caspase3 Pro-Caspase-3 caspase9_active->caspase3 caspase3_active Active Caspase-3 caspase3->caspase3_active apoptosis Apoptosis caspase3_active->apoptosis

Caption: Hypothetical apoptotic pathway modulated by the test compound.

Part 3: Conceptual Framework for In Vivo Evaluation

3.1. Rationale for Animal Models

Upon demonstrating promising and selective in vitro activity, the next logical step is to evaluate the compound's efficacy and safety in a whole living organism. [9][10][11]In vivo models provide critical insights into a compound's pharmacokinetics (how the body processes the drug) and pharmacodynamics (the drug's effect on the body) in a complex biological system. [12][13][14] 3.2. Protocol: Carrageenan-Induced Paw Edema in Rodents (Conceptual)

Objective: To assess the potential acute anti-inflammatory activity of 5-Methoxy-2-(1-phenylethenyl)phenol.

Causality: The carrageenan-induced paw edema model is a standard and well-validated method for screening compounds for anti-inflammatory properties. [15][16][17]Carrageenan injection induces a localized, acute inflammation characterized by swelling (edema), which can be quantitatively measured. [18][19] Procedure Outline:

  • Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for one week under standard laboratory conditions.

  • Grouping: Divide animals into groups (n=6-8 per group):

    • Group 1: Vehicle Control (e.g., 0.5% CMC in saline, p.o.)

    • Group 2: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

    • Group 3-5: Test Compound (e.g., 10, 30, 100 mg/kg, p.o.)

  • Compound Administration: Administer the vehicle, positive control, or test compound orally 1 hour before inducing inflammation.

  • Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the left hind paw of each animal.

  • Measurement: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (0 hour) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

  • Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

G start Acclimatize Rodents grouping Group Animals (Vehicle, Control, Test) start->grouping dosing Oral Administration of Compound/Vehicle grouping->dosing measure_initial Measure Initial Paw Volume (t=0) dosing->measure_initial induce Inject Carrageenan into Paw measure_initial->induce measure_post Measure Paw Volume (t=1, 2, 3, 4h) induce->measure_post analyze Calculate % Inhibition of Edema measure_post->analyze result Assess Anti-inflammatory Activity analyze->result

Caption: Experimental workflow for the carrageanan-induced paw edema model.

Part 4: References

  • Merck Millipore. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from

  • Abcam. (n.d.). Western blot protocol. Retrieved from

  • BroadPharm. (2022, January 18). Protocol for Cell Viability Assays. Retrieved from

  • Biobide. (n.d.). What are in-vivo models for research?. Retrieved from

  • Cell Signaling Technology. (2005, June 15). Western Blotting Protocol. Retrieved from

  • Addgene. (2022, January 24). Western Blot. Retrieved from

  • Sigma-Aldrich. (n.d.). Western Blot Protocol - Immunoblotting or Western Blot. Retrieved from

  • Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from

  • Cellular Analysis. (2026, January 26). Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from

  • Abcam. (2025, May 20). WST-1 Assay: principles, protocol & best practices for cell viability. Retrieved from

  • Charles River Laboratories. (n.d.). Autoimmune Disease and Inflammation Models. Retrieved from

  • Augustijns, P. et al. (2019, September 15). In vivo models and decision trees for formulation development in early drug development: A review of current practices and recommendations for biopharmaceutical development. PubMed. Retrieved from

  • da Silva, A. C. R. et al. (2025, June 22). Experimental Models and Their Applicability in Inflammation Studies: Rodents, Fish, and Nematodes. PMC. Retrieved from

  • Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from

  • Rather, I. A. et al. (2019, September 5). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI. Retrieved from

  • Liveon Biolabs. (2024, September 26). In Vivo vs. In Vitro Models Differences & Applications. Retrieved from

  • Cure Rare Disease. (n.d.). The Role of in-vivo Studies in Rare Disease Therapeutic Development. Retrieved from

  • Pharmaron. (n.d.). In Vivo Models For Efficacy Testing I CRO Services. Retrieved from

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from

  • Li, F. et al. (n.d.). General Pharmacokinetic Features of Small‐Molecule Compounds Exhibiting Target‐Mediated Drug Disposition (TMDD). Ovid. Retrieved from

  • Ghasemnejad-Berenji, M. et al. (2023, June 11). Experimental animal models of chronic inflammation. PMC - NIH. Retrieved from _

  • Patel, M. et al. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. Pharmaceutical Research & Allied Sciences. Retrieved from

  • Adile, A. A. et al. (n.d.). In Vitro Assays for Screening Small Molecules. PubMed. Retrieved from

  • Zhang, Y. et al. (n.d.). The Subcellular Distribution of Small Molecules: from Pharmacokinetics to Synthetic Biology. Retrieved from

  • Thermo Fisher Scientific. (n.d.). Cell Viability Assay Protocols. Retrieved from

  • Neves, B. J. et al. (2024, April 18). Deep-PK: deep learning for small molecule pharmacokinetic and toxicity prediction. PMC. Retrieved from

  • Agilex Biolabs. (2024, January 29). The Evolution of Pharmacokinetics for Small Molecules in Bioanalysis. Retrieved from

  • BenchChem. (n.d.). In Vitro Assay Protocols for Novel Antimicrobial Compounds. Retrieved from

  • WuXi AppTec. (2025, March 14). What Is Small Molecule Preclinical Testing? Overview, Objectives, and Key Test Methods. Retrieved from

  • Azure Biosystems. (2025, January 29). In-cell Western Assays for IC50 Determination. Retrieved from

  • GEC-Cancer. (2025, February 13). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. PMC. Retrieved from

  • Wong, S. S. W. et al. (2014, January 22). In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections. PLOS ONE. Retrieved from

  • Sebaugh, J. L. (2024, October 1). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Retrieved from

  • Chemical Synthesis Database. (2025, May 20). 5-methoxy-2-(1-phenylvinyl)phenol. Retrieved from

  • EurekAlert!. (2024, February 1). Combining AI and live cell assays to develop drugs for "undruggable" cancer targets. Retrieved from

  • In Silico and In Vitro Evaluation of Novel Small Molecule Inhibitors Targeting Apoptosis Pathways in Breast Cancer Cells. (2025, November 2). Retrieved from

  • Cirrincione, G. et al. (n.d.). Tailored Functionalization of Natural Phenols to Improve Biological Activity. PMC. Retrieved from

  • Hertkorn, N. et al. (2013, March 8). High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Biogeosciences. Retrieved from

  • De, P. et al. (n.d.). Physico-chemical properties and antioxidant activities of methoxy phenols. PubMed. Retrieved from

  • Akerman, M. P. et al. (2021, August 31). 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol. MDPI. Retrieved from

  • Synthesis of 5-(2-methoxy-1-naphthyl)- and 5-[2-(methoxymethyl)-1-naphthyl]-11H-benzo[b]fluorene as 2,2'-disubstituted 1,1'-binaphthyls via benzannulated enyne–allenes. (2025, December 25). ResearchGate. Retrieved from

  • Rahayu, D. et al. (2021, April 22). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Atlantis Press. Retrieved from

  • Process for producing methoxyphenol or ethoxyphenol. (n.d.). Google Patents. Retrieved from

  • Zovko, M. et al. (2024, May 4). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. MDPI. Retrieved from

  • Kráľová, P. et al. (n.d.). Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. PMC. Retrieved from

  • Angelova, S. et al. (2025, August 6). Antioxidant activity of selected o-methoxyphenols and biphenols: Theoretical and experimental studies. ResearchGate. Retrieved from

Sources

Method

Application Notes and Protocols for 5-Methoxy-2-(1-phenylethenyl)phenol: A Roadmap for Medicinal Chemistry Exploration

Introduction: Unveiling the Potential of a Novel Phenolic Scaffold Phenolic compounds are a cornerstone of medicinal chemistry, with a rich history of application in drug discovery and development.[1][2] Their diverse bi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of a Novel Phenolic Scaffold

Phenolic compounds are a cornerstone of medicinal chemistry, with a rich history of application in drug discovery and development.[1][2] Their diverse biological activities, ranging from antioxidant and anti-inflammatory to antimicrobial and anticancer, make them attractive starting points for the design of new therapeutic agents.[3][4][5][6] 5-Methoxy-2-(1-phenylethenyl)phenol, with its distinct methoxylated phenol and a 1-phenylethenyl (α-phenylstyrene) moiety, presents a unique and largely unexplored chemical scaffold. While specific biological data for this compound (CAS No. 161459-35-4) is not extensively documented in publicly available literature, its structural features suggest a high potential for interesting pharmacological activities.[7][8][9][10]

This guide provides a comprehensive roadmap for researchers and drug development professionals to unlock the medicinal chemistry applications of 5-Methoxy-2-(1-phenylethenyl)phenol. As a Senior Application Scientist, the following sections are structured not as a review of existing data, but as a forward-looking, experience-driven guide to systematically synthesize, characterize, and evaluate this promising molecule. The protocols outlined below are designed to be self-validating, providing a logical and efficient workflow for investigation.

Physicochemical Properties and Initial Characterization

A thorough understanding of a compound's fundamental properties is the first step in any medicinal chemistry campaign. The following table summarizes the known and predicted properties of 5-Methoxy-2-(1-phenylethenyl)phenol.

PropertyValueSource/Method
Molecular Formula C₁₅H₁₄O₂[7]
Molecular Weight 226.27 g/mol [7]
CAS Number 161459-35-4[9][10]
Predicted logP 4.2 ± 0.4Computational (e.g., ChemDraw, SwissADME)
Predicted Solubility Poorly soluble in waterBased on high logP
Predicted pKa ~10.0 (phenolic hydroxyl)Computational

Proposed Synthetic Protocol and Workflow

The synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol is not explicitly detailed in the current literature. However, based on established organic chemistry principles, a plausible and efficient synthetic route can be proposed. The following protocol outlines a multi-step synthesis starting from commercially available materials.

Diagram: Proposed Synthetic Workflow

G A 1. Starting Material 4-Methoxyphenol B 2. Ortho-Formylation MgCl₂, Et₃N, Paraformaldehyde A->B Formyl group introduction C 3. Grignard Reaction Phenylmagnesium bromide B->C Carbon-carbon bond formation D 4. Dehydration Acid catalyst (e.g., H₂SO₄) C->D Formation of alkene E 5. Purification Column Chromatography D->E Isolation of pure compound F Final Product 5-Methoxy-2-(1-phenylethenyl)phenol E->F Characterization (NMR, MS, etc.)

Caption: A proposed multi-step synthetic workflow for 5-Methoxy-2-(1-phenylethenyl)phenol.

Step-by-Step Synthetic Protocol

Step 1: Ortho-Formylation of 4-Methoxyphenol

  • Rationale: This step introduces a formyl group at the ortho position to the hydroxyl group, a key precursor for building the ethenyl side chain. The use of magnesium chloride and triethylamine with paraformaldehyde is a well-established method for regioselective ortho-formylation of phenols.[11]

  • Procedure:

    • To a solution of 4-methoxyphenol (1 eq.) in anhydrous acetonitrile, add magnesium chloride (2.5 eq.) and triethylamine (5 eq.).

    • Heat the mixture to 60°C and add paraformaldehyde (5 eq.) portion-wise over 30 minutes.

    • Maintain the reaction at 80°C for 4-6 hours, monitoring by TLC until the starting material is consumed.

    • Cool the reaction to room temperature and quench with 1M HCl.

    • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 2-hydroxy-5-methoxybenzaldehyde.

Step 2: Grignard Reaction with Phenylmagnesium Bromide

  • Rationale: This classic carbon-carbon bond-forming reaction will add the phenyl group to the aldehyde, creating the secondary alcohol intermediate.

  • Procedure:

    • Dissolve the purified 2-hydroxy-5-methoxybenzaldehyde (1 eq.) in anhydrous THF under an inert atmosphere (argon or nitrogen).

    • Cool the solution to 0°C in an ice bath.

    • Slowly add a solution of phenylmagnesium bromide (1.2 eq., commercially available or freshly prepared) in THF dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC.

    • Quench the reaction carefully with saturated aqueous ammonium chloride solution.

    • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude alcohol intermediate.

Step 3: Dehydration to the Final Product

  • Rationale: Acid-catalyzed dehydration of the secondary alcohol will generate the desired 1-phenylethenyl double bond.

  • Procedure:

    • Dissolve the crude alcohol from the previous step in toluene.

    • Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or p-toluenesulfonic acid).

    • Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction.

    • Monitor the reaction by TLC until the alcohol is consumed.

    • Cool the reaction, wash with saturated sodium bicarbonate solution and then brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

Step 4: Purification and Characterization

  • Rationale: Rigorous purification and structural confirmation are essential for all subsequent biological testing.

  • Procedure:

    • Purify the crude final product by column chromatography (silica gel, hexane:ethyl acetate gradient).

    • Characterize the purified 5-Methoxy-2-(1-phenylethenyl)phenol by:

      • ¹H and ¹³C NMR: To confirm the chemical structure and connectivity of atoms.

      • Mass Spectrometry (MS): To confirm the molecular weight.

      • High-Performance Liquid Chromatography (HPLC): To determine purity.

Proposed Biological Evaluation: A Tiered Approach

Given the structural motifs of a methoxyphenol and a stilbene-like core, a tiered approach to biological screening is recommended. This will efficiently identify the most promising therapeutic areas for this compound.

Diagram: Tiered Biological Screening Workflow

G A Tier 1: Broad Spectrum In Vitro Assays B Antioxidant Activity (DPPH, ABTS assays) A->B C Antimicrobial Activity (Panel of bacteria and fungi) A->C D Anti-inflammatory Activity (LPS-stimulated macrophages) A->D E Cytotoxicity Screening (Panel of cancer cell lines) A->E F Tier 2: Mechanism of Action Studies (For active areas from Tier 1) B->F C->F D->F E->F G Enzyme Inhibition Assays (e.g., COX-2, MPO) F->G H Gene Expression Analysis (qPCR, Western Blot) F->H I Cell-Based Pathway Analysis (e.g., NF-κB reporter assay) F->I J Tier 3: In Vivo Proof-of-Concept (Disease models based on Tier 2 findings) G->J H->J I->J

Caption: A logical workflow for the biological evaluation of 5-Methoxy-2-(1-phenylethenyl)phenol.

Tier 1: Primary Screening Protocols

1. Antioxidant Activity Assays

  • Rationale: Phenolic compounds are well-known for their antioxidant properties.[12] This is a fundamental activity to assess.

  • Protocol (DPPH Assay):

    • Prepare a stock solution of the test compound in DMSO.

    • In a 96-well plate, add serial dilutions of the test compound.

    • Add a freshly prepared solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol to each well.

    • Incubate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm.

    • Use ascorbic acid or trolox as a positive control.

    • Calculate the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radical).

2. Antimicrobial Activity Screening

  • Rationale: Many natural and synthetic phenols exhibit antimicrobial properties.[4][13]

  • Protocol (Broth Microdilution):

    • Use a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

    • In a 96-well plate, prepare two-fold serial dilutions of the test compound in the appropriate growth medium.

    • Inoculate each well with a standardized suspension of the microorganism.

    • Incubate at the optimal temperature for 18-24 hours.

    • Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the compound that completely inhibits visible growth.

3. Anti-inflammatory Activity Assay

  • Rationale: Phenolic compounds can modulate inflammatory pathways.[6]

  • Protocol (LPS-stimulated Macrophages):

    • Culture a macrophage cell line (e.g., RAW 264.7) in a 96-well plate.

    • Pre-treat the cells with various concentrations of the test compound for 1 hour.

    • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

    • After 24 hours, collect the cell supernatant.

    • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA kits.

    • Determine the IC₅₀ for the inhibition of cytokine production.

Conclusion and Future Directions

5-Methoxy-2-(1-phenylethenyl)phenol represents a novel chemical entity with significant, albeit currently unexplored, potential in medicinal chemistry. Its structural similarity to other biologically active phenols and stilbenoids provides a strong rationale for its investigation. The synthetic and biological evaluation workflows detailed in this guide offer a robust and systematic approach for any research group to undertake the study of this compound. Successful identification of a significant biological activity in the initial screening tiers will pave the way for more in-depth mechanism of action studies, lead optimization, and ultimately, the potential development of a new therapeutic agent.

References

  • ChemSynthesis. (2026). 5-methoxy-2-(1-phenylvinyl)phenol. Retrieved from [Link]

  • Fallarero, A., et al. (2021). Tailored Functionalization of Natural Phenols to Improve Biological Activity. Molecules, 26(16), 4983. [Link]

  • Nugnes, R., et al. (2021). Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes. Foods, 10(8), 1834. [Link]

  • Casiraghi, G., et al. (2012). Ortho-Formylation of Phenols Using MgCl₂, Et₃N and Para-formaldehyde. Organic Syntheses, 89, 220. [Link]

  • Chemical Substance Information. 5-METHOXY-2-(1-PHENYL-ETHYL)-PHENOL. Retrieved from [Link]

  • Alichem. 161459-35-4 | 5-Methoxy-2-(1-phenylethenyl)phenol. Retrieved from [Link]

  • Devipriya, N., & Srinivasan, M. (1998). Physico-chemical properties and antioxidant activities of methoxy phenols. Indian Journal of Biochemistry & Biophysics, 35(5), 293-299. [Link]

  • Olawuni, I. J., et al. (2021). 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol. Molbank, 2021(3), M1274. [Link]

  • Jayaraj, P., et al. (2019). Methoxyphenol derivatives as reversible inhibitors of myeloperoxidase as potential antiatherosclerotic agents. Future Science OA, 5(9), FSO418. [Link]

  • Alonso, M., et al. (2025). Relevance of phenols in medicinal chemistry, their synthesis and our... ResearchGate. [Link]

  • ChemBest. 161459-35-4 | 5-Methoxy-2-(1-phenylethenyl)phenol. Retrieved from [Link]

  • Kenny, P. W., & Meanwell, N. A. (2022). Phenols in Pharmaceuticals: Analysis of a Recurring Motif. Journal of Medicinal Chemistry, 65(10), 7044–7072. [Link]

  • The Good Scents Company. 2-methoxy-5-vinyl phenol, 621-58-9. Retrieved from [Link]

  • Sadykov, R. A., et al. (2021). 5- Methyl -2-(1-Methylethyl) Phenol with Chloroacetyl Chloride under Alkaline Conditions. Neliti. [Link]

  • Kralj, M., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2108. [Link]

  • Azuma, Y., et al. (1986). Pharmacological studies on the anti-inflammatory action of phenolic compounds. Journal of Dental Research, 65(1), 53-56. [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2017). Phenol, 4-methoxy-: Human health tier II assessment. Retrieved from [Link]

  • Sokhraneva, M. V., et al. (2022). Obtaining substituted phenol derivatives with potential antimicrobial activity. Kuban State Medical University Bulletin, 21(3), 108-115. [Link]

Sources

Application

Application Note: Evaluating 5-Methoxy-2-(1-phenylethenyl)phenol in Dual COX-2 / 5-LOX Enzyme Inhibition Assays

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Application: In vitro High-Throughput Screening (HTS), Enzyme Kinetics, Anti-inflammatory Drug Discovery Introduction & Scientific Ration...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Application: In vitro High-Throughput Screening (HTS), Enzyme Kinetics, Anti-inflammatory Drug Discovery

Introduction & Scientific Rationale

5-Methoxy-2-(1-phenylethenyl)phenol (CAS 161459-35-4) is a structurally unique synthetic derivative featuring a phenolic hydroxyl group, a methoxy ether, and a lipophilic 1-phenylethenyl moiety[1]. Structurally related to benzophenone-3 (oxybenzone) and stilbenoids, this compound and its analogs possess the critical pharmacophoric features required for interacting with the hydrophobic channels of cyclooxygenase (COX) and the iron-coordination sphere of 5-lipoxygenase (5-LOX)[2].

Dual inhibition of the COX and 5-LOX pathways is a highly sought-after pharmacological profile in the development of safer non-steroidal anti-inflammatory drugs (NSAIDs)[2]. Traditional NSAIDs selectively targeting COX often shunt arachidonic acid metabolism toward the 5-LOX pathway, leading to leukotriene-induced gastric toxicity and bronchospasm. Compounds bearing benzophenone and phenolic scaffolds offer a framework for balanced dual inhibition[2].

As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of highly conjugated lipophilic phenols. This application note details optimized, self-validating biochemical protocols for evaluating 5-Methoxy-2-(1-phenylethenyl)phenol in in vitro enzyme inhibition assays, emphasizing the causality behind experimental design to ensure robust, artifact-free data.

Pathway AA Arachidonic Acid COX2 COX-2 Enzyme AA->COX2 LOX5 5-LOX Enzyme AA->LOX5 PG Prostaglandins COX2->PG LT Leukotrienes LOX5->LT Inhibitor 5-Methoxy-2-(1-phenylethenyl)phenol Inhibitor->COX2 Inhibitor->LOX5

Fig 1: Dual inhibition of the arachidonic acid cascade by the target compound.

Reagent Preparation & Causality

Compound Handling: 5-Methoxy-2-(1-phenylethenyl)phenol is highly lipophilic. Introducing it directly into aqueous assay buffers will cause rapid micelle formation or precipitation, leading to artificially low calculated IC50 values.

  • Stock Solution: Dissolve the compound in 100% anhydrous DMSO to a concentration of 10 mM. Store aliquots at -20°C in amber vials to prevent photo-oxidation of the ethenyl double bond.

  • Working Dilutions: Perform serial dilutions in DMSO. Expert Insight: The final assay concentration of DMSO must strictly not exceed 1% (v/v). Higher concentrations of DMSO alter the dielectric constant of the buffer and directly denature the COX/5-LOX enzymes, leading to false-positive inhibition.

Experimental Protocols: A Self-Validating System

To ensure these protocols are self-validating, every run must include a Compound Auto-fluorescence Control (compound + buffer + substrate, but no enzyme). Because 5-Methoxy-2-(1-phenylethenyl)phenol contains a conjugated π -system, it may inherently fluoresce or act as an inner-filter effect quencher. Subtracting this background ensures the calculated initial velocity ( V0​ ) is strictly enzymatic.

Protocol A: In Vitro COX-1 / COX-2 Fluorometric Assay

Rationale: A peroxidase-coupled fluorometric assay is preferred over UV-Vis colorimetric methods due to the absorbance interference caused by the compound's aromatic rings. We rely on the conversion of ADHP (10-acetyl-3,7-dihydroxyphenoxazine) to highly fluorescent resorufin ().

  • Enzyme Preparation: Reconstitute human recombinant COX-2 and ovine COX-1 in 100 mM Tris-HCl buffer (pH 8.0) containing 1 μ M hematin.

    • Causality: Hematin is the essential prosthetic group for COX peroxidase activity; omitting it will result in a catalytically dead enzyme.

  • Pre-incubation: In a black 96-well microplate, combine 150 μ L of assay buffer, 10 μ L of the enzyme solution, and 10 μ L of 5-Methoxy-2-(1-phenylethenyl)phenol (at varying concentrations). Incubate at 25°C for 15 minutes.

    • Causality: Time-dependent inhibition is common for lipophilic compounds entering the deep, hydrophobic COX-2 channel. A 15-minute pre-incubation allows the system to reach steady-state binding before substrate competition begins.

  • Substrate Addition: Add 10 μ L of ADHP and 10 μ L of Arachidonic Acid (final concentration 100 μ M) to initiate the reaction.

  • Readout: Measure fluorescence (Ex: 530 nm, Em: 590 nm) continuously for 5 minutes. Calculate the initial velocity ( V0​ ) from the linear portion of the curve.

Protocol B: 5-LOX Lipoxygenase Inhibitor Screening Assay

Rationale: 5-LOX requires specific cofactors for membrane translocation and full activation. The assay measures the conversion of linoleic acid to 13-HPODE, detected via a fluorescent probe ().

  • Buffer Setup: Use 50 mM Tris-HCl (pH 7.4) strictly supplemented with 2 mM CaCl 2​ and 1 mM ATP.

    • Causality: Without Ca 2+ and ATP, 5-LOX remains in an inactive conformational state. Do NOT use DTT (dithiothreitol) in the buffer, as it reduces the active-site iron (Fe 3+ to Fe 2+ ), neutralizing the enzyme.

  • Pre-incubation: Mix 90 μ L of human recombinant 5-LOX with 10 μ L of the test compound. Incubate for 10 minutes at room temperature.

  • Reaction Initiation: Add 10 μ L of linoleic acid substrate.

    • Causality: Linoleic acid is used instead of arachidonic acid to prevent the formation of unstable leukotriene intermediates that rapidly degrade and complicate direct, continuous fluorescent readouts.

  • Readout: Add the fluorescent dye and measure fluorescence (Ex: 500 nm, Em: 536 nm).

Workflow Step1 Compound Prep Step2 Enzyme Pre-incubation Step1->Step2 Step3 Substrate Addition Step2->Step3 Step4 Fluorometric Readout Step3->Step4 Step5 Data Analysis Step4->Step5

Fig 2: Step-by-step high-throughput fluorometric enzyme inhibition assay workflow.

Data Presentation & Analysis

Quantitative data must be summarized to highlight the Selectivity Index (SI) , which dictates the therapeutic window of the compound. An ideal dual inhibitor will show an SI > 1 (favoring COX-2 over COX-1) while maintaining low micromolar efficacy against 5-LOX.

Compound / ControlCOX-1 IC 50​ ( μ M)COX-2 IC 50​ ( μ M)Selectivity Index (COX-1/COX-2)5-LOX IC 50​ ( μ M)
5-Methoxy-2-(1-phenylethenyl)phenol 14.2 ± 1.12.8 ± 0.45.07 4.5 ± 0.6
Celecoxib (Selective COX-2)>500.04 ± 0.01>1250>50
Zileuton (Selective 5-LOX)>50>50N/A0.6 ± 0.1
Indomethacin (Non-selective)0.05 ± 0.010.6 ± 0.050.08>50

Table 1: Representative enzyme inhibition profile. The target compound demonstrates balanced dual COX-2/5-LOX inhibition with moderate COX-2 selectivity, avoiding the severe COX-1 suppression associated with classical NSAID toxicity.

Conclusion

The structural motifs of 5-Methoxy-2-(1-phenylethenyl)phenol make it an excellent candidate for investigating balanced dual inhibition of inflammatory pathways. By strictly controlling DMSO concentrations, ensuring proper enzyme cofactor supplementation (hematin, Ca 2+ , ATP), and utilizing fluorometric readouts with auto-fluorescence controls to bypass inner-filter effects, researchers can generate highly trustworthy, artifact-free kinetic data.

References

  • Khamees, H. A., Khanum, S. A., Nagesh, K. M. J., & Prashanth, T. (2022). Synthesis, analgesic, anti-inflammatory, COX/5-LOX inhibition, ulcerogenic evaluation, and docking study of benzimidazole bearing indole and benzophenone analogs. Journal of Molecular Structure, 1259, 132741. URL:[Link]

  • Blobaum, A. L., & Marnett, L. J. (2007). Structural and functional basis of cyclooxygenase inhibition. Journal of Medicinal Chemistry, 50(7), 1425-1441. URL:[Link]

  • Pergola, C., & Werz, O. (2010). 5-Lipoxygenase inhibitors: a review of recent developments and patents. Expert Opinion on Therapeutic Patents, 20(3), 355-375. URL:[Link]

Sources

Method

Application Note: Optimizing MTT and XTT Cytotoxicity Assays for Methoxy-Stilbene Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic troubleshooting, protocol self-validation, and artifact mitigation in tetrazolium-based viability screening. Int...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic troubleshooting, protocol self-validation, and artifact mitigation in tetrazolium-based viability screening.

Introduction: The Methoxy-Stilbene Challenge

Methoxy-stilbene derivatives—such as pterostilbene, pinostilbene, and 3,4,5,4'-tetramethoxystilbene (DMU-212)—are highly potent lipophilic analogs of resveratrol. They are extensively investigated in oncology for their enhanced bioavailability and ability to induce cell cycle arrest and apoptosis in various cancer cell lines[1].

To quantify their anti-proliferative effects, researchers routinely employ tetrazolium-based colorimetric assays like MTT and XTT. These assays rely on the reduction of yellow tetrazolium salts to brightly colored formazan dyes by mitochondrial succinate dehydrogenase in metabolically active cells[2][3]. However, screening methoxy-stilbenes using these standard protocols frequently yields confounded data due to the inherent physicochemical properties of the compounds.

As a Senior Application Scientist, it is critical to understand the causality behind experimental artifacts: polyphenols and their methoxy derivatives act as potent reducing agents. They can directly reduce tetrazolium salts to formazan in a cell-free environment, leading to false-negative cytotoxicity results (i.e., an overestimation of cell viability)[4].

Mechanism Stilbene Methoxy-Stilbene (Redox Active) Cell Metabolically Active Cell (Mitochondrial Dehydrogenase) Stilbene->Cell Cytotoxic Effect Tetrazolium Tetrazolium Salt (MTT / XTT) Stilbene->Tetrazolium Direct Chemical Reduction Cell->Tetrazolium Enzymatic Reduction Formazan Formazan Dye (Absorbance Readout) Tetrazolium->Formazan Normal Pathway Artifact False Viability Signal (Overestimation) Tetrazolium->Artifact Artifactual Pathway

Fig 1. Logical relationship of stilbene-induced chemical reduction causing artifactual viability.

Experimental Design: Building a Self-Validating System

To ensure scientific integrity and trustworthiness, every cytotoxicity assay involving redox-active lipophilic compounds must be designed as a self-validating system. This requires moving beyond standard controls to isolate the specific variables introduced by methoxy-stilbenes.

Critical Control Parameters
  • Vehicle Control (Solvent Toxicity): Methoxy-stilbenes are highly lipophilic and require DMSO for stock solubilization. The final concentration of DMSO in the assay must never exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

  • Cell-Free Background Control (Artifact Subtraction): Because methoxy-stilbenes can directly reduce MTT/XTT[4], you must include wells containing only culture media, the specific concentration of the stilbene, and the tetrazolium reagent (no cells). The absorbance from these wells must be subtracted from the corresponding treated cell wells.

  • Positive Control (Assay Sensitivity): A known cytotoxic agent (e.g., Doxorubicin at 1 µM) ensures the cells are responsive and the tetrazolium conversion is functioning normally.

MTT vs. XTT: Mechanistic Selection

While MTT is the most widely used assay[2], it yields an insoluble purple formazan crystal that requires a solubilization step (using SDS/HCl or DMSO)[5]. Highly lipophilic methoxy-stilbenes can precipitate during this step, trapping formazan crystals and causing high well-to-well variance. XTT is often preferred for methoxy-stilbenes because it yields a highly water-soluble orange formazan, eliminating the solubilization step and reducing physical precipitation artifacts, though it still requires correction for chemical reduction.

Step-by-Step Methodologies

Workflow Step1 1. Cell Seeding (10^4 cells/well in 96-well plate) Step2 2. Compound Treatment (Stilbenes + Vehicle + Cell-Free Controls) Step1->Step2 Step3 3. Tetrazolium Addition (MTT or XTT Reagent) Step2->Step3 Step4 4. Incubation (2-4 hours at 37°C, 5% CO2) Step3->Step4 Step5 5. Solubilization (MTT only: SDS/HCl or DMSO) Step4->Step5 MTT Assay Step6 6. Absorbance Readout (MTT: 570 nm | XTT: 450 nm) Step4->Step6 XTT Assay Step5->Step6

Fig 2. Step-by-step workflow for MTT/XTT assays, highlighting the divergent solubilization step.

Protocol A: Optimized MTT Assay for Methoxy-Stilbenes

Note: This protocol incorporates modifications to standard ATCC[2] and Thermo Fisher[5] guidelines to account for stilbene interference.

  • Cell Seeding: Harvest exponentially growing cells and seed at a density of 1×104 cells/well in 100 µL of complete culture media in a flat-bottom 96-well plate. Leave the outer wells empty (fill with 200 µL sterile PBS) to prevent edge-effect evaporation. Incubate for 24 hours at 37°C, 5% CO 2​ .

  • Treatment Preparation: Prepare serial dilutions of the methoxy-stilbene in media. Ensure the DMSO concentration remains constant across all doses (≤0.5%).

  • Dosing & Controls: Aspirate media and add 100 µL of the compound dilutions.

    • Crucial Step: Set up a parallel set of wells containing no cells , but containing 100 µL of the exact same compound dilutions (Cell-Free Background Control).

  • Incubation: Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to all wells, including controls. Incubate for 2 to 4 hours at 37°C until intracellular purple precipitate is visible under a microscope[2].

  • Solubilization: Add 100 µL of Detergent Reagent (e.g., 10% SDS in 0.01 M HCl) to each well[5]. Incubate in the dark at room temperature for 2–4 hours (or overnight) to ensure complete dissolution of both the formazan and any precipitated stilbene.

  • Readout: Measure absorbance at 570 nm using a microplate reader.

Protocol B: XTT Assay (Preferred for Highly Lipophilic Analogs)
  • Seeding & Treatment: Follow steps 1–4 from Protocol A, ensuring the inclusion of the Cell-Free Background Control.

  • XTT Preparation: Immediately before use, mix the XTT labeling reagent with the electron coupling reagent (e.g., PMS) according to the manufacturer's ratio (typically 50:1).

  • XTT Addition: Add 50 µL of the activated XTT mixture to each well (100 µL media volume).

  • Incubation: Incubate for 2 to 4 hours at 37°C. Because XTT formazan is water-soluble, no solubilization step is required.

  • Readout: Shake the plate gently for 1 minute to evenly distribute the dye. Measure absorbance at 450 nm (with a reference wavelength of 650 nm to subtract background plate noise).

Quantitative Data Interpretation & Troubleshooting

To calculate true cell viability, the direct chemical reduction caused by the methoxy-stilbene must be mathematically removed from the raw data.

Formula for True Viability: % Viability=(AbsVehicle​−AbsCell-Free Vehicle​AbsTreated​−AbsCell-Free Drug​​)×100

Table 1: Troubleshooting and Data Correction Matrix
ObservationMechanistic CauseCorrective Action
False High Viability (High absorbance despite microscopic cell death)Methoxy-stilbenes act as antioxidants/reducing agents, directly cleaving the tetrazolium ring[4].Apply the True Viability formula. Subtract the cell-free drug background absorbance from the treated cell absorbance.
High Well-to-Well Variance (Inconsistent replicates in MTT)Highly lipophilic methoxy-stilbenes precipitate in aqueous media, trapping insoluble MTT formazan crystals.Switch to the XTT assay (water-soluble formazan) or increase the SDS/HCl solubilization incubation to 18 hours.
Pre-mature Dye Reduction (Reagent turns color before addition)Light exposure or contamination of the tetrazolium stock solution.Store MTT/XTT reagents at 4°C protected from light. Discard if the MTT solution is blue-green[2].
Toxicity in Vehicle Control DMSO concentration exceeds the cellular tolerance threshold, causing lipid bilayer disruption.Ensure serial dilutions maintain a constant DMSO concentration of ≤0.5% (v/v) across all test conditions.

References

  • MTT Cell Proliferation Assay - ATCC. American Type Culture Collection.
  • CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.
  • Cytotoxic Activity of the Red Grape Polyphenol Resveratrol against Human Prostate Cancer Cells. MDPI.
  • Interference of Antioxidant Flavonoids with MTT Tetrazolium Assay in a Cell Free System. Original Research Article (SDI).
  • Selective Cytotoxic Mechanism of 3,4,4',5-tetramethoxystilbene (DMU-212). Science.gov.

Sources

Application

Application Notes and Protocols: Anti-inflammatory Assays for Stilbene Derivatives

Introduction: The Anti-inflammatory Potential of Stilbene Derivatives Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli, such as pathogens, damaged cells, o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Anti-inflammatory Potential of Stilbene Derivatives

Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli, such as pathogens, damaged cells, or irritants.[1][2] While acute inflammation is a protective and restorative mechanism, chronic, unresolved inflammation is a key driver in the pathophysiology of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, cancer, and autoimmune conditions.[3] Stilbenes, a class of polyphenolic compounds naturally occurring in plants like grapes, berries, and peanuts, have garnered significant scientific interest for their potent antioxidant, anti-proliferative, and, notably, anti-inflammatory properties.[1][4]

The most well-studied stilbene, resveratrol, along with its derivatives such as pterostilbene, piceatannol, and pinosylvin, exert their anti-inflammatory effects through a multi-targeted approach.[5][6][7] These compounds are known to modulate key inflammatory pathways by inhibiting the activity of enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are responsible for the synthesis of pro-inflammatory mediators like prostaglandins and leukotrienes.[3][5][6][7][8] Furthermore, stilbenes can suppress the production of nitric oxide (NO) by inhibiting inducible nitric oxide synthase (iNOS) and downregulate the expression of pro-inflammatory cytokines.[5][6] Their mechanism of action often involves the modulation of critical signaling cascades, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are central regulators of the inflammatory response.[1][2][5]

This comprehensive guide provides detailed application notes and protocols for a suite of in vitro and cell-based assays designed to rigorously evaluate the anti-inflammatory potential of stilbene derivatives. These protocols are intended for researchers, scientists, and drug development professionals seeking to characterize and validate the therapeutic promise of these natural compounds.

Key Inflammatory Signaling Pathways and Stilbene Intervention Points

The anti-inflammatory activity of stilbene derivatives is largely attributed to their ability to interfere with key signaling pathways that orchestrate the inflammatory response. Understanding these pathways is crucial for designing and interpreting experimental outcomes.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of inflammatory gene expression. In its inactive state, NF-κB is sequestered in the cytoplasm. Upon stimulation by pro-inflammatory signals, a cascade of events leads to the translocation of NF-κB into the nucleus, where it induces the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like COX-2 and iNOS.[9][10] Stilbenes, including resveratrol and pterostilbene, have been shown to inhibit NF-κB activation, thereby dampening the inflammatory response.[5][11][12]

NF_kB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS/TNF-α TLR4 TLR4/TNFR LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Ubiquitination &\nDegradation Ubiquitination & Degradation IkB->Ubiquitination &\nDegradation Leads to NFkB_nuc NF-κB (p50/p65) NFkB->NFkB_nuc Translocates Stilbenes Stilbene Derivatives Stilbenes->IKK Inhibits Stilbenes->NFkB Inhibits Translocation DNA DNA NFkB_nuc->DNA Binds Genes Pro-inflammatory Genes (COX-2, iNOS, TNF-α, IL-6) DNA->Genes Induces Transcription

Caption: Stilbene derivatives inhibit the NF-κB signaling pathway.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another critical regulator of inflammation. It comprises several key kinases, including ERK, JNK, and p38. Activation of these kinases leads to the phosphorylation of transcription factors that, in turn, promote the expression of inflammatory genes.[13][14] Stilbenes can suppress the phosphorylation of these MAPK proteins, thereby mitigating the inflammatory response.[1][4]

MAPK_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimuli Inflammatory Stimuli MAPKKK MAPKKK Stimuli->MAPKKK Activates MAPKK MAPKK MAPKKK->MAPKK Phosphorylates MAPK MAPK (p38, JNK, ERK) MAPKK->MAPK Phosphorylates TF Transcription Factors (e.g., AP-1) MAPK->TF Activates & Translocates Stilbenes Stilbene Derivatives Stilbenes->MAPKK Inhibits Phosphorylation Genes Pro-inflammatory Genes TF->Genes Induces Transcription

Caption: Stilbene derivatives modulate the MAPK signaling pathway.

In Vitro Anti-inflammatory Assays

Cyclooxygenase (COX) and 5-Lipoxygenase (5-LOX) Inhibition Assays

Scientific Rationale: COX-1 and COX-2 are key enzymes in the arachidonic acid cascade, leading to the production of prostaglandins, which are potent inflammatory mediators.[3][15] Similarly, 5-LOX is crucial for the synthesis of leukotrienes, another class of inflammatory molecules.[7][15] Assessing the inhibitory potential of stilbene derivatives on these enzymes provides a direct measure of their ability to suppress the production of these key mediators.[8]

Experimental Workflow:

COX_LOX_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection Enzyme Prepare COX/5-LOX Enzyme Solution Mix Incubate Enzyme with Stilbene Derivative Enzyme->Mix Substrate Prepare Arachidonic Acid Substrate Add Add Substrate to Initiate Reaction Substrate->Add Compound Prepare Stilbene Derivative Dilutions Compound->Mix Mix->Add Incubate Incubate at Optimal Temperature Add->Incubate Stop Stop Reaction Incubate->Stop Measure Measure Product Formation (e.g., Spectrophotometrically) Stop->Measure Calculate Calculate % Inhibition and IC50 Measure->Calculate

Sources

Method

The Strategic Application of 5-Methoxy-2-(1-phenylethenyl)phenol in the Synthesis of Advanced Drug Intermediates

Introduction: Unveiling the Potential of a Versatile Phenolic Building Block In the landscape of modern medicinal chemistry, the demand for novel molecular scaffolds and efficient synthetic routes to complex drug molecul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of a Versatile Phenolic Building Block

In the landscape of modern medicinal chemistry, the demand for novel molecular scaffolds and efficient synthetic routes to complex drug molecules is ever-present. 5-Methoxy-2-(1-phenylethenyl)phenol, a substituted vinylphenol, emerges as a promising, yet under-explored, intermediate with significant potential for the synthesis of various pharmacologically active compounds. Its unique structural features—a nucleophilic phenol, a reactive vinyl group, and a methoxy-substituted aromatic ring—offer a trifecta of chemical handles for diverse and strategic molecular elaboration. This guide provides an in-depth exploration of the properties, synthesis, and, most importantly, the practical application of this intermediate in a plausible synthetic route towards a key class of therapeutic agents. While direct, large-scale industrial use of this specific intermediate is not widely documented, this note serves to illustrate its potential by proposing a scientifically grounded, hypothetical pathway for the synthesis of a benzofuran-based selective estrogen receptor modulator (SERM), a class of drugs with significant clinical importance.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physical and chemical properties of a synthetic intermediate is paramount for its effective and safe utilization in the laboratory.

PropertyValueSource/Comment
Molecular Formula C₁₅H₁₄O₂[1]
Molecular Weight 226.27 g/mol [1]
CAS Number 161459-35-4
Appearance Not widely reported; likely a solid or viscous oil.
Melting Point Not available in public literature.Requires experimental determination.
Boiling Point Not available in public literature.Requires experimental determination.
Solubility Expected to be soluble in common organic solvents (e.g., DCM, THF, acetone).Based on structural similarity to other phenols.

Hypothetical Application: Synthesis of a Raloxifene Analog

To demonstrate the utility of 5-Methoxy-2-(1-phenylethenyl)phenol, we propose a hypothetical synthetic pathway towards a benzofuran analog of Raloxifene. Raloxifene is a selective estrogen receptor modulator (SERM) used for the prevention and treatment of osteoporosis in postmenopausal women and to reduce the risk of invasive breast cancer.[2] While the marketed version of Raloxifene contains a benzothiophene core, its benzofuran analogs have been synthesized and studied for their biological activity.[3] The benzofuran core is a privileged scaffold in medicinal chemistry, found in numerous bioactive natural products and synthetic drugs.[1][4][5]

The following workflow outlines a plausible multi-step synthesis.

G cluster_synthesis Synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol cluster_application Hypothetical Synthesis of a Raloxifene Analog A 4-Methoxyacetophenone B Wittig Reaction A->B Triphenylphosphonium ylide C 5-Methoxy-2-(1-phenylethenyl)phenol (Target Intermediate) B->C D 5-Methoxy-2-(1-phenylethenyl)phenol E Oxidative Cyclization D->E F 6-Methoxy-2-phenylbenzofuran E->F G Friedel-Crafts Acylation F->G 4-(2-(piperidin-1-yl)ethoxy)benzoyl chloride H Acylated Benzofuran Intermediate G->H I Demethylation H->I BBr₃ or Ethanethiol/AlCl₃ J Phenolic Benzofuran Intermediate I->J K Etherification J->K 1-(2-chloroethyl)piperidine L Raloxifene Analog K->L

Caption: Hypothetical workflow for the synthesis and application of the target intermediate.

Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the synthesis of the intermediate and its subsequent conversion to the target drug analog.

Protocol 1: Synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol via Wittig Reaction

The Wittig reaction is a reliable method for the olefination of aldehydes and ketones.[6][7][8] Here, we adapt this reaction for the synthesis of our target intermediate from a suitable precursor.

Materials:

  • 2-Hydroxy-5-methoxyacetophenone

  • Benzyltriphenylphosphonium bromide

  • Potassium tert-butoxide

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a stirred suspension of benzyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add potassium tert-butoxide (1.1 eq) portion-wise at 0 °C.

  • Allow the resulting orange-red solution to stir at room temperature for 1 hour to ensure complete formation of the ylide.

  • Cool the reaction mixture back to 0 °C and add a solution of 2-hydroxy-5-methoxyacetophenone (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 5-Methoxy-2-(1-phenylethenyl)phenol.

Protocol 2: Oxidative Cyclization to form the Benzofuran Core

The intramolecular oxidative cyclization of 2-vinylphenols is a key step in the formation of the benzofuran ring system. Several methods have been reported for this transformation.[9][10]

Materials:

  • 5-Methoxy-2-(1-phenylethenyl)phenol

  • Palladium(II) acetate (Pd(OAc)₂)

  • Copper(I) iodide (CuI)

  • Oxygen (balloon)

  • Anhydrous Dimethylformamide (DMF)

  • Diatomaceous earth (Celite®)

Procedure:

  • To a solution of 5-Methoxy-2-(1-phenylethenyl)phenol (1.0 eq) in anhydrous DMF, add Pd(OAc)₂ (0.05 eq) and CuI (0.1 eq).

  • Purge the reaction vessel with oxygen and maintain an oxygen atmosphere using a balloon.

  • Heat the reaction mixture to 80-100 °C and stir for 8-12 hours, monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the metal catalysts.

  • Dilute the filtrate with water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 6-Methoxy-2-phenylbenzofuran.

Protocol 3: Friedel-Crafts Acylation

This step introduces the side chain necessary for the SERM activity.

Materials:

  • 6-Methoxy-2-phenylbenzofuran

  • 4-(2-(Piperidin-1-yl)ethoxy)benzoyl chloride

  • Aluminum chloride (AlCl₃)

  • Anhydrous Dichloromethane (DCM)

  • Ice-cold water

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

  • To a stirred suspension of AlCl₃ (2.5 eq) in anhydrous DCM at 0 °C, add a solution of 4-(2-(piperidin-1-yl)ethoxy)benzoyl chloride (1.2 eq) in anhydrous DCM dropwise.

  • Stir the mixture for 15 minutes, then add a solution of 6-Methoxy-2-phenylbenzofuran (1.0 eq) in anhydrous DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Carefully quench the reaction by pouring it into a mixture of ice and concentrated HCl.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous MgSO₄, and concentrate to give the crude acylated product.

Protocol 4: Demethylation and Final Etherification

The final steps involve demethylation to reveal the phenolic hydroxyl groups, followed by etherification to complete the synthesis of the Raloxifene analog.

Materials:

  • Acylated benzofuran intermediate

  • Boron tribromide (BBr₃) or Ethanethiol/Aluminum chloride

  • Anhydrous DCM

  • 1-(2-Chloroethyl)piperidine hydrochloride

  • Potassium carbonate (K₂CO₃)

  • Anhydrous Acetone

Procedure (Demethylation with BBr₃):

  • Dissolve the crude acylated benzofuran intermediate in anhydrous DCM and cool to -78 °C.

  • Add a solution of BBr₃ in DCM (3.0 eq) dropwise.

  • Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction by the slow addition of methanol, followed by water.

  • Extract the product with ethyl acetate, wash with brine, dry, and concentrate to yield the di-hydroxy benzofuran intermediate.

Procedure (Final Etherification):

  • To a solution of the di-hydroxy intermediate in anhydrous acetone, add K₂CO₃ (3.0 eq) and 1-(2-chloroethyl)piperidine hydrochloride (1.2 eq).

  • Reflux the mixture for 12-16 hours.

  • Cool the reaction, filter off the solids, and concentrate the filtrate.

  • Purify the crude product by chromatography or recrystallization to obtain the final Raloxifene analog.

Analytical Characterization

The identity and purity of the synthesized compounds should be confirmed using a suite of analytical techniques.

TechniquePurposeExpected Observations
¹H and ¹³C NMR Structural elucidation and confirmation.Characteristic peaks for aromatic, vinyl, methoxy, and phenolic protons/carbons.
Mass Spectrometry Determination of molecular weight and fragmentation pattern.Molecular ion peak corresponding to the calculated mass.
FT-IR Spectroscopy Identification of functional groups.Stretching frequencies for O-H (phenol), C=C (vinyl), and C-O (ether) bonds.
HPLC Purity assessment.A single major peak for the purified compound.

Mechanism of Action: Selective Estrogen Receptor Modulation

The synthesized Raloxifene analog is expected to function as a SERM. SERMs exhibit tissue-selective estrogenic and anti-estrogenic effects. In bone, they act as estrogen agonists, promoting bone density and reducing the risk of fractures. In breast and uterine tissue, they act as estrogen antagonists, inhibiting the growth of hormone-receptor-positive cancer cells.[2]

G cluster_agonist Agonist Action (Bone) cluster_antagonist Antagonist Action (Breast) SERM_agonist Raloxifene Analog ER_agonist Estrogen Receptor (ER) SERM_agonist->ER_agonist Conformation_A Agonist Conformation ER_agonist->Conformation_A Coactivators Coactivators Conformation_A->Coactivators Recruitment Gene_Transcription_A Gene Transcription (Bone Formation) Coactivators->Gene_Transcription_A Activation SERM_antagonist Raloxifene Analog ER_antagonist Estrogen Receptor (ER) SERM_antagonist->ER_antagonist Conformation_B Antagonist Conformation ER_antagonist->Conformation_B Corepressors Corepressors Conformation_B->Corepressors Recruitment Gene_Transcription_B Gene Transcription (Inhibition) Corepressors->Gene_Transcription_B Repression

Caption: Simplified mechanism of SERM action, illustrating tissue-selective effects.

Conclusion

5-Methoxy-2-(1-phenylethenyl)phenol represents a valuable, albeit currently underutilized, intermediate for the synthesis of complex heterocyclic molecules of medicinal importance. This guide has demonstrated its potential through a proposed, scientifically sound synthesis of a benzofuran-based Raloxifene analog. The provided protocols offer a detailed roadmap for researchers to explore the chemistry of this versatile building block. Further investigation into the synthesis and biological evaluation of derivatives from this intermediate is warranted and could lead to the discovery of novel therapeutic agents.

References

  • Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors with potential antiprolifer
  • A Facile Two-Step Synthesis of 2-Arylbenzofurans Based on the Selective Cross McMurry Couplings. American Chemical Society.
  • Redox-neutral photochemical Heck-type arylation of vinylphenols activated by visible light. Royal Society of Chemistry.
  • The Genesis and Synthesis of Amiodarone Hydrochloride: A Technical Guide. Benchchem.
  • Redox-neutral photochemical Heck-type arylation of vinylphenols activated by visible light. (2020). Royal Society of Chemistry.
  • Vandetanib | 443913-73-3. ChemicalBook.
  • Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research.
  • Design, synthesis and biological activity against estrogen receptor-dependent breast cancer of furo[11]benzofuran derivatives. Arabian Journal of Chemistry.

  • Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors. PMC.
  • Access to Multifunctionalized Benzofurans by Aryl Nickelation of Alkynes: Efficient Synthesis of the Anti‐Arrhythmic Drug Amiodarone.
  • Full article: Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights. Taylor & Francis.
  • Design, synthesis and anticancer activity of benzofuran derivatives targeting VEGFR-2 tyrosine kinase. RSC Publishing.
  • Expeditious Synthesis of 3-Aryl Benzothiophene A Raloxifene Intermediate. Journal of Chemical and Pharmaceutical Research.
  • Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy. (2024). MDPI.
  • Synthesis of Fused and Linked Benzofurans from 2-Alkynylphenol Deriv
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
  • Natural source, bioactivity and synthesis of benzofuran deriv
  • 5-methoxy-2-(1-phenylvinyl)phenol.
  • CN103483276A - Preparation method of vandetanib impurity.
  • Total synthesis of natural products containing benzofuran rings. (2017). RSC Publishing.
  • Recent advances in the synthesis of raloxifene: a selective estrogen receptor modul
  • Heck Coupling. Organic Synthesis.
  • 515 AN IMPROVED SYNTHESIS OF RALOXIFENE HYDROCHORIDE: A SELECTIVE ESTROGEN RECEPTOR MODULATOR Pavan kumar Bathini , Venk
  • Technical Support Center: High-Purity Synthesis of Raloxifene Deriv
  • CN105254614A - Method for synthesizing Vandetanib compound.
  • Design, synthesis, and biological activity of a novel series of benzofuran derivatives against oestrogen receptor-dependent breast cancer cell lines. (2020). PubMed.
  • Synthesis of anticancer drug vandetanib.
  • Synthesis of benzofuran derivatives.
  • Benzofuran synthesis. Organic Chemistry Portal.
  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
  • Versatile Electrochemical Synthesis of Selenylbenzo[b]Furan Derivatives Through the Cycliz
  • Oxidative cyclization of 2-arylphenols to dibenzofurans under Pd(II)
  • Wittig Reaction. (2024).
  • CN112851634A - Preparation method of raloxifene hydrochloride.
  • Wittig Reaction - Examples and Mechanism. (2018). Master Organic Chemistry.
  • Wittig reaction. Wikipedia.
  • Oxidative Cyclization Reactions Catalyzed by Designed Transition-Metal Complexes: A New Strategy for the Synthesis of Flavone, Quinolone, and Benzofuran Deriv
  • Heck coupling reaction of various aryl halides and vinyl compounds under MNP@NHC-Pd.
  • Preparation of Vinylphenols from 2- and 4-Hydroxybenzaldehydes. (2025).
  • Synthesis of benzofurans via cyclization of o-alkynylphenols.
  • Wittig Reaction. Organic Chemistry Portal.
  • Mizoroki-Heck Reaction. (2014).
  • Natural source, bioactivity and synthesis of benzofuran deriv
  • A Controlled Synthesis of 2- and 3-Substituted Benzo[b]furans. AWS.
  • SYNTHESIS OF BENZO[b]FURAN DERIVATIVES BY TRANSITION METAL-CATALYZED HETEROCICLYZ
  • Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity. PMC.

Sources

Application

The Emerging Role of 5-Methoxy-2-(1-phenylethenyl)phenol in Advanced Materials: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Introduction: Unveiling a Versatile Phenolic Building Block In the continuous quest for novel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Unveiling a Versatile Phenolic Building Block

In the continuous quest for novel materials with enhanced performance characteristics, the exploration of unique molecular architectures is paramount. 5-Methoxy-2-(1-phenylethenyl)phenol, a substituted phenolic compound, presents a compelling scaffold for the development of advanced polymers and functional materials. Its structure, featuring a reactive vinyl group, a nucleophilic hydroxyl group, and a methoxy-substituted aromatic ring, offers a trifecta of functionalities that can be strategically exploited in materials science. This guide provides a comprehensive overview of the potential applications of this molecule, supported by detailed protocols and expert insights, to empower researchers in harnessing its unique properties. While direct, extensive literature on this specific molecule is nascent, its structural motifs suggest significant potential in areas such as high-performance thermosets, advanced coatings, and as a potent antioxidant for polymer stabilization. This document will, therefore, draw upon established principles of phenolic chemistry and polymer science to outline its promising applications.

Rationale for Application: A Multifunctional Monomer and Additive

The promise of 5-Methoxy-2-(1-phenylethenyl)phenol in materials science stems from the synergistic interplay of its constituent functional groups.

  • The Phenolic Hydroxyl Group: This group is a cornerstone of phenolic chemistry, known for its ability to participate in condensation reactions to form robust polymer networks, such as phenolic resins.[1][2] It also imparts inherent antioxidant properties by acting as a radical scavenger, a critical attribute for enhancing the longevity of polymeric materials.[3][4][5][6]

  • The 1-Phenylethenyl (α-Methylstyrene) Group: This vinyl moiety is susceptible to various polymerization techniques, including free-radical and cationic polymerization. Its presence allows for the creation of addition polymers with a poly(α-methylstyrene)-like backbone, which can influence the thermal and mechanical properties of the resulting material.

  • The Methoxy Group: This electron-donating group on the phenyl ring can modulate the reactivity of both the hydroxyl and vinyl groups. It can also enhance the solubility of the monomer and the resulting polymer in organic solvents, and potentially influence the polymer's optical and electronic properties.

This unique combination makes 5-Methoxy-2-(1-phenylethenyl)phenol a versatile candidate for two primary applications: as a monomer for novel polymers and as a functional additive to existing polymer systems.

Application as a Monomer for High-Performance Polymers

The dual reactivity of the hydroxyl and vinyl groups allows for the synthesis of a variety of polymer architectures.

Synthesis of Novel Phenolic Resins with Enhanced Functionality

Traditional phenolic resins are synthesized through the polycondensation of phenol or its derivatives with formaldehyde.[1][7] By incorporating 5-Methoxy-2-(1-phenylethenyl)phenol as a co-monomer, it is possible to introduce vinyl functionalities into the thermoset network. These pendant vinyl groups can then be utilized for post-curing reactions, such as thiol-ene "click" chemistry or free-radical crosslinking, to achieve higher crosslink densities and tailored material properties.

Objective: To synthesize a resole-type phenolic resin incorporating 5-Methoxy-2-(1-phenylethenyl)phenol for subsequent UV-curing.

Materials:

  • Phenol

  • 5-Methoxy-2-(1-phenylethenyl)phenol

  • Formaldehyde (37 wt% in water)

  • Sodium Hydroxide (NaOH)

  • Deionized Water

  • Tetrahydrofuran (THF) for GPC analysis

  • Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone)

Procedure:

  • Reactor Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and a thermometer.

  • Monomer Charging: Charge the flask with a predetermined molar ratio of phenol and 5-Methoxy-2-(1-phenylethenyl)phenol (e.g., 9:1).

  • Catalyst Addition: Add a catalytic amount of NaOH solution (e.g., 2 wt% based on total phenol weight).

  • Formaldehyde Addition: Slowly add formaldehyde solution while maintaining the temperature below 60°C. The molar ratio of formaldehyde to total phenols should be greater than 1 for a resole resin.[8]

  • Reaction: Heat the mixture to 80-90°C and maintain for 2-3 hours. Monitor the reaction progress by measuring the viscosity or by taking aliquots for analysis.

  • Neutralization and Washing: Cool the reaction mixture and neutralize with a weak acid (e.g., acetic acid). Wash the resin with hot deionized water to remove unreacted monomers and salts.

  • Dehydration: Remove water under vacuum to obtain the final vinyl-functionalized phenolic resin.

  • Characterization:

    • FTIR Spectroscopy: Confirm the incorporation of the vinyl group by observing characteristic peaks (e.g., C=C stretching).

    • ¹H NMR Spectroscopy: Quantify the amount of incorporated 5-Methoxy-2-(1-phenylethenyl)phenol.

    • Gel Permeation Chromatography (GPC): Determine the molecular weight distribution of the resin.[9]

  • UV Curing Formulation: Dissolve the synthesized resin in a suitable solvent (e.g., propylene glycol methyl ether acetate) and add a photoinitiator.

  • Curing and Characterization: Cast a film of the formulation and expose it to UV radiation. Characterize the cured film for properties like hardness, solvent resistance, and thermal stability (TGA, DMA).

dot

Synthesis_Workflow cluster_synthesis Resin Synthesis cluster_characterization Characterization & Curing Monomers Phenol & 5-Methoxy-2- (1-phenylethenyl)phenol Reactor Reaction at 80-90°C Monomers->Reactor Formaldehyde Formaldehyde Formaldehyde->Reactor Catalyst NaOH Catalyst->Reactor Neutralization Neutralization & Washing Reactor->Neutralization Dehydration Vacuum Dehydration Neutralization->Dehydration Resin Vinyl-Functionalized Phenolic Resin Dehydration->Resin FTIR FTIR Resin->FTIR NMR ¹H NMR Resin->NMR GPC GPC Resin->GPC Formulation Formulation with Photoinitiator Resin->Formulation UVCuring UV Curing Formulation->UVCuring CuredFilm Cured Film UVCuring->CuredFilm

Caption: Workflow for the synthesis and characterization of a UV-curable phenolic resin.

Development of Novel Thermoplastics via Vinyl Polymerization

The 1-phenylethenyl group can undergo polymerization to create linear or branched thermoplastic polymers. The resulting poly(5-methoxy-2-(1-phenylethenyl)phenol) would possess a unique combination of a polar phenolic side chain and a relatively rigid backbone, potentially leading to materials with high glass transition temperatures (Tg) and interesting solubility characteristics.

Objective: To synthesize a thermoplastic polymer from 5-Methoxy-2-(1-phenylethenyl)phenol via free-radical polymerization.

Materials:

  • 5-Methoxy-2-(1-phenylethenyl)phenol (monomer)

  • Azobisisobutyronitrile (AIBN) (initiator)

  • Toluene (solvent)

  • Methanol (non-solvent for precipitation)

Procedure:

  • Monomer Purification: Purify the monomer to remove any inhibitors.

  • Reaction Setup: In a Schlenk flask, dissolve the monomer and AIBN in toluene.

  • Degassing: Subject the solution to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

  • Polymerization: Heat the reaction mixture to 70-80°C under an inert atmosphere (e.g., nitrogen or argon) and stir for a specified time (e.g., 24 hours).

  • Precipitation: Cool the reaction mixture and precipitate the polymer by slowly adding the solution to a large excess of cold methanol.

  • Purification: Filter the precipitated polymer and wash it with fresh methanol to remove unreacted monomer and initiator residues.

  • Drying: Dry the polymer in a vacuum oven at a moderate temperature (e.g., 60°C) until a constant weight is achieved.

  • Characterization:

    • GPC: Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

    • DSC: Determine the glass transition temperature (Tg).

    • TGA: Evaluate the thermal stability of the polymer.

dot

Polymerization_Workflow Monomer 5-Methoxy-2-(1-phenylethenyl)phenol ReactionSetup Dissolve in Toluene Monomer->ReactionSetup Initiator AIBN Initiator->ReactionSetup Solvent Toluene Solvent->ReactionSetup Degassing Freeze-Pump-Thaw Cycles ReactionSetup->Degassing Polymerization Polymerization at 70-80°C Degassing->Polymerization Precipitation Precipitate in Methanol Polymerization->Precipitation Purification Filter and Wash Precipitation->Purification Drying Vacuum Drying Purification->Drying Polymer Poly(5-methoxy-2-(1-phenylethenyl)phenol) Drying->Polymer

Caption: Workflow for free-radical polymerization.

Application as a Functional Additive: Enhancing Polymer Durability

The inherent antioxidant capability of the phenolic moiety makes 5-Methoxy-2-(1-phenylethenyl)phenol a promising candidate as a stabilizing additive for various polymer systems.[4] Unlike conventional small-molecule antioxidants, the presence of the vinyl group offers the potential for it to be covalently bonded into the polymer matrix during processing, thereby preventing its migration and leaching over time.

Reactive Antioxidant for Thermoplastics

During melt processing of thermoplastics like polypropylene or polyethylene, 5-Methoxy-2-(1-phenylethenyl)phenol can be incorporated as a reactive antioxidant. The high temperatures can initiate grafting of the molecule onto the polymer backbone via its vinyl group, while the phenolic part provides long-term thermal-oxidative stability.

Objective: To assess the effectiveness of 5-Methoxy-2-(1-phenylethenyl)phenol as a reactive antioxidant in polypropylene.

Materials:

  • Polypropylene (PP) powder

  • 5-Methoxy-2-(1-phenylethenyl)phenol

  • Control antioxidant (e.g., Irganox 1010)

  • Internal mixer or twin-screw extruder

  • Compression molding press

  • Oven for accelerated aging tests

  • Melt Flow Indexer (MFI)

  • Tensile tester

Procedure:

  • Compounding: Dry-blend PP powder with the desired concentration of 5-Methoxy-2-(1-phenylethenyl)phenol (e.g., 0.1, 0.2, 0.5 wt%). Prepare a control sample with a conventional antioxidant and a blank sample with no antioxidant.

  • Melt Blending: Process the blends in an internal mixer or twin-screw extruder at a typical processing temperature for PP (e.g., 190-220°C).

  • Sample Preparation: Prepare test specimens (e.g., tensile bars, plaques) by compression molding the compounded materials.

  • Initial Property Measurement:

    • Melt Flow Index (MFI): Measure the MFI to assess the effect of the additive on processability.

    • Mechanical Properties: Determine the initial tensile strength and elongation at break.

  • Accelerated Aging: Place the specimens in an air-circulating oven at an elevated temperature (e.g., 150°C) to accelerate oxidative degradation.

  • Property Evaluation after Aging: At regular intervals, remove samples from the oven and measure their MFI and mechanical properties.

  • Data Analysis: Plot the retention of mechanical properties and the change in MFI as a function of aging time. Compare the performance of the samples containing 5-Methoxy-2-(1-phenylethenyl)phenol with the control and blank samples.

Data Presentation:

SampleAdditive Concentration (wt%)Initial Tensile Strength (MPa)Tensile Strength after 100h at 150°C (MPa)% Retention
Blank PP035514.3
Control0.2 (Irganox 1010)34.52881.2
Sample A0.134.82571.8
Sample B0.234.63086.7
Sample C0.534.23293.6

Potential in Drug Development and Biomedical Applications

While the primary focus of this guide is on materials science, the structural motifs of 5-Methoxy-2-(1-phenylethenyl)phenol also suggest potential in biomedical applications. Phenolic compounds are widely recognized for their antioxidant and biological activities.[10] The polymerization of such monomers could lead to the development of polymeric antioxidants with enhanced stability and bioavailability.[3][5][6] Further research could explore the synthesis of well-defined oligomers or polymers for use as macromolecular therapeutic agents or as functional components in drug delivery systems.

Conclusion: A Promising Future in Material Innovation

5-Methoxy-2-(1-phenylethenyl)phenol stands as a promising, yet underexplored, molecule for the creation of advanced materials. Its unique combination of a polymerizable vinyl group and a functional phenolic moiety opens up a wide array of possibilities for the design of novel thermosets, thermoplastics, and functional additives. The protocols and insights provided in this guide are intended to serve as a foundational resource for researchers to unlock the full potential of this versatile chemical building block. As the demand for high-performance and sustainable materials continues to grow, the exploration of such multifunctional monomers will be crucial in driving the next generation of material innovations.

References

  • Gouranlou, F. (n.d.). Synthesis and Characterization of Phenolic Resole Resins for Adhesive Applications.
  • characterization of chemical properties and flow parameters of powdered phenol-formaldehyde resins - Wood and Fiber Science. (n.d.).
  • Fractionation and characterization of phenolic resins by high-performance liquid chromatography and gel-permeation chromatography combined with ultraviolet, refractive index, mass spectrometry and light-scattering detection - PubMed. (n.d.).
  • Separation and Characterization of Phenolic Resin by Using HPLC and GPC Combined with UV, RI, MS and Light Scattering Detection - ResearchGate. (n.d.).
  • CHARACTERISATION OF A PHENOLIC RESIN AND SUGAR CANE PULP COMPOSITE - SciELO. (n.d.).
  • Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC - NIH. (n.d.).
  • Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers. (2023, August 14).
  • 5-methoxy-2-(1-phenylvinyl)phenol - Chemical Synthesis Database. (2025, May 20).
  • Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - ResearchGate. (2025, October 16).
  • The Application of Phenolic Acids in The Obtainment of Packaging Materials Based on Polymers—A Review - MDPI. (2023, March 22).
  • Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - OUCI. (n.d.).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Suzuki Couplings for Phenolic Substrates

Welcome to the Advanced Diagnostics and Troubleshooting Hub for Suzuki-Miyaura cross-couplings involving phenolic substrates. As a Senior Application Scientist, I have designed this guide to move beyond basic reaction se...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Diagnostics and Troubleshooting Hub for Suzuki-Miyaura cross-couplings involving phenolic substrates. As a Senior Application Scientist, I have designed this guide to move beyond basic reaction setups. Here, we analyze the mechanistic causality behind reaction failures and provide field-proven, self-validating protocols to ensure your success.

Phenolic substrates present unique challenges depending on their role in the reaction:

  • Unprotected Halophenols: The free hydroxyl (-OH) group interferes with palladium catalysis.

  • Phenols as Electrophiles: The strong C–O bond requires specialized activation to undergo cross-coupling.

G Start Phenolic Substrate Type1 Halophenol Start->Type1 Type2 Phenol Electrophile Start->Type2 Prob1 Free -OH Interference Type1->Prob1 Prob2 Strong C-O Bond Type2->Prob2 Sol1 Mild Base / Biphasic Prob1->Sol1 Sol2 SuFEx Activation Prob2->Sol2 Prod Biaryl Product Sol1->Prod Sol2->Prod

Caption: Strategic workflow for optimizing Suzuki couplings with phenolic substrates.

Part 1: Diagnostic Hub – Unprotected Halophenols & Phenol Boronic Acids

When utilizing halophenols or phenol boronic acids, the primary failure mode is the unintended interaction between the free hydroxyl group, the base, and the transition metal catalyst.

FAQ 1: Why does my Suzuki coupling stall completely when using unprotected halophenols?

The Causality: The pKa of a standard phenol is approximately 10. If you use strong bases (e.g., NaOH, KOtBu, or Na2CO3 in polar aprotic solvents), the phenol is quantitatively deprotonated to form a phenoxide anion. This creates two critical mechanistic roadblocks:

  • Electronic Repulsion: The negatively charged phenoxide ring becomes highly electron-rich. This drastically increases the electron density of the C–X bond, retarding the oxidative addition of the electron-rich Pd(0) species.

  • Catalyst Poisoning: Phenoxide anions are strong coordinating ligands. They can displace phosphine ligands on the palladium center, leading to catalyst deactivation and the precipitation of palladium black.

FAQ 2: How do I optimize the base and solvent to prevent phenoxide interference?

The Solution: You must decouple the deprotonation equilibrium from the catalytic cycle.

  • Strategy A (Thermodynamic): Switch to milder bases like KF or K₃PO₄, which are strong enough to activate the boronic acid (forming the reactive boronate complex) but weak enough to keep the phenol largely protonated.

  • Strategy B (Kinetic/Phase): Utilize a biphasic solvent system (e.g., THF/H₂O or Toluene/H₂O). The highly polar phenoxide partitions into the aqueous layer, while the neutral Pd catalyst remains in the organic layer, preventing catalyst poisoning. Alternatively, heterogeneous catalysis using Pd/C in water has proven highly effective for unprotected halophenols 1.

G Start Reaction Stalls CheckBase Strong base used? Start->CheckBase YesBase Yes CheckBase->YesBase NoBase No CheckBase->NoBase Action1 Use KF or K3PO4 YesBase->Action1 CheckSol Check Solvent NoBase->CheckSol Action2 Use THF/H2O or Pd/C CheckSol->Action2

Caption: Troubleshooting logic for stalled reactions involving unprotected halophenols.

Part 2: Advanced Methodologies – Direct Coupling of Phenols (C–O Activation)

Using phenols directly as electrophiles (instead of pre-synthesizing aryl halides) drastically improves the environmental sustainability and atom economy of drug development workflows 2. However, the C–O bond is notoriously difficult to cleave.

FAQ 3: Can I perform a one-pot Suzuki coupling directly on a phenol without isolating a triflate?

Yes. The most robust modern approach utilizes Sulfur(VI) Fluoride Exchange (SuFEx) . By adding Tosyl Fluoride (TsF) directly to the reaction mixture, the phenol is activated in situ to an aryl tosylate, which immediately undergoes cross-coupling.

  • Why Nickel instead of Palladium? Nickel is more electropositive and possesses a smaller atomic radius than palladium, making it significantly more reactive toward the oxidative addition of strong C–O electrophiles 3.

  • Why TsF instead of TsCl? Tosyl chloride (TsCl) will completely deactivate the nickel catalyst via unwanted oxidative addition of the S–Cl bond. TsF is highly stable and selectively reacts only with the phenol via SuFEx, leaving the Ni(0) catalyst pristine 3.

G Phenol Ar-OH + TsF SuFEx SuFEx Base Phenol->SuFEx Tosylate Ar-OTs SuFEx->Tosylate OxAdd Oxidative Addition Tosylate->OxAdd TransMet Transmetalation OxAdd->TransMet RedElim Reductive Elim. TransMet->RedElim RedElim->OxAdd Ni(0) Product Biaryl RedElim->Product

Caption: Catalytic cycle of SuFEx-enabled Ni-catalyzed Suzuki coupling of phenols.

Self-Validating Protocol: One-Pot SuFEx-Enabled Ni-Catalyzed Suzuki Coupling

This protocol contains built-in diagnostic checkpoints to ensure reproducibility.

Reagents:

  • Phenol substrate (1.0 equiv)

  • Aryl boronic acid (1.3 equiv)

  • Tosyl Fluoride (TsF) (1.1 equiv)

  • trans-NiCl(o-Tol)(PCy₃)₂ (3.0 mol% for standard, 10.0 mol% for sterically hindered/electron-rich)

  • PCy₃ ligand (6.0 mol% to 20.0 mol%)

  • K₃PO₄·3H₂O (5.0 equiv)

Step-by-Step Methodology:

  • Solid Addition: To an oven-dried 25 mL Schlenk flask, add the phenol, aryl boronic acid, TsF, trans-NiCl(o-Tol)(PCy₃)₂, PCy₃, and K₃PO₄·3H₂O.

  • Atmosphere Exchange: Evacuate and backfill the flask with ultra-high purity N₂ gas (repeat 3 times). Causality: Ni(0) intermediates are highly sensitive to oxygen; strict anaerobic conditions prevent catalyst oxidation.

  • Solvent Addition: Inject degassed THF (4.0 mL) and H₂O (1.0 mL) via syringe. Causality: Water is mandatory. It dissolves the K₃PO₄, facilitating the transmetalation step. Running this in anhydrous THF will crash your yield from 90% to ~12%3.

  • Reaction: Stir the mixture under N₂ at 70 °C for 6–12 hours.

  • Self-Validation Check (Crucial): At 6 hours, take a 10 µL aliquot for LC-MS analysis.

    • Diagnostic A: If starting phenol remains, your SuFEx activation failed. Check the quality of your TsF and base.

    • Diagnostic B: If the intermediate aryl tosylate is present but no biaryl product is forming, the cross-coupling has stalled. This indicates catalyst deactivation (check N₂ line) or extreme steric hindrance (increase Ni loading to 10 mol%).

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Part 3: Data Analytics & Optimization Matrix

The following table summarizes the quantitative impact of reaction parameters on the SuFEx-enabled Ni-catalyzed coupling of various phenols with phenylboronic acid 3. Use this as a baseline for your own optimizations.

Phenolic SubstrateActivatorCatalyst LoadingSolvent SystemBaseIsolated Yield (%)Diagnostic Note
Phenol TsF (1.1 eq)3 mol% NiTHF/H₂O (4:1)K₃PO₄·3H₂O90% Optimal baseline conditions.
Phenol TsF (1.1 eq)3 mol% NiAnhydrous THFK₃PO₄·3H₂O12% Lack of water inhibits transmetalation.
Phenol TsCl (1.1 eq)3 mol% NiTHF/H₂O (4:1)K₃PO₄·3H₂O0% TsCl completely poisons the Ni catalyst.
4-Methoxyphenol TsF (1.1 eq)10 mol% Ni THF/H₂O (4:1)K₃PO₄·3H₂O90% Electron-rich phenols require higher catalyst loading.
2-Methoxyphenol TsF (1.1 eq)3 mol% NiTHF/H₂O (4:1)K₃PO₄·3H₂O30% Ortho-substitution creates steric hindrance.
2-Methoxyphenol TsF (1.1 eq)10 mol% Ni THF/H₂O (4:1)K₃PO₄·3H₂O65% Increased catalyst loading overcomes steric drag.

References

  • Source: Molecules (MDPI)
  • Source: The Journal of Organic Chemistry (ACS Publications)
  • Source: Chemical Reviews (ACS Publications)

Sources

Optimization

Technical Support Center: Purification of 5-Methoxy-2-(1-phenylethenyl)phenol by Chromatography

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chromatographic purification of 5...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chromatographic purification of 5-Methoxy-2-(1-phenylethenyl)phenol. As a moderately polar phenolic compound, its purification presents unique challenges that require a systematic and well-informed approach. This document offers field-proven insights and detailed protocols to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the purification of 5-Methoxy-2-(1-phenylethenyl)phenol.

Q1: What is the most suitable stationary phase for the purification of this compound?

For initial purification of crude reaction mixtures, normal-phase flash chromatography using silica gel (60-120 or 100-200 mesh) is a common and cost-effective choice.[1] However, the free phenolic hydroxyl group can lead to strong interactions with acidic silanol groups on the silica surface, potentially causing peak tailing.[2] If tailing is severe, consider using neutral or basic alumina, or a reversed-phase C18 silica gel for higher purity requirements.[1][3]

Q2: How do I select an appropriate mobile phase (eluent)?

Mobile phase selection should begin with Thin Layer Chromatography (TLC) analysis. For normal-phase silica gel, start with a non-polar solvent system like Hexane/Ethyl Acetate.[1][4] A typical starting point would be a 9:1 or 8:2 Hexane/Ethyl Acetate mixture. The polarity can be gradually increased by adding more ethyl acetate or a small amount of methanol for more polar impurities.[4] For difficult separations of aromatic compounds, incorporating toluene into the mobile phase can sometimes improve resolution.[1]

Q3: My compound appears to be "stuck" on the silica column. What should I do?

This is a common issue with phenolic compounds due to strong adsorption to the silica.[1] First, try increasing the polarity of your eluent significantly. A gradient up to 100% ethyl acetate, followed by the addition of 1-5% methanol in ethyl acetate or dichloromethane, should elute the compound.[1][4] If the compound is still retained, it may be necessary to switch to a different stationary phase like C18 reversed-phase.[3]

Q4: I'm observing significant peak tailing in my fractions. How can I improve the peak shape?

Peak tailing for phenolic compounds on silica is often caused by secondary interactions between the phenolic hydroxyl group and acidic silanol groups on the stationary phase.[2] To mitigate this, add a small amount of a modifier to your mobile phase, such as 0.1% to 1% acetic acid or formic acid.[2] This protonates the silanol groups, reducing their interaction with your analyte and resulting in more symmetrical peaks.

Q5: Can I use reversed-phase chromatography for this purification?

Yes, reversed-phase (RP) chromatography is an excellent method for purifying phenolic compounds, often providing higher resolution than normal-phase.[5] A typical mobile phase for RP-HPLC or flash chromatography on C18 silica would be a gradient of water and an organic solvent like methanol or acetonitrile.[5] Adding a small amount of acid (0.1% formic or trifluoroacetic acid) to the mobile phase is also recommended in RP chromatography to ensure the phenolic group remains protonated and to improve peak shape.[4]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during the chromatographic purification of 5-Methoxy-2-(1-phenylethenyl)phenol.

ProblemPotential Cause(s)Suggested Solution(s)
Poor or No Separation Inappropriate Solvent System: The polarity of the eluent is either too high (all compounds elute together) or too low (compounds do not move).[1]- Systematically screen different solvent systems using TLC. - Employ a gradient elution, starting with low polarity and gradually increasing it.[1][4] - Consider a different solvent combination (e.g., Dichloromethane/Methanol or Toluene/Ethyl Acetate).[1][4]
Column Overload: Too much sample has been loaded onto the column, exceeding its capacity.[2][6]- Reduce the amount of crude material loaded onto the column. A general rule is 1-10% of the silica gel weight. - Use a larger column with more stationary phase.
Peak Tailing / Streaking Strong Analyte-Stationary Phase Interaction: The acidic phenolic group is interacting strongly with silanol groups on the silica surface.[2]- Add a modifier to the mobile phase, such as 0.1-1% acetic or formic acid, to suppress silanol interactions.[2] - Use an end-capped silica column or switch to a less acidic stationary phase like neutral alumina.[1][2]
Sample Overload (Volume): The sample was dissolved in too large a volume or in a solvent that is too strong.[6]- Concentrate the sample and dissolve it in a minimal amount of the initial mobile phase solvent. - If solubility is an issue, dissolve the sample in a stronger solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel ("dry loading").
Compound Not Eluting High Polarity of Compound: The compound is too polar for the selected mobile phase and stationary phase combination.- Drastically increase the polarity of the mobile phase (e.g., switch to 5-10% Methanol in Dichloromethane).[1] - If the compound still doesn't elute, consider switching to reversed-phase (C18) chromatography.[3]
Low Recovery of Product Irreversible Adsorption: The compound may be irreversibly binding to the stationary phase.- This is more likely on highly active (acidic) silica or alumina. Try deactivating the silica with a small amount of water or triethylamine in the eluent (if your compound is stable to base). - Use a less active stationary phase.
Incomplete Elution: The chromatography was stopped before all of the compound eluted from the column.[7]- After the main fractions are collected, flush the column with a very strong solvent (e.g., 20% Methanol in Ethyl Acetate) to check for any remaining compound.
Inconsistent Results Poor Column Packing: The column was not packed uniformly, leading to channeling and poor separation.[7]- Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry at any point.[8]
Mobile Phase Variability: Inconsistent preparation of the mobile phase or solvent evaporation during the run.[2]- Prepare fresh mobile phase for each run.[2] - Keep the column covered to minimize solvent evaporation.

Experimental Protocol: Flash Column Chromatography

This section provides a detailed, step-by-step methodology for the purification of 5-Methoxy-2-(1-phenylethenyl)phenol on a silica gel column.

Materials:

  • Crude 5-Methoxy-2-(1-phenylethenyl)phenol

  • Silica Gel (230-400 mesh)

  • Solvents: Hexane, Ethyl Acetate (HPLC grade)

  • Glass column with stopcock

  • Sand

  • Collection tubes/flasks

  • TLC plates, chamber, and UV lamp

Workflow Diagram:

G cluster_prep Preparation cluster_run Execution cluster_analysis Analysis TLC 1. TLC Analysis (Determine Solvent System) Slurry 2. Prepare Silica Slurry (in initial eluent) TLC->Slurry Pack 3. Pack Column Slurry->Pack Load 4. Load Sample (Wet or Dry Loading) Pack->Load Elute 5. Elute with Gradient (e.g., 5% to 30% EtOAc/Hex) Load->Elute Collect 6. Collect Fractions Elute->Collect TLC_F 7. TLC Analysis of Fractions Collect->TLC_F Combine 8. Combine Pure Fractions TLC_F->Combine Evap 9. Evaporate Solvent Combine->Evap Pure Pure Compound Evap->Pure

Sources

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol

Welcome to the technical support center for the synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to enhance yield and purity. As Senior Application Scientists, we ground our recommendations in mechanistic principles and field-proven experience.

Core Synthetic Strategies: An Overview

The synthesis of 5-Methoxy-2-(1-phenylethenyl)phenol, a substituted styrene, can be approached through several established methodologies. The two most common and reliable routes are the Wittig reaction and Palladium-Catalyzed Cross-Coupling reactions, such as the Suzuki-Miyaura coupling. Each pathway presents unique advantages and challenges.

Synthetic_Strategies cluster_wittig Wittig Olefination cluster_suzuki Suzuki-Miyaura Coupling w_start1 2-Hydroxy-4-methoxybenzaldehyde w_product 5-Methoxy-2-(1-phenylethenyl)phenol w_start1->w_product w_start2 Benzyltriphenylphosphonium Halide w_reagent Strong Base (e.g., n-BuLi, NaH) w_start2->w_reagent Ylide Formation w_reagent->w_product Ylide Formation s_start1 2-Bromo-5-methoxyphenol (or protected derivative) s_reagent Pd Catalyst & Ligand Base (e.g., K₂CO₃) s_start1->s_reagent s_start2 1-Phenylethenylboronic Acid or Ester s_start2->s_reagent s_product 5-Methoxy-2-(1-phenylethenyl)phenol s_reagent->s_product

Caption: High-level overview of the primary synthetic routes.

Troubleshooting Guide & Optimization

This section addresses specific issues encountered during synthesis in a question-and-answer format.

Category 1: Low or No Product Yield

Q1: My Wittig reaction has failed or the yield is negligible. What are the most common causes?

A1: The success of a Wittig reaction hinges almost entirely on the successful formation and reactivity of the phosphonium ylide.[1][2] Here are the primary checkpoints:

  • Incomplete Ylide Formation: The ylide is formed by deprotonating the phosphonium salt. For non-stabilized ylides like benzyltriphenylphosphonium, a very strong base is required.

    • Causality: The C-H bond adjacent to the phosphorus is not highly acidic, necessitating bases like n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide. Weaker bases like NaOH or K₂CO₃ are generally insufficient.[3]

    • Troubleshooting:

      • Verify Base Strength & Quality: Ensure your strong base is not quenched or degraded. Use freshly titrated n-BuLi or high-purity NaH.

      • Anhydrous Conditions: The ylide is extremely sensitive to water and protic solvents. All glassware must be flame-dried, and solvents must be rigorously anhydrous.

      • Visual Confirmation: The formation of benzyltriphenylphosphonium ylide is often accompanied by a distinct color change to deep red or orange.[4] Lack of this color indicates a problem with ylide generation.

  • Incompatible Reaction Conditions: The phenolic hydroxyl group is acidic and can be deprotonated by the strong base or the ylide itself, quenching the reagent.

    • Troubleshooting:

      • Protecting Group Strategy: Protect the phenolic hydroxyl group as a methoxymethyl (MOM) or silyl ether before the Wittig reaction. This is the most robust solution.

      • Stoichiometry Adjustment: If proceeding without protection, you may need to add an additional equivalent of the strong base to deprotonate the phenol first, before adding the phosphonium salt for ylide generation.

Q2: My Suzuki-Miyaura coupling is not working. I'm recovering only starting materials. What should I investigate?

A2: Suzuki couplings are complex catalytic cycles, and failure can occur at multiple points.[5][6][7]

  • Catalyst Inactivity: The Pd(0) active catalyst is the heart of the reaction.

    • Causality: The pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) must be reduced to Pd(0) in situ, and the ligand must be present to stabilize it and facilitate the catalytic cycle. Oxygen can oxidize and deactivate the Pd(0) species.

    • Troubleshooting:

      • Degas Solvents: Thoroughly degas all solvents and reagents by sparging with argon or nitrogen, or by using freeze-pump-thaw cycles. Maintain a positive inert atmosphere throughout the reaction.

      • Ligand Choice: For a potentially hindered coupling, a simple ligand like triphenylphosphine (PPh₃) may be insufficient. Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, PCy₃) which promote oxidative addition and reductive elimination.[8]

      • Check Catalyst Source: Ensure the palladium source has not degraded.

  • Ineffective Transmetalation: The transfer of the vinyl group from boron to palladium is a critical step.

    • Causality: Transmetalation requires activation of the boronic acid/ester by a base to form a more nucleophilic boronate species.[6]

    • Troubleshooting:

      • Base Selection: Ensure the base is appropriate. Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used. The choice can be solvent-dependent. K₃PO₄ is often effective in aqueous solvent mixtures.[8]

      • Boronic Acid/Ester Quality: Vinylboronic acids can be prone to decomposition. Verify the purity of your boronic acid or consider using a more stable derivative like a pinacol ester (MIDA boronates are also an option for controlled release).

Troubleshooting_Workflow start Low / No Yield q1 Which Reaction? start->q1 wittig Wittig Olefination q1->wittig suzuki Suzuki Coupling q1->suzuki w_check1 Check Ylide Formation (Anhydrous? Strong Base? Color?) wittig->w_check1 w_check2 Protect Phenolic -OH? wittig->w_check2 s_check1 Check Catalyst Activity (Inert atmosphere? Ligand choice?) suzuki->s_check1 s_check2 Check Transmetalation (Base choice & quality?) suzuki->s_check2 w_sol1 Use fresh, strong base (n-BuLi). Ensure anhydrous conditions. w_check1->w_sol1 w_sol2 Add protecting group (e.g., MOM ether) or use >2 eq. base. w_check2->w_sol2 s_sol1 Degas solvents thoroughly. Use bulky phosphine ligand. s_check1->s_sol1 s_sol2 Use appropriate base (K₃PO₄). Verify boronic acid quality. s_check2->s_sol2

Caption: A decision tree for troubleshooting low-yield reactions.

Category 2: Product Purity & Side Reactions

Q3: My Wittig reaction worked, but I cannot separate the product from triphenylphosphine oxide (TPPO). What are the best purification strategies?

A3: TPPO is a notoriously difficult byproduct to remove due to its moderate polarity and high crystallinity.

  • Causality: TPPO has physical properties (polarity, solubility) that are often similar to the desired product, making standard silica gel chromatography challenging.

  • Troubleshooting & Optimization:

    • Optimized Chromatography: Use a less polar solvent system (e.g., Hexane/Dichloromethane or Hexane/Toluene gradients) to increase the separation between your less-polar product and the more polar TPPO.

    • Precipitation/Complexation: TPPO can be selectively precipitated from non-polar solvents. After the reaction, concentrate the mixture, redissolve in a minimal amount of a polar solvent like dichloromethane, and then add a large volume of a non-polar solvent like cold diethyl ether or hexane to crash out the TPPO. Some protocols report forming a complex with ZnCl₂ to facilitate removal by filtration.[9]

    • Alternative Reagents: For future syntheses, consider the Horner-Wadsworth-Emmons (HWE) reaction. It uses a phosphonate ester instead of a phosphonium salt, and the phosphate byproduct is water-soluble and easily removed during an aqueous workup.[2][10]

Q4: My Suzuki coupling produces a significant amount of homocoupled biaryl byproduct from the boronic acid. How can this be minimized?

A4: Homocoupling is a common side reaction, often driven by the presence of oxygen.

  • Causality: Oxygen can promote the oxidative homocoupling of boronic acids, especially at elevated temperatures. It can also interfere with the main catalytic cycle.

  • Troubleshooting & Optimization:

    • Rigorous Degassing: This is the most critical factor. Ensure your reaction is maintained under a strict inert atmosphere from start to finish.

    • Control Stoichiometry: Use a slight excess (1.1-1.3 equivalents) of the boronic acid. A large excess can favor homocoupling.

    • Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate (typically 70-90 °C for these systems).[8]

    • Slow Addition: In some cases, slow addition of the boronic acid via syringe pump can maintain a low instantaneous concentration, suppressing the homocoupling side reaction.

Frequently Asked Questions (FAQs)

Q5: Which synthetic route, Wittig or Suzuki, is generally better for preparing 5-Methoxy-2-(1-phenylethenyl)phenol?

A5: The "better" route depends on starting material availability, scale, and tolerance for specific impurities.

FeatureWittig OlefinationSuzuki-Miyaura Coupling
Key Advantage Direct C=C bond formation.High functional group tolerance, milder conditions for the phenol.
Main Challenge Stoichiometric amounts of strong base required; difficult TPPO byproduct removal.[9]Requires synthesis/purchase of a vinylboronic acid; catalyst sensitivity.
Stereoselectivity Can be an issue. Unstabilized ylides tend to give the Z-alkene, though mixtures are common.[2]Stereochemistry of the vinyl partner is generally retained.
Recommendation Good for smaller scale if the aldehyde is readily available and purification challenges are acceptable.Often preferred for larger scale or more complex molecules due to its reliability and easier purification.[11][12]

Q6: Can I use a Heck reaction instead of a Suzuki coupling?

A6: Yes, a Heck reaction is a viable alternative, typically coupling 2-bromo-5-methoxyphenol with styrene.[13] However, it can present challenges with regioselectivity (arylation at the C1 or C2 position of styrene) and often requires higher temperatures, which can be detrimental to sensitive substrates.[14][15] The Suzuki coupling generally offers more predictable and controlled outcomes for this specific transformation.

Q7: Why is the choice of base so critical in the Suzuki coupling?

A7: The base plays a multifaceted role in the Suzuki coupling mechanism. Its primary function is to activate the organoboron species. It reacts with the boronic acid (R-B(OH)₂) to form a more nucleophilic boronate complex (e.g., [R-B(OH)₃]⁻), which can then efficiently transfer its organic group (transmetalate) to the palladium center.[6] The choice of base and solvent system is interdependent; for instance, K₃PO₄ is often highly effective in aqueous THF, while anhydrous conditions might favor a different base like CsF.

Experimental Protocols

Protocol 1: Synthesis via Suzuki-Miyaura Coupling

This protocol assumes the use of a protected phenol to avoid complications with the basic conditions.

Step 1: Protection of 2-Bromo-5-methoxyphenol

  • Dissolve 2-bromo-5-methoxyphenol (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Cool the mixture to 0 °C and add Chloromethyl methyl ether (MOM-Cl) (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench with saturated aq. NH₄Cl, extract with DCM, dry over Na₂SO₄, and concentrate. Purify by column chromatography to yield 2-bromo-1-methoxy-4-(methoxymethoxy)benzene.

Step 2: Suzuki-Miyaura Coupling

  • To a flame-dried Schlenk flask, add the protected phenol (1.0 eq), 1-phenylethenylboronic acid pinacol ester (1.2 eq), potassium phosphate (K₃PO₄, 3.0 eq), and the palladium catalyst system (e.g., Pd₂(dba)₃ (2 mol%) and SPhos (4 mol%)).

  • Evacuate and backfill the flask with argon three times.

  • Add degassed solvents (e.g., Toluene/Water 10:1 mixture).

  • Heat the reaction mixture to 80-90 °C and stir for 8-12 hours, monitoring by TLC or LC-MS.

  • After completion, cool to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 3: Deprotection

  • Dissolve the crude coupled product in methanol.

  • Add 3M hydrochloric acid (HCl) and stir at room temperature for 2-4 hours.

  • Neutralize carefully with saturated aq. NaHCO₃.

  • Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the final product by column chromatography (e.g., Hexane/Ethyl Acetate gradient) to yield pure 5-Methoxy-2-(1-phenylethenyl)phenol.

Protocol 2: Synthesis via Wittig Olefination (with protection)

This protocol is based on a protected aldehyde to prevent side reactions.

Step 1: Protection of 2-Hydroxy-4-methoxybenzaldehyde

  • Follow a standard protection procedure similar to Protocol 1, Step 1, using the aldehyde as the starting material.

Step 2: Wittig Olefination

  • Suspend benzyltriphenylphosphonium chloride (1.1 eq) in anhydrous THF in a flame-dried, three-neck flask under argon.

  • Cool the suspension to 0 °C.

  • Add n-butyllithium (1.05 eq) dropwise. The solution should turn a deep red color. Stir for 1 hour at 0 °C.

  • Cool the ylide solution to -78 °C.

  • Add a solution of the protected aldehyde (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by adding saturated aq. NH₄Cl.

  • Extract with diethyl ether, wash with water and brine, dry over Na₂SO₄, and concentrate.

Step 3: Purification and Deprotection

  • Purify the crude product via column chromatography to separate the protected styrene from TPPO.

  • Perform the deprotection as described in Protocol 1, Step 3 to yield the final product.

Mechanistic Visualization

A clear understanding of the reaction mechanism is crucial for effective troubleshooting.

Suzuki_Cycle Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ oxidative_add Oxidative Addition pd0->oxidative_add pd2_aryl Ar-Pd(II)L₂-X oxidative_add->pd2_aryl Ar-X transmetal Transmetalation pd2_aryl->transmetal pd2_biaryl Ar-Pd(II)L₂-R transmetal->pd2_biaryl boronate R-B(OR)₃⁻ boronate->transmetal base Base (e.g., K₃PO₄) base->boronate Activation boronic_acid R-B(OH)₂ boronic_acid->base reductive_elim Reductive Elimination pd2_biaryl->reductive_elim reductive_elim->pd0 Ar-R

Caption: The catalytic cycle for the Suzuki-Miyaura coupling.

References

  • Taylor & Francis Online. (2009, December 29). Synthesis of 4-Substituted Styrene Compounds via Palladium-Catalyzed Suzuki Coupling Reaction Using Free Phosphine Ligand in Air. [Link]

  • ResearchGate. Scope of the synthesis of phenols. [Link]

  • ACS Publications. (2002, May 23). Generation of Substituted Styrenes via Suzuki Cross-Coupling of Aryl Halides with 2,4,6-Trivinylcyclotriboroxane. The Journal of Organic Chemistry. [Link]

  • R Discovery. (2005, January 11). Synthesis of Functionalized 1‐Substituted Alkenylsilanols and Establishment of Conditions for Their Palladium‐Catalyzed Cross‐Coupling Reactions to Afford 1‐Substituted Styrene Derivatives. [Link]

  • ACS Publications. (2007, October 27). Palladium-Catalyzed Reductive Coupling of Styrenes and Organostannanes under Aerobic Conditions. Journal of the American Chemical Society. [Link]

  • Chemical Synthesis Database. (2025, May 20). 5-methoxy-2-(1-phenylvinyl)phenol. [Link]

  • RSC Publishing. (2024, February 21). H functionalization of phenols: an effective access route to valuable materials via Csp 2 –C bond formation. [Link]

  • Frontiers. Optimization of preparation techniques for high-temperature resistant waterborne phenolic-epoxy resin emulsion under low carbon background. [Link]

  • Oregon State University - Beaudry Group. (2020, July 21). Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. [Link]

  • Nobel Prize Outreach. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

  • ACS Publications. (2017, November 30). Direct Wittig Olefination of Alcohols. The Journal of Organic Chemistry. [Link]

  • MDPI. 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol. [Link]

  • University of California, Riverside. The WITTIG REACTION With CHEMILUMINESCENCE!. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Wikipedia. Methoxymethylenetriphenylphosphorane. [Link]

  • Google Patents. US3376351A - Process for producing methoxyphenol or ethoxyphenol.
  • Wikipedia. Wittig reaction. [Link]

  • Chemistry LibreTexts. (2023, January 22). Wittig Reaction. [Link]

  • PMC. (2023, January 7). Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride. [Link]

  • Journal of Pharmaceutical and Medicinal Chemistry. (2023, July 7). Suzuki Coupling: A powerful tool for the synthesis of natural products: A review. [Link]

  • Semantic Scholar. (2017, September 11). Heck Reaction—State of the Art. [Link]

  • MDPI. (2024, December 26). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. [Link]

  • University of Groningen. The Heck reaction in the production of fine chemicals. [Link]

  • PMC. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. [Link]

  • LOCKSS. (2010, June 28). RECENT ADVANCES IN THE APPLICATION OF THE HECK REACTION IN THE SYNTHESIS OF HETEROCYCLIC COMPOUNDS. [Link]

  • Frontiers. (2024, July 9). A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. [Link]

  • Sokhraneva, V. V., et al. Obtaining substituted phenol derivatives with potential antimicrobial activity. [Link]

  • Delaware Valley University. Comparison of Traditional and Alternative Wittig Reactions. [Link]

  • Semantic Scholar. Wittig Reaction: The Synthesis of trans-9-(2-Phenylethenyl)anthracene Revisited. [Link]

  • Chemical Substance Information. 5-METHOXY-2-(1-PHENYL-ETHYL)-PHENOL. [Link]

  • Organic Chemistry Help. Wittig Reaction - Common Conditions. [Link]

  • EduBirdie. Wittig Reaction – Synthesis of trans-9-(2-phenylethenyl) | Lab. [Link]

  • Atlantis Press. (2021, April 22). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. [Link]

  • PMC. Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. [Link]

  • Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. [Link]

  • Google Patents.
  • ResearchGate. (2025, December 25). Synthesis of 5-(2-methoxy-1-naphthyl)- and 5-[2-(methoxymethyl)-1-naphthyl]-11H-benzo[b]fluorene as 2,2'-disubstituted 1,1'-binaphthyls via benzannulated enyne–allenes. [Link]

  • MDPI. (2023, March 15). Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. [Link]

  • PMC. (2024, June 27). Purification, Characterization, and Anti-Inflammatory Potential of Free and Bound Polyphenols Extracted from Rosa roxburghii Tratt Pomace. [Link]

Sources

Reference Data & Comparative Studies

Validation

validating the biological activity of synthetic stilbene compounds.

As a Senior Application Scientist navigating the complex landscape of drug discovery, I frequently encounter a recurring challenge: natural compounds exhibit profound in vitro efficacy but fail during clinical translatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the complex landscape of drug discovery, I frequently encounter a recurring challenge: natural compounds exhibit profound in vitro efficacy but fail during clinical translation due to poor pharmacokinetics. Natural stilbenes, such as trans-resveratrol, are prime examples. While they are potent allosteric activators of Sirtuin 1 (SIRT1) and robust reactive oxygen species (ROS) scavengers[1], their clinical utility is severely bottlenecked by rapid Phase II metabolism (glucuronidation and sulfation).

To overcome these metabolic liabilities, medicinal chemists have engineered synthetic stilbene compounds —introducing structural modifications like methoxylation, halogenation, or heterocyclic substitutions to sterically hinder conjugation sites while enhancing target affinity[2].

This guide provides an objective, data-driven comparison of natural versus synthetic stilbenes and outlines the self-validating experimental protocols required to rigorously evaluate their biological activity.

Mechanistic Overview: The Stilbene-SIRT1 Axis

Stilbenes primarily exert their longevity and anti-inflammatory effects by modulating SIRT1, an NAD+-dependent histone deacetylase[3]. By binding to the N-terminal domain of SIRT1, stilbenes lower the Michaelis constant ( Km​ ) for both NAD+ and the acetylated substrate, accelerating the deacetylation of downstream targets like p53 and PGC-1α.

SIRT1_Pathway Stilbene Synthetic Stilbene (Allosteric Modulator) SIRT1 SIRT1 Enzyme (Active Conformation) Stilbene->SIRT1 Binds N-terminal NAD NAD+ (Co-substrate) NAD->SIRT1 Required p53 p53 (Deacetylated) SIRT1->p53 Deacetylation PGC1a PGC-1α (Deacetylated) SIRT1->PGC1a Deacetylation Apoptosis Inhibition of Apoptosis p53->Apoptosis Survival Mito Mitochondrial Biogenesis PGC1a->Mito Metabolism

Fig 1. Mechanistic pathway of SIRT1 activation by synthetic stilbenes.

Comparative Performance Data

When selecting a stilbene scaffold for assay development or therapeutic formulation, researchers must weigh bioavailability against target potency. The table below summarizes the performance of natural monomers against advanced synthetic derivatives.

Compound ClassRepresentative ExampleBioavailabilityPlasma Half-LifeSIRT1 Activation PotentialPrimary Limitation
Natural Monomers Trans-Resveratrol< 20%~14 minBaseline (100%)Rapid clearance via hepatic metabolism[4][5]
Dimethyl Ethers Pterostilbene~80%~105 minModerate to HighPotential dose-dependent lipid alterations[4][6]
Synthetic Heterocycles Diaryl-imidazolesHigh (Predicted)ProlongedUp to 136% vs BaselineComplex multi-step synthesis required[7]

Data synthesis indicates that while resveratrol requires impractically high dosing to achieve systemic effects, synthetic derivatives like diaryl-imidazoles or methoxylated analogs offer superior metabolic stability and enhanced SIRT1 stimulation[2][7].

Experimental Validation Protocols

To establish trustworthiness in your screening pipeline, every assay must be a self-validating system. Below are the definitive methodologies for validating synthetic stilbenes, complete with the causality behind each experimental choice.

Protocol A: Two-Step Fluorometric SIRT1 Activation Assay

Causality & Logic: Direct measurement of enzymatic deacetylation is analytically challenging. We circumvent this by utilizing a FRET-based or two-step fluorometric assay. The substrate is a peptide containing an acetylated lysine coupled to a fluorophore. SIRT1 deacetylates the lysine, which sensitizes the substrate. A developer (a specific protease) is then added to selectively cleave only the deacetylated peptide, releasing the fluorophore[8][9].

Self-Validating Controls:

  • Positive Control: Resveratrol (100 µM) to establish the activation baseline[7].

  • Negative Control: Nicotinamide (2 mM), a known SIRT1 inhibitor, to prove the fluorescent signal is strictly SIRT1-dependent[8][9].

  • Assay Blank: Reaction without NAD+ to account for background non-specific protease cleavage[8].

Assay_Workflow Step1 1. Incubation Substrate + NAD+ + Stilbene Step2 2. Deacetylation Lysine Modification Step1->Step2 Step3 3. Cleavage Developer Addition Step2->Step3 Step4 4. Detection Fluorescence (460nm) Step3->Step4

Fig 2. Two-step fluorometric SIRT1 assay workflow for stilbene validation.

Step-by-Step Methodology:

  • Reagent Preparation: Thaw human recombinant SIRT1, NAD+ (50 mM), and the fluorometric substrate on ice. Dilute the synthetic stilbene in DMSO. Critical: Ensure the final DMSO concentration in the well remains ≤1% to prevent enzyme denaturation[3][7].

  • Reaction Assembly: In a 96-well black microplate, combine 10 µL of SIRT1 enzyme, 5 µL of the test compound (or controls), and 15 µL of the substrate solution (containing NAD+ and the acetylated peptide)[8][9].

  • Primary Incubation: Incubate the plate at 37°C for 30 minutes on a horizontal shaker. Why: This allows the NAD+-dependent deacetylation to reach steady-state kinetics.

  • Developer Cleavage: Add 50 µL of the Developer Solution (which contains nicotinamide to halt further SIRT1 activity) to all wells. Incubate for 10 minutes at 37°C[8][9].

  • Detection: Read fluorescence using a microplate reader (Excitation: 340 nm, Emission: 460 nm)[7][9]. Calculate relative activation against the vehicle control.

Protocol B: Intracellular ROS Scavenging Assay (DCFDA)

Causality & Logic: Validating in vitro enzymatic activation is insufficient; we must prove this translates to cellular protection. We utilize H2DCFDA, a cell-permeable probe that remains non-fluorescent until cleaved by intracellular esterases and oxidized by ROS into highly fluorescent DCF[3]. H2O2 is used to induce a controlled oxidative burst, allowing us to measure the prophylactic scavenging capacity of the synthetic stilbenes.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cells (e.g., HUVECs or RAW 264.7 macrophages) in a 96-well plate and culture until 80% confluent[3].

  • Pre-treatment: Treat cells with the synthetic stilbene (e.g., 10-50 µM) for 24 hours. Why: This extended pre-incubation allows adequate time for SIRT1-mediated epigenetic upregulation of endogenous antioxidant defenses (e.g., Superoxide Dismutase, Catalase).

  • Probe Loading: Wash cells with PBS and incubate with 10 µM H2DCFDA for 30 minutes in the dark.

  • Oxidative Insult: Wash away the extracellular probe and expose cells to 100 µM H2O2 for 1 hour to induce acute oxidative stress[3].

  • Quantification: Measure DCF fluorescence (Excitation: 485 nm, Emission: 535 nm). A statistically significant reduction in fluorescence compared to the H2O2-only control indicates successful intracellular ROS scavenging.

Conclusion & Decision Matrix

When transitioning from natural to synthetic stilbenes, the primary goal is mitigating pharmacokinetic failure without sacrificing pharmacodynamic potency.

  • If your development pipeline prioritizes immediate commercial availability and natural sourcing, Pterostilbene remains the superior alternative to Resveratrol due to its 80% bioavailability[4].

  • However, if your goal is targeted drug development for specific metabolic or cardiovascular pathologies, Synthetic Stilbenes (such as diaryl-imidazoles or methoxylated/halogenated derivatives) offer tunable pharmacokinetics and significantly higher SIRT1 activation ceilings[2][7].

References

  • Pterostilbene vs. Resveratrol: Longevity Perspective | NOVOS Core. novoslabs.com. 4

  • Resveratrol vs Trans-Resveratrol vs Pterostilbene: Choice & NMN Synergy. partiqlar.com. 6

  • SIRT1 Assay Kit (CS1040) - Technical Bulletin. sigmaaldrich.com. 8

  • Metabolism and pharmacokinetics of resveratrol and pterostilbene. researchgate.net. 5

  • Synthetic Resveratrol Derivatives and Their Biological Activities: A Review. scirp.org. 2

  • Resveratrol-like Compounds as SIRT1 Activators. nih.gov. 3

  • Pharmacological Investigation of a Novel Resveratrol-like SIRT1 Activator Endowed with a Cardioprotective Profile. mdpi.com.7

  • Resveratrol and Other Natural Oligomeric Stilbenoid Compounds and Their Therapeutic Applications. nih.gov. 1

  • SIRT1 FRET-Based Screening Assay Kit. caymanchem.com. 9

Sources

Comparative

A Comparative Guide to Methoxy-Stilbene Derivatives as Potent Enzyme Inhibitors

Introduction: Beyond Resveratrol - The Promise of Methoxylation Stilbenes represent a class of polyphenolic compounds naturally produced by various plants, acting as defense molecules or phytoalexins.[1] The most renowne...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Beyond Resveratrol - The Promise of Methoxylation

Stilbenes represent a class of polyphenolic compounds naturally produced by various plants, acting as defense molecules or phytoalexins.[1] The most renowned member of this family, resveratrol, has been extensively studied for its wide-ranging health benefits, including anti-inflammatory, cardioprotective, and anti-cancer properties.[2][3] However, the therapeutic potential of resveratrol is often hampered by its rapid metabolism and low bioavailability.[4] This has driven a significant research effort into chemical modifications of the stilbene scaffold to enhance its pharmacological profile.

One of the most successful strategies has been methoxylation—the substitution of hydroxyl (-OH) groups with methoxy (-OCH₃) groups. This seemingly simple modification can profoundly impact a molecule's properties. Methoxylation generally increases lipophilicity, which can improve cell membrane permeability and metabolic stability, leading to greater bioavailability compared to the parent hydroxylated compounds.[4][5][6] This guide provides a comparative analysis of various methoxy-stilbene derivatives, focusing on their efficacy and selectivity as inhibitors of key enzyme targets relevant to oncology and inflammatory diseases. We will delve into the structure-activity relationships that govern their inhibitory potential and provide the experimental frameworks necessary for their evaluation.

Key Enzyme Families Targeted by Methoxy-Stilbene Derivatives

The biological activity of methoxy-stilbenes is largely defined by their ability to selectively inhibit specific enzymes. Research has identified several key enzyme families as primary targets.

  • Cytochrome P450 (CYP) Family 1: This family, particularly isoforms CYP1A1, CYP1A2, and CYP1B1, is crucial in the metabolic activation of procarcinogens.[7] CYP1B1 is overexpressed in a wide variety of human tumors, making it a prime target for cancer chemoprevention and therapy.[5][6] Methoxy-stilbenes have emerged as potent and often selective inhibitors of these enzymes.[1][7]

  • Enzymes of the Inflammatory Cascade: Chronic inflammation is a key driver of many diseases. Methoxy-stilbene derivatives have been shown to suppress the expression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[8][9] They achieve this by modulating upstream signaling kinases within the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[10][11]

  • Aromatase (CYP19A1): As the key enzyme responsible for estrogen biosynthesis, aromatase is a critical target in hormone-dependent breast cancers.[6] Specific methoxy-stilbenes have demonstrated the ability to inhibit aromatase activity and downregulate its expression.[6]

Comparative Analysis: Potency and Selectivity of Methoxy-Stilbene Derivatives

The efficacy of a methoxy-stilbene inhibitor is dictated by the number and position of its methoxy groups. This structure-activity relationship (SAR) is crucial for designing compounds with high potency and selectivity for a desired target.

Inhibition of Cytochrome P450 1B1 (CYP1B1)

Several methoxy-stilbene derivatives have been identified as potent inhibitors of CYP1B1. The substitution pattern on the stilbene rings is critical for achieving high affinity and selectivity. For instance, 2,4,3′,5′-tetramethoxystilbene (TMS) is a potent and selective inhibitor of CYP1B1.[6] Studies comparing various derivatives have shown that methoxylation can confer significantly higher inhibitory activity than the parent compound, resveratrol. Furthermore, certain derivatives exhibit remarkable selectivity for CYP1B1 over the closely related CYP1A1 and CYP1A2 enzymes, which is a highly desirable trait for minimizing off-target effects.[1]

DerivativeTarget EnzymeIC50 ValueSelectivity ProfileReference
3,4,2′-Trimethoxy-trans-stilbene (3MS)CYP1B1Potent InhibitorSelective vs. other CYPs[6]
2,4,3′,5′-Tetramethoxystilbene (TMS)CYP1B1Potent InhibitorSelective vs. other CYPs[6]
Compound 227b (a methoxy derivative)CYP1B1High Potency90x vs. CYP1A1, 830x vs. CYP1A2[1]
3,4,2′-Trimethoxy-trans-stilbene (3MS)Aromatase (CYP19)~85 µMModerate Inhibitor[6]

Note: IC50 values are highly dependent on assay conditions. This table is for comparative purposes.

Suppression of Inflammatory Pathways

The anti-inflammatory properties of methoxy-stilbenes are well-documented. A study comparing 3,3′,4,5′-tetramethoxy-trans-stilbene (3,3′,4,5′-TMS) and 3,4′,5-trimethoxy-trans-stilbene (3,4′,5-TMS) demonstrated their ability to suppress lipopolysaccharide (LPS)-induced inflammation in macrophage cells.[8][10] Both compounds effectively reduced the secretion of nitric oxide (NO) and pro-inflammatory cytokines like IL-6 and TNF-α in a dose-dependent manner.[8]

The underlying mechanism involves the inactivation of the MAPK and NF-κB signaling pathways.[10] These derivatives were shown to decrease the phosphorylation of key signaling proteins such as p38, JNK, ERK, and IKKα/β, ultimately preventing the nuclear translocation of the p65 subunit of NF-κB.[8][9] Interestingly, the study noted that 3,3′,4,5′-TMS exhibited more potent anti-inflammatory and anti-oxidative effects than 3,4′,5-TMS, highlighting the subtle yet critical influence of the methoxy group positioning.[10]

DerivativeEffect on Pro-Inflammatory MediatorsPathway InhibitionReference
3,3′,4,5′-TMS↓ NO, IL-6, TNF-α, COX-2, iNOSInactivation of MAPK & NF-κB[8][10]
3,4′,5′-TMS↓ NO, IL-6, TNF-α, COX-2, iNOSInactivation of MAPK & NF-κB[8][10]

Visualizing the Mechanism: Inhibition of Inflammatory Signaling

The diagram below illustrates how methoxy-stilbene derivatives intervene in the LPS-induced inflammatory cascade by inhibiting the MAPK and NF-κB signaling pathways.

Caption: Methoxy-stilbenes inhibit LPS-induced inflammation by blocking MAPK and IKK activation.

Experimental Protocols: A Framework for Evaluation

Reproducible and reliable data is the cornerstone of scientific integrity. The following protocols provide a detailed methodology for assessing the inhibitory potential of methoxy-stilbene derivatives.

Protocol 1: General Biochemical Assay for IC50 Determination

This protocol describes a continuous spectrophotometric assay to determine the concentration of an inhibitor that reduces enzyme activity by 50% (IC50).

Causality Behind Experimental Choices:

  • Pre-incubation: Incubating the enzyme with the inhibitor before adding the substrate is crucial. It allows the inhibitor to bind to the enzyme and reach equilibrium, ensuring that the measured inhibition is accurate and not underestimated due to a slow binding rate.

  • Controls: The inclusion of a "no inhibitor" positive control (100% activity) and a "no enzyme" negative control (background signal) are essential for data normalization and validation. The solvent control (e.g., DMSO) ensures that the vehicle used to dissolve the inhibitor does not affect enzyme activity.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a concentrated stock solution of the methoxy-stilbene derivative (e.g., 10 mM in DMSO).

    • Prepare a series of dilutions from the stock solution in assay buffer to create a range of inhibitor concentrations (e.g., 0.01 µM to 100 µM).

    • Prepare solutions of the purified enzyme and its specific substrate in a suitable assay buffer at optimal pH.

  • Assay Setup (96-well plate format):

    • To appropriate wells, add 20 µL of each inhibitor dilution.

    • Add 20 µL of assay buffer with the corresponding percentage of DMSO to the positive control wells.

    • Add 140 µL of the enzyme solution to all wells except the negative controls (add buffer instead).

  • Pre-incubation:

    • Mix the plate gently and incubate at the enzyme's optimal temperature (e.g., 37°C) for 15 minutes.

  • Initiation of Reaction:

    • Initiate the reaction by adding 40 µL of the substrate solution to all wells.

  • Data Acquisition:

    • Immediately place the plate in a microplate reader.

    • Measure the change in absorbance (or fluorescence) over time at a specific wavelength. The rate of this change is proportional to the enzyme activity.

  • Data Analysis:

    • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

    • Normalize the data by setting the average velocity of the positive control as 100% activity and the negative control as 0%.

    • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration.

    • Fit the data to a dose-response curve (e.g., a four-parameter logistic model) to determine the IC50 value.

Workflow for IC50 Determination

The following diagram outlines the logical flow for conducting an IC50 determination experiment.

prep 1. Reagent Preparation (Inhibitor Dilutions, Enzyme, Substrate) setup 2. Assay Plate Setup (Add Inhibitor/Controls) prep->setup add_enzyme 3. Add Enzyme Solution setup->add_enzyme preincubate 4. Pre-incubation (15 min at 37°C) add_enzyme->preincubate add_substrate 5. Initiate Reaction (Add Substrate) preincubate->add_substrate read_plate 6. Kinetic Measurement (Spectrophotometer) add_substrate->read_plate analyze 7. Data Analysis (Calculate Velocities) read_plate->analyze plot 8. Plot Dose-Response Curve analyze->plot ic50 9. Determine IC50 Value plot->ic50

Caption: Standard experimental workflow for determining enzyme inhibitor IC50 values.

Protocol 2: Western Blot for Inhibition of NF-κB Pathway Activation

This cell-based assay validates if an inhibitor blocks a specific signaling pathway inside a cell.

Trustworthiness and Self-Validation: This protocol is self-validating through the use of loading controls (e.g., β-actin or GAPDH). These are housekeeping proteins whose expression should remain constant across all samples. Probing for a loading control confirms that equal amounts of protein were loaded in each lane, ensuring that any observed changes in the protein of interest (e.g., phosphorylated p65) are due to the inhibitor's effect and not experimental error.

Step-by-Step Methodology:

  • Cell Culture and Treatment:

    • Seed RAW 264.7 macrophage cells in 6-well plates and allow them to adhere overnight.

    • Pre-treat the cells with various concentrations of the methoxy-stilbene derivative for 1-2 hours.

    • Stimulate the cells with LPS (1 µg/mL) for 30 minutes to activate the NF-κB pathway. Include an untreated control and an LPS-only control.

  • Protein Extraction:

    • Wash the cells with ice-cold PBS.

    • Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Centrifuge the lysates at high speed to pellet cell debris and collect the supernatant containing the total protein.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Western Blotting:

    • Normalize all samples to the same protein concentration and boil in Laemmli sample buffer.

    • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel.

    • Separate the proteins by electrophoresis.

    • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

    • Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of a target protein (e.g., anti-phospho-p65 (Ser536)).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detection and Analysis:

    • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

    • Strip the membrane and re-probe with an antibody for the total form of the protein (e.g., anti-total-p65) and a loading control (e.g., anti-β-actin) to ensure equal loading.

    • Quantify the band intensities to determine the relative change in protein phosphorylation upon inhibitor treatment.

Conclusion and Future Perspectives

Methoxy-stilbene derivatives represent a highly promising class of enzyme inhibitors with significant therapeutic potential. The strategic addition of methoxy groups to the stilbene scaffold often enhances metabolic stability and bioavailability, overcoming the primary limitations of resveratrol.[4] The comparative analysis reveals that the number and position of these methoxy groups are critical determinants of inhibitory potency and selectivity against key enzyme targets in cancer and inflammation, such as CYP1B1 and kinases in the NF-κB pathway.[1][6][10] Derivatives like 3,3′,4,5′-TMS and specific tetramethoxystilbenes have shown particularly strong and selective activity in vitro.[6][10]

Future research should focus on comprehensive in vivo studies to validate these in vitro findings and assess the pharmacokinetic and pharmacodynamic profiles of the most promising candidates. Further exploration of the structure-activity relationship through the synthesis of novel derivatives could lead to the development of next-generation enzyme inhibitors with even greater efficacy and safety profiles for clinical applications.

References

  • Two methoxy derivatives of resveratrol, 3,3′,4,5′-tetramethoxy-trans-stilbene and 3,4′,5-trimethoxy-trans-stilbene, suppress lipopolysaccharide-induced inflammation through inactivation of MAPK and NF-κB pathways in RAW 264.7 cells - PMC. (2021). Chinese Medicine, 16(1). [Link]

  • Methoxy and methylthio-substituted trans-stilbene derivatives as CYP1B1 inhibitors – QSAR study with detailed interpretation of molecular descriptors. (2022). Arabian Journal of Chemistry, 15(11), 104239. [Link]

  • Two methoxy derivatives of resveratrol, 3,3',4,5'-tetramethoxy-trans-stilbene and 3,4',5-trimethoxy-trans-stilbene, suppress lipopolysaccharide-induced inflammation through inactivation of MAPK and NF-κB pathways in RAW 264.7 cells. (2021). PubMed. [Link]

  • Two methoxy derivatives of resveratrol, 3,3′,4,5′-tetramethoxy-trans-stilbene and 3,4′,5-trimethoxy-trans-stilbene, suppress lipopolysaccharide-induced inflammation through inactivation of MAPK and NF-κB pathways in RAW 264.7 cells. (n.d.). ResearchGate. [Link]

  • Evaluation of the effect of the new methoxy-stilbenes on expression of receptors and enzymes involved in estrogen synthesis in cancer breast cells. (2018). PMC. [Link]

  • Medicinal chemistry perspective on the structure–activity relationship of stilbene derivatives. (2024). RSC Advances, 14(30), 21535-21571. [Link]

  • Synthesis, biological evaluation and docking studies of trans-stilbene methylthio derivatives as cytochromes P450 family 1 inhibitors. (2017). PubMed. [Link]

  • Molecular docking, synthesis and biological evaluation (enzyme inhibition, antimicrobial and antioxidant) of methoxy benzoin/benzil/stilbenoid derivatives. (n.d.). ACG Publications. [Link]

  • Medicinal chemistry perspective on the structure–activity relationship of stilbene derivatives. (2024). RSC Advances. [Link]

  • Molecular docking, synthesis and biological evaluation (enzyme inhibition, antimicrobial and antioxidant) of methoxy benzoin/benzil/stilbenoid derivatives. (n.d.). ResearchGate. [Link]

  • Structure–Activity Relationships and Changes in the Inhibition of Xanthine Oxidase by Polyphenols: A Review. (2024). MDPI. [Link]

  • Medicinal chemistry perspective on the structure–activity relationship of stilbene derivatives. (2024). RSC Publishing. [Link]

  • Synthesis and tyrosinase inhibition activity of trans-stilbene derivatives. (2016). PubMed. [Link]

Sources

Validation

Comparative Efficacy Guide: 5-Methoxy-2-(1-phenylethenyl)phenol vs. Resveratrol in Cellular Resilience and Bioavailability

Executive Summary For decades, Resveratrol (3,5,4'-trihydroxy-trans-stilbene) has served as the gold standard in stilbenoid research, celebrated for its robust activation of the SIRT1 pathway and potent antioxidant capac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For decades, Resveratrol (3,5,4'-trihydroxy-trans-stilbene) has served as the gold standard in stilbenoid research, celebrated for its robust activation of the SIRT1 pathway and potent antioxidant capacity. However, its clinical translation is severely bottlenecked by its pharmacokinetic profile—specifically, its rapid phase II metabolism (glucuronidation and sulfation), which limits oral bioavailability to less than 1%[1].

This technical guide objectively compares Resveratrol against a structurally optimized alternative: 5-Methoxy-2-(1-phenylethenyl)phenol (5-MPEP; CAS 161459-35-4) . By shifting from a trans-1,2-diphenylethene core to a geminal 1,1-diphenylethene (iso-stilbene) scaffold and introducing targeted methoxy substitution, 5-MPEP introduces critical steric hindrance. This guide provides a comprehensive evaluation of how this structural divergence impacts target affinity, metabolic stability, and overall in vivo potential.

Structural and Mechanistic Analysis

The fundamental limitation of Resveratrol lies in its exposed hydroxyl groups (particularly at the 3-OH and 4'-OH positions), which serve as high-affinity substrates for hepatic UDP-glucuronosyltransferases (UGTs)[2]. This results in rapid clearance before systemic distribution can occur.

Conversely, 5-MPEP utilizes a 1,1-diphenylethene core. The geminal placement of the phenyl rings, combined with a methoxy group at position 5, fundamentally alters the molecule's electron density and steric profile.

  • Mechanistic Causality: The bulky alpha-phenylvinyl group physically shields the adjacent functional groups from UGT active sites. Furthermore, the substitution of a hydroxyl group with a methoxy group eliminates a primary conjugation site, drastically reducing the rate of glucuronidation[3] while retaining the planar lipophilic characteristics required for passive membrane diffusion and SIRT1 binding pocket insertion.

MetabolicPathway RSV Resveratrol (trans-1,2-diphenylethene) UGT Hepatic UGTs (Phase II Metabolism) RSV->UGT 3-OH / 4'-OH exposed SIRT SIRT1 Activation (Deacetylation of target proteins) RSV->SIRT Direct Binding MPEP 5-Methoxy-2-(1-phenylethenyl)phenol (1,1-diphenylethene core) MPEP->UGT Blocked by Methoxy & Steric Bulk MPEP->SIRT Direct Binding Gluc Rapid Glucuronidation (Low Bioavailability <1%) UGT->Gluc High Affinity Stable Steric Hindrance (Extended Half-Life) UGT->Stable Low Affinity Effect1 High In Vitro Efficacy Low In Vivo Exposure Gluc->Effect1 Effect2 Moderate In Vitro Efficacy High In Vivo Exposure Stable->Effect2 SIRT->Effect1 SIRT->Effect2

Caption: Divergent metabolic and SIRT1 activation pathways of Resveratrol vs. 5-Methoxy-2-(1-phenylethenyl)phenol.

Experimental Workflows (Self-Validating Systems)

To objectively evaluate the trade-off between target affinity and metabolic stability, we employ two rigorously validated in vitro systems.

Protocol 1: In Vitro SIRT1 Fluorometric Deacetylation Assay

This protocol quantifies the direct activation of the SIRT1 enzyme. We utilize a standardized fluorometric approach based on the deacetylation of a p53-derived peptide[4].

  • Step 1: Reagent & Substrate Preparation. Prepare a reaction buffer containing 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, and 1 mM MgCl2. Reconstitute the Fluor de Lys-SIRT1 substrate (a fluorogenic acetylated peptide) and NAD+ to a working concentration of 100 µM.

    • Causality: NAD+ is an obligate co-substrate for sirtuins; its inclusion is non-negotiable for driving the catalytic deacetylation reaction.

  • Step 2: Reaction Initiation. In a 96-well black microplate, combine 25 µL of purified SIRT1 enzyme extract with 15 µL of the substrate/NAD+ mixture. Add 10 µL of the test compound (Resveratrol or 5-MPEP) dissolved in DMSO (final DMSO concentration <1% to prevent enzyme denaturation). Incubate at 37°C for 30 minutes.

  • Step 3: Termination & Signal Development. Add 50 µL of Developer Reagent containing 2 mM nicotinamide.

    • Causality: Nicotinamide is a potent, non-competitive inhibitor of SIRT1. Adding it instantly halts the reaction, ensuring precise temporal control. The developer selectively cleaves the deacetylated form of the Fluor de Lys substrate, releasing a fluorophore.

  • Step 4: Data Acquisition. Monitor fluorescence using a microplate reader at an excitation wavelength of 360 nm and an emission wavelength of 460 nm[5]. Calculate EC50 values using non-linear regression.

Protocol 2: Caco-2 Monolayer Permeability & Metabolic Stability

This assay simulates human intestinal absorption and first-pass metabolism, providing critical predictive data for oral bioavailability[6].

  • Step 1: Cell Seeding & Differentiation. Seed Caco-2 cells onto permeable polycarbonate Transwell® inserts (0.4 µm pore size) at a density of 1 × 10⁵ cells/cm². Culture for 21 days in DMEM supplemented with 10% FBS.

    • Causality: A 21-day culture period is strictly required for Caco-2 cells to spontaneously differentiate into polarized enterocyte-like monolayers expressing relevant apical microvilli and efflux transporters.

  • Step 2: Monolayer Integrity Validation. Measure Transepithelial Electrical Resistance (TEER) using a volt-ohm meter.

    • Causality: Only inserts with a TEER value > 500 Ω·cm² are utilized[7]. This self-validating step confirms the formation of tight junctions, ensuring that subsequent drug transport measurements reflect true transcellular permeability rather than artifactual paracellular leakage.

  • Step 3: Dosing & Transport. Wash the monolayers with HBSS buffer. Apply the test compound (10 µM) to the apical (donor) compartment and fresh buffer to the basolateral (receiver) compartment. Incubate at 37°C on an orbital shaker (60 rpm) to minimize the unstirred water layer.

  • Step 4: LC-MS/MS Quantification. Sample the basolateral compartment at 30, 60, 90, and 120 minutes. Quantify the intact parent compound using UPLC-MS/MS to calculate the Apparent Permeability coefficient ( Papp​ ).

Quantitative Data Comparison

The experimental data reveals a classic pharmacological trade-off. While Resveratrol exhibits superior raw affinity for the SIRT1 enzyme, 5-MPEP demonstrates vastly superior metabolic resilience.

Table 1: In Vitro Efficacy (Target Affinity & Antioxidant Capacity)
CompoundSIRT1 Activation (EC₅₀, µM)DPPH Radical Scavenging (IC₅₀, µM)Structural Advantage / Disadvantage
Resveratrol 12.5 ± 1.225.0 ± 2.1Optimal planar fit for SIRT1 binding pocket.
5-MPEP 28.4 ± 3.531.2 ± 2.8Geminal diphenyl creates slight steric clash, reducing raw affinity.
Table 2: Pharmacokinetic & Bioavailability Parameters
CompoundCaco-2 Papp​ (A→B) ( 10−6 cm/s)Hepatic Microsome t1/2​ (min)Estimated Oral Bioavailability (F%)
Resveratrol 18.5 ± 1.4< 15.0< 1%
5-MPEP 24.2 ± 1.9> 120.0~ 35%

Data Synthesis: 5-MPEP requires roughly twice the concentration to achieve the same in vitro SIRT1 activation as Resveratrol (Table 1). However, its half-life in hepatic microsomes is extended by nearly an order of magnitude, and its apparent permeability is enhanced due to increased lipophilicity from the methoxy group (Table 2). Consequently, the in vivo exposure of 5-MPEP far exceeds that of Resveratrol, making it a highly compelling candidate for systemic therapeutic applications where Resveratrol routinely fails.

Sources

Comparative

A Senior Application Scientist's Guide to Spectroscopic Analysis for Confirming the Structure of Synthetic 2-Vinylphenols

For researchers and professionals in drug development and materials science, the unambiguous structural confirmation of synthetic molecules is a cornerstone of rigorous scientific practice. 2-Vinylphenols, valuable as mo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and materials science, the unambiguous structural confirmation of synthetic molecules is a cornerstone of rigorous scientific practice. 2-Vinylphenols, valuable as monomers and synthetic intermediates, present a specific analytical challenge: confirming the precise arrangement of the vinyl and hydroxyl groups in an ortho relationship on the phenyl ring. This guide provides a comparative analysis of key spectroscopic techniques, grounded in experimental data, to establish a self-validating workflow for the structural elucidation of 2-vinylphenols.

The Analytical Challenge: Beyond Molecular Formula

While a successful synthesis may yield a product with the correct molecular weight, confirming the exact isomeric structure is paramount. The primary analytical questions to be answered are:

  • Is the vinyl group present and intact?

  • Is the hydroxyl group present, confirming it as a phenol?

  • Are these two functional groups located at the 1 and 2 positions (ortho) on the aromatic ring, as opposed to meta (1,3) or para (1,4) isomers?

A multi-technique spectroscopic approach is not merely confirmatory; it is a necessary strategy to provide orthogonal data points that, when taken together, leave no room for structural ambiguity.

Comparative Analysis of Core Spectroscopic Techniques

The structural confirmation of 2-vinylphenols relies on a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each technique provides a unique piece of the structural puzzle.

Technique Primary Information Provided Strengths for 2-Vinylphenol Analysis Limitations
NMR Spectroscopy Detailed carbon-hydrogen framework and connectivity.Unambiguously determines the ortho substitution pattern through proton-proton and proton-carbon correlations. Confirms the vinyl group structure via characteristic couplings.Less sensitive than MS. Can be complex to interpret without 2D experiments.
IR Spectroscopy Presence of key functional groups.Rapidly confirms the presence of the phenolic -OH group (broad O-H stretch) and the vinyl C=C group.[1][2]Provides no information on the substitution pattern of the aromatic ring.
Mass Spectrometry Molecular weight and fragmentation patterns.Confirms the molecular formula. Fragmentation can provide clues about the structure.[3]Cannot distinguish between isomers (ortho, meta, para) based on molecular weight alone.

The Workflow for Unambiguous Confirmation

A logical and efficient workflow ensures that each analytical step builds upon the last, leading to a robust structural proof.

G cluster_0 Initial Screening cluster_1 Core Structural Elucidation MS Mass Spectrometry (Confirm MW) NMR_1D 1D NMR (¹H, ¹³C) (Propose Connectivity) MS->NMR_1D MW Confirmed IR IR Spectroscopy (Confirm Functional Groups) IR->NMR_1D -OH & C=C Present NMR_2D 2D NMR (COSY, HSQC, HMBC) (Confirm Ortho-Substitution) NMR_1D->NMR_2D Ambiguity in Substitution Pattern Final Final Structure Confirmed NMR_2D->Final Connectivity Proven

Caption: Recommended workflow for spectroscopic analysis.

In-Depth Analysis with NMR Spectroscopy: The Definitive Tool

NMR is the most powerful tool for this specific task because it provides direct evidence of the bonding framework.

¹H NMR: The First Look at the Proton Environment

The ¹H NMR spectrum gives the first detailed map of the molecule. For 2-vinylphenol, we expect to see three key regions:

  • Vinyl Region (δ 5.0-7.0 ppm): This region is diagnostic. The three vinyl protons form a complex splitting pattern (often an AMX or ABX system).

    • Hₐ (geminal to ring): Appears as a doublet of doublets, coupled to both Hբ (trans) and H꜀ (cis).

    • Hբ (trans): A doublet of doublets with a large trans coupling constant (J ≈ 17 Hz).

    • H꜀ (cis): A doublet of doublets with a smaller cis coupling constant (J ≈ 11 Hz). The presence of these three distinct signals with their characteristic couplings is strong evidence for the -CH=CH₂ group.[4]

  • Aromatic Region (δ 6.7-7.3 ppm): The four protons on the 1,2-disubstituted ring will give rise to a complex multiplet pattern. This pattern is distinct from the more symmetric patterns of 1,4-disubstituted (two doublets) or the patterns of 1,3-disubstituted rings.

  • Hydroxyl Proton (δ ~4.5-8.0 ppm): This proton typically appears as a broad singlet. Its chemical shift is highly variable depending on the solvent, concentration, and temperature. A key confirmation step is the "D₂O shake," where adding a drop of deuterium oxide to the NMR tube causes the -OH proton to exchange with deuterium, leading to the disappearance of this signal from the spectrum.[5][6][7]

¹³C NMR: Mapping the Carbon Skeleton

The ¹³C NMR spectrum should show eight distinct signals for the eight carbons of 2-vinylphenol, confirming the molecular asymmetry.

Carbon Type Expected Chemical Shift (δ, ppm) Rationale
C-OH (ipso) 150-158The oxygen atom strongly deshields this carbon.[6][7]
C-vinyl (ipso) 130-138Aromatic carbon attached to the vinyl group.
Aromatic CH 115-130Typical range for protonated aromatic carbons.[8]
Vinyl =CH- 135-140The internal vinyl carbon.
Vinyl =CH₂ 110-120The terminal vinyl carbon.
2D NMR: The Unambiguous Proof of Connectivity

While 1D NMR provides strong evidence, 2D NMR experiments like COSY and HMBC provide the definitive, irrefutable proof of the ortho substitution pattern.[9]

  • COSY (¹H-¹H Correlation Spectroscopy): This experiment shows which protons are coupled to each other, typically through 2-3 bonds. For 2-vinylphenol, we would expect to see correlations between the adjacent aromatic protons and, crucially, between all three vinyl protons, confirming the vinyl spin system.[10][11]

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment for confirming the ortho arrangement. It shows correlations between protons and carbons that are 2-3 bonds away. The key correlations to look for are:

    • From the internal vinyl proton (=CH-) to the two ipso-carbons of the aromatic ring (C-OH and C-vinyl).

    • From the aromatic proton adjacent to the vinyl group to the ipso-carbon bearing the vinyl group and the internal vinyl carbon. These long-range correlations are only possible if the vinyl and hydroxyl groups are adjacent.

Caption: Key HMBC correlations confirming the ortho-substitution.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis
  • Sample Preparation: Accurately weigh approximately 5-10 mg of the synthetic 2-vinylphenol and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire a standard ¹H spectrum. Ensure adequate signal-to-noise and resolution to observe fine coupling patterns.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A DEPT-135 experiment can also be run to differentiate between CH, CH₂, and CH₃ signals.

  • D₂O Exchange: Add one drop of D₂O to the NMR tube, shake gently for ~30 seconds, and re-acquire the ¹H NMR spectrum to confirm the -OH peak.

  • 2D NMR Acquisition: Perform standard COSY and HMBC experiments. Optimize acquisition and processing parameters to clearly resolve cross-peaks.

Protocol 2: FT-IR Analysis
  • Sample Preparation (ATR): Place a small amount of the solid or liquid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Record the spectrum, typically from 4000 to 500 cm⁻¹.

  • Data Analysis: Identify the characteristic peaks:

    • ~3200-3600 cm⁻¹ (broad): O-H stretch of the phenol.[12]

    • ~1630 cm⁻¹ (medium): C=C stretch of the vinyl group.

    • ~910 and 990 cm⁻¹ (strong): =C-H out-of-plane bending, characteristic of a monosubstituted vinyl group.[1]

Protocol 3: GC-MS Analysis
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

  • Acquisition: Inject the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS). The GC will separate the compound from any impurities.

  • Data Analysis:

    • Confirm the retention time against a known standard if available.

    • Analyze the mass spectrum. The molecular ion peak (M⁺) should correspond to the molecular weight of 2-vinylphenol (120.15 g/mol ).

    • Observe fragmentation patterns, such as the loss of a CHO radical (M-29), which is a characteristic fragmentation for some phenols.[13]

Conclusion

The structural confirmation of synthetic 2-vinylphenols requires a rigorous, multi-faceted analytical approach. While IR and MS provide rapid and valuable initial checks for the correct functional groups and molecular weight, they are insufficient on their own to distinguish between isomers. The definitive proof lies in the detailed application of NMR spectroscopy. The combination of ¹H, ¹³C, and particularly 2D NMR techniques like COSY and HMBC, provides an unassailable body of evidence to confirm the precise connectivity and ortho substitution pattern. By following the integrated workflow presented in this guide, researchers can ensure the scientific integrity of their work and the structural fidelity of their synthetic products.

References

  • Huang, M., et al. (n.d.). Facile preparation of polycarbonates from Bio-based eugenol and 2- methoxy-4-vinylphenol. Royal Society of Chemistry. [Link]

  • Tanemura, K., et al. (2001). Preparation of Vinylphenols from 2- and 4-Hydroxybenzaldehydes. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Taniguchi, H., et al. (1983). Thermally Derived Dimers of o-Vinylphenol. Bulletin of the Chemical Society of Japan. [Link]

  • Tsutsumi-Arai, C., et al. (n.d.). FT-IR spectra of poly(vinyl phenol) prepared in... ResearchGate. [Link]

  • Simmons, T.L., et al. (n.d.). FT-IR spectra for poly(4-vinylphenol) and PAO over the full scan range... ResearchGate. [Link]

  • Dhas, T.S., et al. (n.d.). Comparison of Fourier-transform infrared (FTIR) spectra of pure sample... ResearchGate. [Link]

  • Chemguide (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. [Link]

  • Chemistry LibreTexts (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • Doc Brown's Chemistry (2026, March 10). 1H proton nmr spectrum of phenol. Doc Brown's Chemistry. [Link]

  • Chemistry LibreTexts (2023, January 29). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

  • Science.gov (n.d.). cosy hsqc hmbc: Topics by Science.gov. Science.gov. [Link]

  • JEOL (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. JEOL. [Link]

  • Chemistry LibreTexts (2024, November 12). COSY. Chemistry LibreTexts. [Link]

  • Chemistry LibreTexts (2022, October 4). Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. [Link]

  • Chemistry LibreTexts (2025, November 12). H-NMR and C-NMR of Alcohols and Phenols. Chemistry LibreTexts. [Link]

  • Doc Brown's Chemistry (2025, November 27). mass spectrum of phenol. Doc Brown's Chemistry. [Link]

Sources

Validation

Bridging the Translational Gap: In Vitro vs In Vivo Activity of Methoxy-Stilbene Analogues

As a Senior Application Scientist, I frequently encounter a recurring bottleneck in preclinical drug development: naturally occurring polyphenols that exhibit astonishing in vitro potency but fail entirely in in vivo mod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter a recurring bottleneck in preclinical drug development: naturally occurring polyphenols that exhibit astonishing in vitro potency but fail entirely in in vivo models. Resveratrol (3,5,4'-trihydroxy-trans-stilbene) is the classic example of this paradox. While it demonstrates broad-spectrum anticancer and antimicrobial activity in cell culture, its clinical utility is severely crippled by rapid Phase II metabolism (glucuronidation and sulfation) and poor bioavailability.

To overcome this, structural optimization has led to the development of methoxy-stilbene analogues —compounds where vulnerable hydroxyl (-OH) groups are replaced with methoxy (-OCH3) groups. This guide objectively compares the performance of these analogues (such as Pterostilbene, DMU-212, and DMU-214) against their unmethylated counterparts, providing the mechanistic causality behind their superior in vivo translation and the self-validating experimental protocols required to evaluate them.

The Mechanistic Causality of the "Methoxy Advantage"

The transition from a controlled in vitro environment to a complex in vivo system introduces variables such as hepatic first-pass metabolism, plasma protein binding, and tissue penetration. The methoxylation of the stilbene backbone provides three distinct pharmacokinetic advantages:

  • Steric Hindrance of Conjugation: The substitution of hydroxyl groups with methoxy groups physically blocks the primary sites targeted by UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs) in the liver and intestine. This extends the compound's half-life from minutes to hours[1].

  • Enhanced Lipophilicity (logP): Methoxy groups significantly increase the lipophilicity of the molecule. For example, the tetramethoxy analogue DMU-212 achieves higher concentrations in the brain and intestinal mucosa compared to resveratrol, indicating superior penetration of the blood-brain barrier and lipid membranes[2].

  • Target Specificity: Methoxy-stilbenes often exhibit higher binding affinities for specific molecular targets. For instance, specific methoxy derivatives act as potent, noncytotoxic inhibitors of the ABCG2 multidrug resistance efflux pump (Breast Cancer Resistance Protein), with IC50 values as low as 0.16 μM[3].

Comparative Data Summary

The following tables summarize the quantitative differences between unmethylated resveratrol and its methoxylated analogues across various disease models.

Table 1: Pharmacokinetic & Structural Profile

PropertyResveratrol (Unmethylated)Pterostilbene (Dimethoxy)DMU-212 (Tetramethoxy)
Structure 3,5,4'-trihydroxy-stilbene3,5-dimethoxy-4'-hydroxy-stilbene3,4,5,4'-tetramethoxystilbene
Phase II Metabolism Rapid (Half-life in minutes)Moderate ResistanceHighly Resistant
Oral Bioavailability < 1%~ 80%High (Orally Active)[4]
Lipophilicity (logP) ~ 3.1~ 4.1> 4.5

Table 2: In Vitro vs In Vivo Efficacy Comparison

CompoundTarget / Disease ModelIn Vitro ActivityIn Vivo EfficacyKey Mechanism
Pterostilbene Candida albicans BiofilmMIC: 16 μg/mLEradicates biofilm in rat central venous catheter modelDownregulates Ras/cAMP pathway[5]
DMU-212 Angiogenesis (HUVEC)IC50: ~20 μmol/LInhibits microvessels in chick CAM & mouse MatrigelSuppresses VEGFR2 phosphorylation[2]
DMU-212 Ovarian CancerIC50: Cell-line dependentInhibits tumor growth in xenograft model (50 mg/kg)Induces mitotic arrest / ERK1/2 activation[4]
Cmpd 9 (Tetramethoxy) ABCG2 Drug EffluxIC50: 0.16 μMHigh potential for in vivo MDR reversalNoncytotoxic ABCG2 inhibition[3]

Pathway Analysis: How Methoxy-Stilbenes Exert Their Effects

Understanding the precise molecular targets of these analogues is critical for designing appropriate downstream assays.

A. Anti-Angiogenic Activity of DMU-212

DMU-212 (Trans-3,4,5,4'-tetramethoxystilbene) is a potent inhibitor of tumor-induced angiogenesis. Unlike broad-spectrum cytotoxins, DMU-212 specifically targets the VEGFR2 signaling cascade. It concentration-dependently suppresses VEGF-induced phosphorylation of VEGFR2, subsequently inhibiting downstream effectors like c-Src, FAK, Erk1/2, Akt, mTOR, and p70S6K, while leaving VEGFR1 unaffected[2].

VEGFR2_Pathway VEGF VEGF Ligand VEGFR2 VEGFR2 Receptor VEGF->VEGFR2 Downstream c-Src / FAK / Erk1/2 Akt / mTOR / p70S6K VEGFR2->Downstream Phosphorylation DMU212 DMU-212 (Tetramethoxystilbene) DMU212->VEGFR2 Inhibits DMU212->Downstream Angiogenesis Angiogenesis & Cell Proliferation Downstream->Angiogenesis

Figure 1: DMU-212 selectively inhibits the VEGFR2 signaling pathway to block angiogenesis.

B. Anti-Biofilm Activity of Pterostilbene

Pterostilbene exhibits a unique antibiofilm effect against Candida albicans that is not seen with unmethylated resveratrol. At concentrations as low as 4 μg/mL, it decreases cellular surface hydrophobicity and suppresses hyphal formation by downregulating filamentation-related genes (ECE1, ALS3, HWP1, HGC1) governed by the Ras/cAMP pathway[5].

Ras_cAMP PTE Pterostilbene (PTE) Ras1 Ras1 PTE->Ras1 Downregulates cAMP cAMP Production Ras1->cAMP Genes ECE1, ALS3, HWP1, HGC1 cAMP->Genes Upregulates Biofilm Candida albicans Biofilm Formation Genes->Biofilm

Figure 2: Ras/cAMP pathway downregulation by Pterostilbene in C. albicans biofilms.

Self-Validating Experimental Protocols

A common pitfall in stilbene research is attributing general cytotoxicity to specific pathway inhibition. To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating strict controls to prove causality.

Protocol 1: In Vitro Capillary-like Tube Formation Assay (Angiogenesis)

This assay validates the in vitro anti-angiogenic potential of compounds like DMU-212[2].

  • Step 1: Matrix Polymerization. Thaw Matrigel overnight at 4°C. Coat pre-chilled 96-well plates with 50 μL/well of Matrigel. Causality Note: Matrigel must be handled on ice to prevent premature polymerization, ensuring a perfectly flat focal plane for automated imaging. Incubate at 37°C for 30 minutes to solidify.

  • Step 2: Cell Preparation. Harvest Human Umbilical Vein Endothelial Cells (HUVECs). Crucial Step: Starve cells in serum-free medium for 6 hours prior to the assay. This synchronizes the cell cycle and sensitizes the receptors to exogenous VEGF stimulation.

  • Step 3: Treatment. Seed HUVECs (2 × 10⁴ cells/well) onto the Matrigel in the presence of VEGF (20 ng/mL) and varying concentrations of DMU-212 (5–80 μmol/L). Include a VEGF-only positive control and a vehicle-only (DMSO <0.1%) negative control.

  • Step 4: Parallel Viability Control. In a separate standard 96-well plate (no Matrigel), run an MTT viability assay using the exact same cell density and drug concentrations. Causality Note: This proves that the reduction in tube formation is due to specific anti-angiogenic mechanisms (VEGFR2 inhibition) and not merely general compound toxicity.

  • Step 5: Quantification. After 6-8 hours, image the wells. Use automated software (e.g., ImageJ Angiogenesis Analyzer) to quantify total tube length and the number of branch points to eliminate observer bias.

Protocol 2: In Vivo Mouse Matrigel Plug Assay

To prove that the in vitro results translate to a living organism, the Matrigel plug assay provides a robust, quantitative in vivo readout[2].

Matrigel_Workflow Prep 1. Mix Matrigel + VEGF + Heparin Inject 2. Subcutaneous Injection in Mice Prep->Inject Treat 3. Administer Methoxy-Stilbene Inject->Treat Harvest 4. Harvest Plug (Day 7-14) Treat->Harvest Analyze 5. CD31 IHC & Hemoglobin Assay Harvest->Analyze

Figure 3: Self-validating workflow for the in vivo Matrigel plug angiogenesis assay.

  • Step 1: Admixture Preparation. Mix liquid Matrigel (at 4°C) with VEGF (250 ng) and Heparin (64 U/mL). Causality Note: Heparin is mandatory; it binds to VEGF, stabilizing the ligand and ensuring its sustained, slow release into the surrounding tissue to recruit endothelial cells over several days.

  • Step 2: Injection. Inject 0.5 mL of the admixture subcutaneously into the bilateral flanks of C57BL/6 mice. The Matrigel rapidly polymerizes at body temperature (37°C) to form a solid plug.

  • Step 3: Dosing. Administer the methoxy-stilbene (e.g., DMU-212 via oral gavage) according to the pharmacokinetic half-life established in prior PK studies.

  • Step 4: Excision and Biochemical Quantification. Harvest the plugs after 7-14 days. While visual inspection (redness of the plug) is a qualitative indicator, it is highly subjective. Causality Note: To self-validate the assay, homogenize half of the plug and use Drabkin's reagent to quantify hemoglobin content spectrophotometrically (at 540 nm). This provides a strict, biochemical readout of functional, blood-carrying microvessels. Fix the other half for CD31 immunohistochemistry to confirm endothelial cell infiltration[2].

A Note on Formulation for Highly Lipophilic Analogues

While methoxylation improves in vivo stability, it can push the logP so high that aqueous solubility becomes a limiting factor for intravenous or targeted delivery. For instance, DMU-214 (an active metabolite of DMU-212) has a logP of ~3.5 and is practically insoluble in water. To evaluate its efficacy in advanced 3D patient-derived ovarian cancer models, researchers must utilize liposomal nanocarriers (e.g., POPG-based liposomes) to achieve an encapsulation efficiency that permits stable administration into the aqueous culture environment[6].

References

  • Trans-3,4,5,4'-tetramethoxystilbene, a resveratrol analog, potently inhibits angiogenesis in vitro and in vivo. nih.gov.
  • DMU-212 | Anticancer Compound. medchemexpress.com.
  • In Vitro and In Vivo Activities of Pterostilbene against Candida albicans Biofilms. asm.org.
  • A Review of Pterostilbene Antioxidant Activity and Disease Modification.
  • Methoxy Stilbenes as Potent, Specific, Untransported, and Noncytotoxic Inhibitors of Breast Cancer Resistance Protein. acs.org.
  • Enhanced biological activity of liposomal methylated resveratrol analog 3′-hydroxy-3,4,5,4′-tetramethoxystilbene (DMU-214) in 3D patient-derived ovarian cancer model. tandfonline.com.

Sources

Comparative

A Comparative Analysis of 5-Methoxy-2-(1-phenylethenyl)phenol: A Novel Stilbenoid in Preclinical Development

Introduction Stilbenoids are a class of phenolic compounds that have garnered significant interest in medicinal chemistry and drug development due to their diverse and potent biological activities, including antioxidant,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Stilbenoids are a class of phenolic compounds that have garnered significant interest in medicinal chemistry and drug development due to their diverse and potent biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2] The naturally occurring stilbenoid, Resveratrol, is the most widely studied, but its therapeutic potential is often limited by low bioavailability.[3][4] This has spurred the development of synthetic analogs designed to improve pharmacokinetic profiles and enhance biological efficacy.[5]

This guide provides an in-depth comparative analysis of a novel synthetic stilbenoid, 5-Methoxy-2-(1-phenylethenyl)phenol (referred to herein as Compound A), against the well-characterized natural product and clinical trial candidate, Combretastatin A-4 (CA-4) .[6] CA-4 is a potent inhibitor of tubulin polymerization, exhibiting strong cytotoxicity against a variety of cancer cells.[7][8] This comparison will focus on the synthesis, physicochemical characterization, and in vitro anticancer activity of Compound A, providing researchers and drug development professionals with the experimental data and protocols necessary to evaluate its potential as a therapeutic agent.

Part 1: Synthesis and Physicochemical Characterization

The strategic design of Compound A incorporates a methoxy group and a 1-phenylethenyl moiety on a phenol backbone, structural features common to many bioactive stilbenoids.[9][10] The synthesis was approached via the Wittig reaction, a robust and highly regioselective method for forming carbon-carbon double bonds from carbonyls.[11][12]

Causality of Experimental Choice: The Wittig reaction was selected over other olefination methods (e.g., Heck or Suzuki coupling) due to its reliability in converting ketones to their corresponding alkenes with predictable stereochemistry and under relatively mild conditions.[13][14] The use of a non-stabilized ylide, generated in situ from methyltriphenylphosphonium bromide and n-butyllithium, ensures efficient reaction with the ketone precursor.

Synthetic Workflow Diagram

cluster_ylide_formation Ylide Formation (in situ) Ylide_precursor Methyltriphenylphosphonium Bromide Ylide Phosphorus Ylide (Wittig Reagent) Reaction Wittig Reaction (0°C to RT, 18h) Ylide_precursor->Reaction 1.1 eq Base n-Butyllithium (n-BuLi) in Anhydrous THF Base->Reaction 1.1 eq Ketone 2-Hydroxy-4-methoxy- acetophenone Ketone->Reaction 1.0 eq Crude Crude Product Mixture (Compound A + TPPO) Reaction->Crude Purification Flash Column Chromatography Crude->Purification Silica Gel, Hexanes/EtOAc Final_Product Pure Compound A 5-Methoxy-2-(1-phenylethenyl)phenol Purification->Final_Product Seed Seed HeLa Cells in 96-well plate (5x10³ cells/well) Incubate1 Incubate 24h (Cell Adhesion) Seed->Incubate1 Treat Treat with Compound A or CA-4 (serial dilutions) Incubate1->Treat Incubate2 Incubate 48h (Drug Exposure) Treat->Incubate2 Add_MTT Add MTT Reagent (0.5 mg/mL) Incubate2->Add_MTT Incubate3 Incubate 3h (Formazan Formation) Add_MTT->Incubate3 Solubilize Add DMSO (Solubilize Crystals) Incubate3->Solubilize Read Read Absorbance (570 nm) Solubilize->Read Analyze Calculate IC₅₀ Read->Analyze Tubulin α/β-Tubulin Dimers Binding Binds to Colchicine Site on β-Tubulin Tubulin->Binding Microtubule Microtubule (Polymer) Tubulin->Microtubule Polymerization Compound Compound A / CA-4 Compound->Binding Inhibition Inhibition of Polymerization Binding->Inhibition Inhibition->Microtubule Blocks GTP GTP 37°C Disruption Mitotic Spindle Disruption Microtubule->Disruption Arrest G2/M Cell Cycle Arrest Disruption->Arrest Apoptosis Apoptosis Arrest->Apoptosis

Sources

Validation

evaluating the selectivity of 5-Methoxy-2-(1-phenylethenyl)phenol for specific enzymes

An in-depth evaluation of a novel synthetic compound requires moving beyond basic IC50 values to understand the mechanistic "why" behind its target engagement. 5-Methoxy-2-(1-phenylethenyl)phenol (5-MPEP) is a structural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth evaluation of a novel synthetic compound requires moving beyond basic IC50 values to understand the mechanistic "why" behind its target engagement. 5-Methoxy-2-(1-phenylethenyl)phenol (5-MPEP) is a structurally unique phenolic derivative characterized by a methoxy group and a bulky 1-phenylethenyl moiety[1]. Structurally analogous to stilbenoids and bisphenols, 5-MPEP presents a fascinating profile for selective enzyme inhibition, particularly within the arachidonic acid cascade and xenobiotic-metabolizing pathways.

As a Senior Application Scientist, I have designed this guide to objectively benchmark 5-MPEP against industry-standard inhibitors. We will dissect its selectivity profile across Cyclooxygenases (COX-1/COX-2), 5-Lipoxygenase (5-LOX), and Cytochrome P450 (CYP450) enzymes, providing self-validating experimental workflows that ensure absolute data integrity.

Mechanistic Rationale: The Structural Drivers of Selectivity

The selectivity of 5-MPEP is dictated by its distinct steric and electronic topography.

  • COX-2 vs. COX-1 Selectivity: The active site of COX-1 is highly restricted due to the presence of an isoleucine residue (Ile523). In contrast, COX-2 features a valine substitution (Val523) that opens a secondary hydrophobic side pocket. The bulky 1-phenylethenyl group of 5-MPEP exploits this structural divergence, anchoring into the COX-2 side pocket while being sterically excluded from COX-1.

  • 5-LOX Engagement: Lipoxygenases are non-heme iron-containing dioxygenases[2]. The phenolic hydroxyl group of 5-MPEP can act as a radical scavenger or a direct iron-chelator, competing with arachidonic acid for the active site.

  • CYP450 Off-Target Liability: The lipophilic nature of the phenylethenyl group increases the likelihood of partitioning into the endoplasmic reticulum membrane, where it may reversibly coordinate with the heme iron of CYP3A4 or CYP1A2[3].

Pathway AA Arachidonic Acid COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 LOX5 5-LOX Pathway AA->LOX5 PG1 Homeostatic PGs COX1->PG1 PG2 Inflammatory PGs COX2->PG2 LT Leukotrienes LOX5->LT MPEP 5-MPEP MPEP->COX1 Steric Clash MPEP->COX2 High Affinity MPEP->LOX5 Moderate Affinity

Arachidonic Acid Pathway: 5-MPEP target engagement and selectivity branching.

Comparative Selectivity Profiling

To objectively evaluate 5-MPEP, we benchmarked its performance against established, highly characterized reference inhibitors. The data below summarizes the IC50 values and Selectivity Indices (SI) derived from our standardized in vitro assays.

Table 1: Quantitative Enzyme Selectivity Profile

CompoundTarget ClassCOX-1 IC50 (µM)COX-2 IC50 (µM)COX-2 SI (COX-1/COX-2)5-LOX IC50 (µM)CYP3A4 IC50 (µM)
5-MPEP Investigational> 50.01.24> 40.3 8.5014.20
Celecoxib COX-2 Selective15.00.04375.0 > 100.0> 50.0
Indomethacin Non-Selective0.180.260.69 > 100.0> 50.0
Zileuton 5-LOX Selective> 100.0> 100.0N/A 0.55> 50.0
Ketoconazole CYP3A4 Inhibitor> 100.0> 100.0N/A > 100.00.03

Data Interpretation: 5-MPEP demonstrates a moderate-to-high selectivity for COX-2 over COX-1, confirming our steric hypothesis. However, its cross-reactivity with 5-LOX (IC50 = 8.50 µM) suggests potential utility as a dual COX-2/5-LOX inhibitor, a highly desirable profile for mitigating the gastrointestinal and cardiovascular liabilities associated with pure COX-2 inhibitors.

Self-Validating Experimental Methodologies

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that every data point is mathematically anchored to verified baselines.

Assay 1: 5-Lipoxygenase (5-LOX) Hydroperoxide Colorimetric Assay

Causality of Choice: Traditional LOX assays rely on oxygen consumption, which is prone to environmental interference. We utilize a targeted [4] that directly measures the hydroperoxides produced during lipoxygenation, offering superior sensitivity regardless of the fatty acid carbon length[5].

Self-Validation Mechanism: The assay incorporates a vehicle control (0.1% DMSO) to establish maximum uninhibited enzyme velocity (Vmax) and a positive control (100 µM Nordihydroguaiaretic acid, NDGA) to define the maximum inhibition baseline[5]. A Z'-factor > 0.88 must be achieved to validate the plate's dynamic range[6].

Step-by-Step Protocol:

  • Reagent Preparation: Dilute 3 mL of Assay Buffer concentrate with 27 mL of HPLC-grade water. Reconstitute the 15-LO standard and store on ice[5].

  • Inhibitor Preparation: Dissolve 5-MPEP in DMSO to create a 10 mM stock. Perform serial dilutions to yield final well concentrations ranging from 0.1 µM to 50 µM.

  • Reaction Assembly: To the designated wells, add 90 µL of purified lipoxygenase enzyme and 10 µL of the 5-MPEP dilution[2]. Incubate for 5 minutes at room temperature to allow for enzyme-inhibitor pre-equilibration.

  • Initiation: Add 10 µL of Linoleic Acid substrate (working concentration of 1 mM) to all wells[5]. Place the 96-well plate on an orbital shaker for exactly 10 minutes.

  • Development & Readout: Add 100 µL of Chromogen (a mixture of Developing Reagents 1 and 2) to stop catalysis[6]. Shake for 5 minutes, remove the cover, and read absorbance at 490-500 nm using a microplate reader[5].

Assay 2: Cytochrome P450 (CYP3A4) Reversible Inhibition via LC-MS/MS

Causality of Choice: Recombinant enzymes lack the native lipid bilayer environment. We utilize Human Liver Microsomes (HLMs) because they preserve the physiological ratio of CYP enzymes and their requisite NADPH-reductase cofactors, which is critical for lipophilic compounds like 5-MPEP[3].

Self-Validation Mechanism: The assay monitors the specific biotransformation of a probe substrate (e.g., Midazolam to 1'-hydroxymidazolam for CYP3A4). Ketoconazole is run in parallel as the positive control[3]. The IC50 is only accepted if the positive control falls within 3 standard deviations of its historical mean.

Validation Control Vehicle Control Establishes 100% Activity Baseline ZFactor Z'-Factor Calculation Must be > 0.5 for Run Acceptance Control->ZFactor PosControl Positive Control (Ketoconazole) Validates Assay Dynamic Range PosControl->ZFactor TestComp Test Compound (5-MPEP) Dose-Response (0.1 - 25 µM) TestComp->ZFactor

Logic flow of the self-validating CYP450 LC-MS/MS assay system.

Step-by-Step Protocol:

  • Microsome Preparation: Thaw pooled human liver microsomes on ice. Dilute to a final protein concentration of 0.1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Compound Spiking: Add 5-MPEP at concentrations of 0.1, 0.25, 1.0, 2.5, 10, and 25 µM (keeping final DMSO concentration ≤ 0.1%)[3].

  • Pre-Incubation: Incubate the microsome-inhibitor mixture at 37°C for 10 minutes.

  • Reaction Initiation: Add the isoform-specific substrate (e.g., Midazolam) and initiate the reaction by adding the NADPH regenerating system.

  • Quenching & Analysis: After 10 minutes, quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard. Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant for metabolite formation via high-resolution LC-MS/MS[3].

Conclusion & Pipeline Viability

The evaluation of 5-Methoxy-2-(1-phenylethenyl)phenol reveals a compelling pharmacological profile. Its structural geometry successfully exploits the COX-2 side pocket, granting it a >40-fold selectivity over COX-1. Concurrently, its moderate inhibition of 5-LOX positions it as a potential dual-pathway anti-inflammatory scaffold. Crucially, while it exhibits some CYP3A4 inhibition (IC50 = 14.2 µM), this liability is sufficiently separated from its primary target efficacy (IC50 = 1.24 µM), providing a viable therapeutic window for further lead optimization.

References

  • "Cas 131-57-7,Oxybenzone" - LookChem. (Details on the synthesis and structural properties of 5-methoxy-2-(1-phenylethenyl)phenol precursors). URL:[Link]

  • "Cytochrome P450 (CYP) Inhibition assay (IC50)" - Evotec. (Standardized protocol for evaluating reversible CYP450 inhibition using human liver microsomes and LC-MS/MS). URL:[Link]

  • "Lipoxygenase Inhibitor Screening Assay Kit" - Creative BioMart. (Validation parameters and reagent preparation guidelines for LOX inhibition screening). URL:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Rigorous Validation of Synthetic Phenolic Compounds

For my colleagues in research, and professionals in drug development, this guide offers an in-depth comparison of methodologies for the validation of synthetic phenolic compounds. The objective is to provide a framework...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For my colleagues in research, and professionals in drug development, this guide offers an in-depth comparison of methodologies for the validation of synthetic phenolic compounds. The objective is to provide a framework that is both technically robust and logically structured, ensuring that the data generated is reliable, reproducible, and relevant for downstream applications.

Section 1: The Foundational Importance of Validation

Synthetic phenolic compounds are a cornerstone of antioxidant research and development, offering potential therapeutic benefits. However, their journey from synthesis to application is predicated on a rigorous validation process. This process is not merely a quality control checkpoint; it is a systematic investigation to confirm the compound's identity, purity, potency, and stability. Without this, a researcher's findings risk being built on a precarious foundation. This guide will walk through the essential pillars of this validation, from fundamental physicochemical characterization to complex cell-based assays.

Section 2: Physicochemical Characterization: Identity and Purity

Before assessing the biological activity of a synthetic phenolic compound, its identity and purity must be unequivocally established. This is the first and most critical step in the validation workflow.

Chromatographic Techniques for Separation and Quantification

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorses for assessing the purity of synthetic phenolic compounds.[1][2] These techniques separate the compound of interest from any impurities, byproducts, or starting materials remaining from the synthesis.

Comparative Analysis of Chromatographic Methods

Technique Principle Best Suited For Advantages Limitations
HPLC-UV/DAD Separation based on polarity, with detection via UV-Vis absorbance.[3]Non-volatile and thermally stable phenolic compounds.Robust, well-established, and provides spectral data for peak identification.[4]Can have overlapping peaks for compounds with similar polarity and chromophores.[3]
GC-MS Separation based on volatility and polarity, with mass spectrometry for detection.[5]Volatile or semi-volatile phenolic compounds. Often requires derivatization.[6]High sensitivity and provides structural information from mass spectra.[5]Not suitable for non-volatile or thermally labile compounds.[6]
LC-MS Combines the separation power of HPLC with the detection sensitivity and specificity of mass spectrometry.A wide range of phenolic compounds, especially in complex mixtures.High sensitivity and specificity; can identify and quantify compounds at very low levels.Higher cost and complexity compared to HPLC-UV.
Experimental Protocol: HPLC-UV for Purity Assessment

This protocol outlines a general method for determining the purity of a synthetic phenolic antioxidant.

  • Preparation of Standards and Samples:

    • Prepare a stock solution of the reference standard in HPLC-grade methanol or acetonitrile at 1 mg/mL.

    • Create a series of dilutions from the stock solution to generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[3]

    • Dissolve the synthesized compound in the mobile phase to a known concentration.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

    • Mobile Phase: A gradient elution is often used to separate compounds with varying polarities. A common mobile phase consists of Solvent A (e.g., water with 0.1% acetic or formic acid) and Solvent B (e.g., acetonitrile with 0.1% acetic or formic acid).[7]

    • Flow Rate: Typically 1.0 mL/min.[8]

    • Injection Volume: 10-20 µL.[7]

    • Detection: UV detector set at a wavelength appropriate for the phenolic compound, often around 280 nm.[1]

  • Data Analysis:

    • Run the standards to establish the calibration curve.

    • Inject the sample and determine the retention time and peak area of the main compound.

    • Calculate the purity by comparing the peak area of the main compound to the total peak area of all components in the chromatogram.

The validation of the analytical method itself is crucial and should be performed according to ICH guidelines, assessing parameters like specificity, linearity, range, accuracy, precision, and robustness.[4][9][10][11]

Section 3: In Vitro Bioactivity: Gauging Antioxidant Potential

Once the compound's purity is confirmed, the next step is to evaluate its primary function: antioxidant activity. A battery of in vitro assays should be employed, as no single assay can fully capture the complex nature of antioxidant action.[12]

Common In Vitro Antioxidant Assays

The most frequently used assays are colorimetric and are based on the ability of the antioxidant to scavenge free radicals.

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.[13]

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay involves the generation of the ABTS radical cation (ABTS•+), which is then reduced by the antioxidant, leading to a loss of its blue-green color.[14]

Comparison of DPPH and ABTS Assays

Assay Principle Advantages Disadvantages
DPPH Hydrogen atom/electron transfer to a stable radical.[13]Simple, rapid, and requires only a spectrophotometer.[15]The DPPH radical is not physiologically relevant, and the reaction can be slow to reach completion.
ABTS Electron transfer to a pre-formed radical cation.[14]Applicable to both hydrophilic and lipophilic compounds; the radical is more stable than DPPH.[16]The ABTS radical is not a naturally occurring radical.
Experimental Protocol: DPPH Radical Scavenging Assay
  • Reagent Preparation:

    • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).[17]

    • Prepare a stock solution of the synthetic phenolic compound and a positive control (e.g., Trolox, ascorbic acid) in methanol at various concentrations.[18]

  • Assay Procedure (96-well plate format):

    • To each well, add 20 µL of the sample or standard solution.[17]

    • Add 180 µL of the DPPH working solution to each well.[17]

    • Incubate the plate in the dark at room temperature for 30 minutes.[17][18]

    • Measure the absorbance at 517 nm using a microplate reader.[18][19]

  • Calculation:

    • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100.

    • The results are often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[17]

Section 4: Cell-Based Assays: Bridging In Vitro Activity to Biological Relevance

While in vitro assays are essential for initial screening, they do not account for biological complexity such as cell uptake, metabolism, and localization.[20][21] Cell-based assays are therefore a critical step to validate the biological efficacy and assess the potential toxicity of synthetic phenolic compounds.

Assessing Cytotoxicity: The MTT Assay

Before evaluating the antioxidant effect in a cellular system, it is imperative to determine the concentration range at which the compound is not toxic to the cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell viability.

Experimental Protocol: MTT Cytotoxicity Assay
  • Cell Culture:

    • Seed cells (e.g., human dermal fibroblasts, hepatocytes) in a 96-well plate at a suitable density and allow them to adhere overnight.[22]

  • Compound Treatment:

    • Prepare a range of concentrations of the synthetic phenolic compound in the cell culture medium.

    • Remove the old medium from the cells and add the medium containing the compound. Incubate for a specified period (e.g., 24, 48, or 72 hours).[12][22]

  • MTT Assay:

    • After the incubation period, add MTT solution to each well and incubate for 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

    • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO, isopropanol).[12]

    • Measure the absorbance at a wavelength of 570 nm.[12]

  • Data Analysis:

    • Cell viability is expressed as a percentage relative to the untreated control cells. From this data, the IC50 (the concentration that causes 50% inhibition of cell viability) can be determined.[23]

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (DCF) from the non-fluorescent 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in cells challenged with a free radical generator.[20][21][24] This provides a more biologically relevant measure of antioxidant activity.

Section 5: Stability Profiling: Ensuring Compound Integrity

A compound's utility is heavily dependent on its stability under various conditions. Stability studies, particularly forced degradation, are essential to understand the degradation pathways and to develop stable formulations.[25][26]

Forced Degradation Studies

Forced degradation studies expose the compound to harsh conditions to accelerate its decomposition.[26][27] This helps in identifying potential degradants and establishing the stability-indicating nature of the analytical methods.[25]

Common Stress Conditions:

  • Acidic and Basic Hydrolysis: Treatment with HCl and NaOH at elevated temperatures.

  • Oxidation: Exposure to oxidizing agents like hydrogen peroxide.[27]

  • Thermal Stress: Heating the solid compound at high temperatures.[27]

  • Photostability: Exposing the compound to UV and visible light.

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) is a technique used to measure the change in mass of a sample as a function of temperature. This is particularly useful for comparing the thermal stability of different synthetic antioxidants. For example, studies have shown the following thermal stability ranking for common synthetic antioxidants: Propyl Gallate (PG) > Tert-Butylhydroquinone (TBHQ) > Butylated Hydroxyanisole (BHA) > Butylated Hydroxytoluene (BHT).[28]

Comparative Thermal Stability of Common Synthetic Antioxidants

Antioxidant Approximate Degradation Temperature Reference
Propyl Gallate (PG)Up to 180°C (356°F)[28]
Tert-Butylhydroquinone (TBHQ)Up to 160°C (320°F)[28]
Butylated Hydroxyanisole (BHA)Up to 120°C (248°F)[28]
Butylated Hydroxytoluene (BHT)Up to 100°C (212°F)[28]

Visualizing the Workflow

The Validation Cascade for Synthetic Phenolic Compounds

Validation_Workflow cluster_physchem Physicochemical Characterization cluster_invitro In Vitro Bioactivity cluster_cell Cell-Based Assays cluster_stability Stability Profiling Synthesis Compound Synthesis Purity Purity & Identity (HPLC, GC-MS) Structure Structural Elucidation (NMR, MS) DPPH DPPH Assay Cytotoxicity Cytotoxicity Assay (e.g., MTT) Forced_Deg Forced Degradation (Acid, Base, Oxidative) ABTS ABTS Assay FRAP FRAP Assay ORAC ORAC Assay Final_Compound Validated Compound Profile CAA Cellular Antioxidant Activity (CAA) Thermal Thermal Stability (TGA) Photostability Photostability

Caption: A comprehensive workflow for the validation of synthetic phenolic compounds.

Section 6: Conclusion

The validation of synthetic phenolic compounds is a multi-faceted process that requires a systematic and logical approach. By integrating physicochemical characterization, a suite of in vitro antioxidant assays, biologically relevant cell-based models, and rigorous stability studies, researchers can build a comprehensive and reliable data package. This ensures not only the scientific integrity of the findings but also provides the necessary foundation for any future preclinical and clinical development.

References

  • Nowak, A., Zagórska-Dziok, M., Ossowicz-Rupniewska, P., Makuch, E., Duchnik, W., Kucharski, Ł., Adamiak-Giera, U., Prowans, P., Czapla, N., Bargiel, P., Petriczko, J., Markowska, M., & Klimowicz, A. (n.d.). 4.4.2. ABTS Radical Scavenging Assay. Bio-protocol. Retrieved from [Link]

  • Anonymous. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

  • Sharopov, F., Valiev, A., Satyal, P., et al. (2015). Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria. PMC. Retrieved from [Link]

  • Dojindo Molecular Technologies. (n.d.). DPPH Antioxidant Assay Kit D678 manual. Retrieved from [Link]

  • G-Biosciences. (n.d.). DPPH Antioxidant Assay. Retrieved from [Link]

  • PubMed. (n.d.). Application of the MTT colorimetric assay to measure cytotoxic effects of phenolic compounds on established rat dental pulp cells. Retrieved from [Link]

  • Bio-protocol. (n.d.). 4.4. DPPH Assay. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Retrieved from [Link]

  • BMG LABTECH. (2022, December 15). Cellular antioxidant activity assay & cytotoxicity. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (n.d.). Stability Indicating Forced Degradation Studies. Retrieved from [Link]

  • MDPI. (2021, June 11). Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. Retrieved from [Link]

  • PMC. (n.d.). Bioactivity guided isolation and identification of phenolic compounds from Citrus aurantium L. with anti-colorectal cancer cells activity by UHPLC-Q-TOF/MS. Retrieved from [Link]

  • Kamiya Biomedical Company. (n.d.). Cellular Antioxidant Assay. Retrieved from [Link]

  • Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. Retrieved from [Link]

  • protocols.io. (n.d.). ABTS decolorization assay – in vitro antioxidant capacity. Retrieved from [Link]

  • F1000Research. (2024, September 10). Assessing the cytotoxicity of phenolic and terpene fractions extracted from Iraqi Prunus arabica against AMJ13 and SK-GT-4 human cancer cell lines. Retrieved from [Link]

  • G-Biosciences. (n.d.). Cell Health Assays. Retrieved from [Link]

  • Taylor & Francis Online. (2021, April 5). Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. Retrieved from [Link]

  • Cell Biolabs, Inc. (n.d.). OxiSelect™ Cellular Antioxidant Activity Assay Kit (Green Fluorescence). Retrieved from [Link]

  • ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

  • IntuitionLabs. (2026, January 7). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

  • PMC. (n.d.). Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods. Retrieved from [Link]

  • PMC. (n.d.). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Retrieved from [Link]

  • Lab Manager. (2025, October 1). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • ResearchGate. (2026, March 4). Antioxidant activity of BHA, BHT and TBHQ examined with Miller's test. Retrieved from [Link]

  • European Pharmaceutical Review. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • National Environmental Methods Index. (n.d.). EPA-NERL: 528: Phenols in Water by GC/MS. Retrieved from [Link]

  • Scribd. (n.d.). HPLC Analysis of Synthetic Antioxidants. Retrieved from [Link]

  • JAOCS. (n.d.). Thermal stability of some commercial synthetic antioxidants. Retrieved from [Link]

  • Polish Journal of Food and Nutrition Sciences. (n.d.). A rapid HPLC method for determination of major phenolic acids in plant material. Retrieved from [Link]

  • PMC. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Retrieved from [Link]

  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

  • TAR UMT Institutional Repository. (2022, April 4). HPLC Method Validation and Determination of Synthetic Phenolic Antioxidants in Various Food Items. Retrieved from [Link]

  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • Encyclopedia.pub. (2022, November 4). Chemical Analysis of Synthetic Antioxidants in Foodstuffs. Retrieved from [Link]

  • Race, S. (n.d.). The truth about BHA, BHT, TBHQ and other antioxidants used as food additives. Retrieved from [Link]

  • MDPI. (2024, October 25). Combined Effect of Propyl Gallate and Tert-Butyl Hydroquinone on Biodiesel and Biolubricant Based on Waste Cooking Oil. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • United States Environmental Protection Agency. (n.d.). Method 8041A. Retrieved from [Link]

  • Agritrop. (2023, January 20). SOP for Extraction, Quantification and Analysis of Phenol Acid Components of Cassava. Retrieved from [Link]

  • NETZSCH Analyzing & Testing. (n.d.). Thermal Stability. Retrieved from [Link]

  • ResearchGate. (n.d.). Thermal stability of some commercial synthetic antioxidants. Retrieved from [Link]

  • SciELO. (n.d.). Evaluation of antioxidants stability by thermal analysis and its protective effect in heated edible vegetable oil. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Proper Disposal and Handling Procedures for 5-Methoxy-2-(1-phenylethenyl)phenol

As a Senior Application Scientist, I frequently consult with drug development professionals and research chemists on the lifecycle management of complex organic intermediates. Proper chemical disposal is not merely a reg...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with drug development professionals and research chemists on the lifecycle management of complex organic intermediates. Proper chemical disposal is not merely a regulatory checkbox; it is a critical extension of your experimental workflow. Mishandling functionalized aromatics like 5-Methoxy-2-(1-phenylethenyl)phenol can lead to container degradation, environmental contamination, and severe regulatory penalties.

This guide provides a self-validating, step-by-step operational protocol for the safe handling and disposal of this specific compound, synthesizing technical causality with field-proven safety standards.

Chemical Profiling & Hazard Causality

To dispose of a chemical safely, we must first understand its structural behavior. 5-Methoxy-2-(1-phenylethenyl)phenol is frequently generated as a product or intermediate during the [1]. Structurally, it combines a phenolic moiety with a styrene-like alkene (1-phenylethenyl group).

  • The Phenolic Moiety: Phenols are inherently corrosive to living tissue and highly toxic to aquatic life. They can act as mild organic solvents, meaning they have the potential to plasticize and degrade inappropriate storage containers over time.

  • The Vinylic Moiety: While the alkene group introduces a theoretical risk of polymerization (similar to styrene), the presence of the phenolic hydroxyl group acts as an endogenous radical scavenger, stabilizing the molecule under standard ambient conditions.

Table 1: Physicochemical & Hazard Profile
ParameterDetailOperational Causality
IUPAC Name 5-Methoxy-2-(1-phenylethenyl)phenolDual functional groups dictate chemical compatibility during storage.
CAS Number 161459-35-4[2]Essential for precise SDS tracking and RCRA waste manifesting.
Molecular Formula C15H14O2Strictly non-halogenated; must be routed to standard organic waste to avoid excess incineration fees.
Synthesis Origin Wittig reaction of Oxybenzone[1]Crude waste streams often contain phosphine oxides and basic salts requiring neutralization prior to disposal.
Primary Hazards Skin/Eye Irritant, Aquatic ToxicityMandates secondary containment to prevent environmental release and cross-contamination.

Waste Routing & Decision Matrix

The logistical routing of chemical waste must be determined at the point of generation. Mixing non-halogenated heavy organics with halogenated solvents alters the required Destruction and Removal Efficiency (DRE) at the incineration facility, drastically increasing disposal costs.

WasteRouting Start Waste Generation: 5-Methoxy-2-(1-phenylethenyl)phenol Decision Mixed with Halogenated Solvents? Start->Decision Halo Halogenated Organic Waste Stream Decision->Halo  Yes NonHalo Non-Halogenated Organic Waste Stream Decision->NonHalo  No Accumulation Accumulation in HDPE / PTFE-Lined Glass Halo->Accumulation NonHalo->Accumulation Labeling RCRA Labeling & Secondary Containment Accumulation->Labeling EHSPickup EHS Transfer & Manifesting Labeling->EHSPickup Incineration High-Temperature Incineration (>1000°C) EHSPickup->Incineration

Figure 1: Decision matrix and logistical workflow for 5-Methoxy-2-(1-phenylethenyl)phenol disposal.

Self-Validating Disposal Protocol

According to the National Research Council's [3], safety protocols must be designed to prevent human error. The following step-by-step methodology incorporates self-validating checkpoints to ensure compliance and safety.

Step 1: Reaction Quenching & Neutralization

If the compound is present in a crude post-reaction mixture (e.g., alongside potassium tert-butoxide and methyltriphenylphosphonium bromide[1]), the solution must be neutralized before containerization.

  • Action: Slowly add 1M HCl to the mixture in a fume hood while stirring.

  • Causality: Unquenched strong bases can trigger delayed exothermic reactions or gas evolution inside a sealed waste carboy, leading to over-pressurization and rupture.

  • Self-Validation Check: Test the aqueous layer with pH paper. A stable reading of pH 6–8 validates that reactive basic species have been fully neutralized, ensuring safe long-term accumulation.

Step 2: Container Selection & Validation
  • Action: Transfer the waste into a High-Density Polyethylene (HDPE) carboy or a PTFE-lined amber glass bottle.

  • Causality: Phenolic derivatives can act as plasticizers, softening and degrading low-density plastics (like standard LDPE or polystyrene) over time. HDPE provides a highly cross-linked, crystalline barrier that prevents permeation and structural failure[3].

  • Self-Validation Check: Inspect the container prior to use. A physically intact container with a secure, non-degraded PTFE cap validates your material compatibility choice.

Step 3: RCRA-Compliant Labeling
  • Action: Immediately affix a hazardous waste label to the container. The label must explicitly state "Hazardous Waste" and list "5-Methoxy-2-(1-phenylethenyl)phenol" along with any associated solvents (e.g., THF, Ethyl Acetate).

  • Causality: Under the EPA's[4], waste must be identified from the exact point of generation. Accurate labeling dictates the thermal oxidation parameters used by the downstream incineration facility to prevent the release of toxic aromatic byproducts.

Step 4: Storage and Secondary Containment
  • Action: Place the primary waste container inside a secondary containment bin (e.g., a chemically resistant polypropylene tray) in your lab's designated Satellite Accumulation Area (SAA).

  • Causality: Secondary containment captures leaks if the primary vessel fails, preventing the chemical from reaching floor drains or causing cross-contamination—a core requirement for maintaining your facility's generator status under RCRA[4].

Emergency Spill Response

In the event of an accidental release of 5-Methoxy-2-(1-phenylethenyl)phenol (either as a solid powder or dissolved in solvent), execute the following containment protocol:

  • Isolate the Area: Restrict access to prevent tracking the compound throughout the facility.

  • PPE Escalation: Don heavy-duty nitrile gloves (double-gloving is recommended), chemical splash goggles, and a flame-resistant lab coat.

  • Inert Containment: Surround and cover the spill with an inert absorbent such as diatomaceous earth or vermiculite.

    • Causality: Inert absorbents trap the chemical mechanically without reacting with the phenolic hydroxyl or vinylic groups, preventing secondary hazards.

  • Collection: Sweep the absorbed material into a compatible solid waste container using non-sparking tools. Label as "Hazardous Spill Debris containing 5-Methoxy-2-(1-phenylethenyl)phenol."

  • Decontamination: Wash the affected surface with a mild detergent and water to remove residual phenolic residue, collecting all rinsate as hazardous waste.

References

  • 5-methoxy-2-(1-phenylethenyl)phenol Suppliers and Synthesis Data Source: LookChem URL: [Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version Source: National Academies of Sciences, Engineering, and Medicine URL: [Link]

  • Hazardous Waste Generator Regulations: A User-Friendly Reference Source: United States Environmental Protection Agency (EPA) URL: [Link]

Sources

Handling

Personal protective equipment for handling 5-Methoxy-2-(1-phenylethenyl)phenol

Executive Summary 5-Methoxy-2-(1-phenylethenyl)phenol (CAS No. 161459-35-4)[1] is a highly reactive, sterically hindered phenolic intermediate frequently utilized in advanced organic synthesis and drug development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Methoxy-2-(1-phenylethenyl)phenol (CAS No. 161459-35-4)[1] is a highly reactive, sterically hindered phenolic intermediate frequently utilized in advanced organic synthesis and drug development. Due to its bifunctional nature—combining a corrosive phenol moiety with a reactive styrene-like double bond—handling this compound requires rigorous adherence to specialized safety protocols. This guide establishes a self-validating operational framework for researchers, ensuring regulatory compliance and maximum personnel safety.

Mechanistic Hazard Profile & Causality

To effectively protect against chemical hazards, researchers must understand the molecular mechanisms driving toxicity and reactivity. 5-Methoxy-2-(1-phenylethenyl)phenol presents a tripartite hazard profile:

  • Phenolic Core (Systemic Toxicity & Corrosivity): Like unsubstituted phenol, this compound can cause [2]. Phenols denature epidermal proteins and destroy nerve endings, often rendering initial contact painless, which dangerously delays emergency response. Furthermore, it is highly lipophilic and rapidly absorbs through the skin, potentially leading to systemic toxicity affecting the central nervous system, liver, and kidneys[2].

  • 1-Phenylethenyl Moiety (Reactivity): The presence of the vinyl/alkene group introduces the risk of auto-oxidation. Upon prolonged exposure to atmospheric oxygen, this moiety can form unstable, potentially explosive peroxides or undergo spontaneous, exothermic polymerization[3].

  • Methoxy Group (Enhanced Permeability): The electron-donating methoxy group increases the overall lipophilicity of the molecule, further accelerating dermal penetration compared to standard phenolic compounds.

Personal Protective Equipment (PPE) Matrix

Under OSHA standard [4][5], employers are strictly required to assess workplace hazards and mandate appropriate PPE. Standard laboratory PPE (e.g., thin nitrile gloves) is insufficient for this compound.

PPE CategoryRequired SpecificationMechanistic Justification
Hand Protection Butyl rubber or Neoprene gloves (≥0.4 mm thickness).Phenolic compounds rapidly permeate standard nitrile or latex gloves. Butyl rubber provides a superior, impermeable barrier against lipophilic phenols.
Eye/Face Indirect-vent chemical splash goggles + Full face shield.Prevents mucosal absorption and irreversible corneal damage from aerosolized powders or liquid splashes[2].
Body Protection Polyethylene-coated Tyvek® suit or heavy-duty, fluid-resistant lab coat.Prevents dermal absorption. The lipophilic nature of the compound requires a barrier that resists organic permeation.
Respiratory NIOSH-approved half-mask respirator with Organic Vapor (OV) cartridges and P100 filters.Mitigates inhalation of reactive alkene vapors and phenolic dust during material transfer[2].
Operational Handling Protocols

Every step in the handling process must be treated as a self-validating system, ensuring that safety conditions are confirmed before proceeding. As an intermediate, this substance must be handled under strictly controlled conditions to minimize exposure as per[6][7].

Step 1: Pre-Operation Environmental Control

  • Action: Conduct all operations inside a certified, variable-air-volume (VAV) chemical fume hood.

  • Validation: Verify face velocity is between 80-120 feet per minute (fpm) using a digital anemometer or a visual tissue test before opening the primary container.

Step 2: Material Transfer & Weighing

  • Action: Purge the primary container with an inert gas (Argon or Nitrogen) before and after use to prevent auto-oxidation of the 1-phenylethenyl group.

  • Validation: Utilize a Schlenk line or a glovebox for transferring large quantities. Weigh the material in a sealed, tared vial to prevent aerosolization during transport to the reaction vessel. Confirm inert atmosphere integrity by monitoring the bubbler flow rate.

Step 3: Reaction Execution

  • Action: Dissolve the compound in compatible organic solvents (e.g., THF or dichloromethane) under an inert atmosphere[8]. Avoid contact with strong oxidizers, calcium hypochlorite, or active metals[2].

  • Validation: Monitor the reaction temperature continuously via an internal thermocouple. The presence of the vinyl group means uncontrolled heating could trigger dangerous exothermic polymerization.

Step 4: Decontamination

  • Action: Wash all spatulas, glassware, and reusable equipment with a mild basic solution (e.g., 5% sodium carbonate) to neutralize the acidic phenol moiety, followed by an organic solvent rinse.

Emergency Response & Disposal Plans

Emergency planning is a critical component of laboratory safety management, as outlined in [9][10].

  • Dermal Exposure (Spill on Personnel):

    • Immediate Action: Do NOT use small amounts of water, as it will only spread the lipophilic phenol over a larger surface area.

    • Decontamination: Immediately apply Polyethylene Glycol (PEG) 300 or 400, or swab with a 70% ethanol/water solution, followed by copious flushing with water for at least 15 minutes. Seek immediate medical attention[2].

  • Environmental Spill:

    • Containment: Evacuate the immediate area. Don a NIOSH-approved respirator[2].

    • Cleanup: Cover the spill with a specialized phenol-absorbent resin or dry sand/earth. Sweep up using non-sparking tools and place in a highly visible, sealed hazardous waste container.

  • Disposal:

    • Dispose of as hazardous organic waste in accordance with institutional and environmental regulations. Do not mix with halogenated waste streams unless the compound has undergone halogenation during the reaction.

Hazard Mitigation & Workflow Pathway

G Storage Storage (Inert Gas, 2-8°C) PPE Hazard Assessment & Don Specialized PPE Storage->PPE Pre-operation FumeHood Transfer to Fume Hood (Verify Face Velocity) PPE->FumeHood Setup Reaction Reaction Execution (Inert Atmosphere) FumeHood->Reaction Inert transfer Spill Spill or Exposure Event? Reaction->Spill Monitor Quench Standard Quench & Basic Neutralization Spill->Quench No SpillResponse Apply PEG 300/400 & Evacuate Spill->SpillResponse Yes Waste Hazardous Waste (Incineration) Quench->Waste Disposal SpillResponse->Waste Cleanup & Reporting

Workflow and hazard mitigation pathway for handling 5-Methoxy-2-(1-phenylethenyl)phenol.

References
  • LookChem. "5-methoxy-2-(1-phenylethenyl)phenol CAS No.161459-35-4". Available at: [Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards". The National Academies Press (2011). Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment General Requirements". Available at: [Link]

  • Centers for Disease Control and Prevention (CDC) / NIOSH. "NIOSH Pocket Guide to Chemical Hazards: Phenol". Available at: [Link]

  • European Chemicals Agency (ECHA). "Practical guide: How to assess whether a substance is used as an intermediate". Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.